1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

• CAS: 1250276-77-7

Core Science & Biosynthesis

1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole: A Comprehensive Technical Guide to Synthesis, Reactivity, and Applications

Executive Summary

As a Senior Application Scientist specializing in heterocyclic chemistry and drug design, I frequently encounter the need for highly functionalized, orthogonal building blocks. 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole represents a strategic intermediate in modern organic synthesis. Characterized by an electron-deficient aromatic system, this compound features a pyrazole core linked to a phenyl ring that is uniquely substituted with both a strongly electron-withdrawing nitro group and a reactive fluorine atom. This specific substitution pattern makes it an invaluable precursor for the development of complex molecular architectures, particularly in the synthesis of kinase inhibitors, advanced agrochemicals, and organic electronic materials[1].

This whitepaper provides an in-depth analysis of the structural profiling, mechanistic synthesis, downstream reactivity, and pharmacological relevance of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, establishing a self-validating framework for researchers and drug development professionals.

Structural & Physicochemical Profiling

The chemical behavior of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is governed by the "push-pull" electronic dynamics between its substituents. The 1H-pyrazole ring is a five-membered heteroaromatic system that acts as a privileged scaffold due to its conformational rigidity and hydrogen-bonding potential[2]. However, its electron density is significantly modulated by the N1-attached 2-nitrophenyl group.

• The Nitro Group (-NO₂): Positioned ortho to the pyrazole linkage, it exerts a strong electron-withdrawing effect via both resonance and induction, highly activating the adjacent positions on the phenyl ring.

• The Fluoro Group (-F): Positioned meta to the pyrazole (and ortho to the nitro group), the fluorine atom provides further inductive electron withdrawal. Because it is activated by the adjacent nitro group, this fluorine atom is highly susceptible to subsequent nucleophilic attack.

Quantitative Data Summary

To facilitate experimental planning, the core physicochemical properties of the intermediate are summarized below:

Property	Value / Description
Molecular Formula	C₉H₆FN₃O₂
Molecular Weight	207.16 g/mol
Exact Mass	207.0444 Da
Appearance	Pale yellow to off-white crystalline solid
Solubility Profile	Soluble in DMSO, DMF, DCM, EtOAc; Insoluble in H₂O
Reactivity Profile	Electrophilic at the C-F bond; Reducible at the -NO₂ group

Mechanistic Synthesis: The SNAr Pathway

The most efficient and scalable route to synthesize 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is via a Nucleophilic Aromatic Substitution (SₙAr) reaction. The starting material of choice is 1,3-difluoro-2-nitrobenzene .

Causality Behind Experimental Choices

In 1,3-difluoro-2-nitrobenzene, the strongly electron-withdrawing nitro group activates both ortho-fluorine atoms[3]. To achieve mono-substitution and prevent the formation of the bis-pyrazole byproduct (1,3-bis(1H-pyrazol-1-yl)-2-nitrobenzene), strict stoichiometric and thermodynamic controls are mandatory.

• Solvent (DMSO): A polar aprotic solvent is chosen because it solvates the potassium cation of the base, leaving the pyrazolide anion "naked" and highly nucleophilic.

• Temperature (0–5 °C): The initial SₙAr event is highly exothermic. Keeping the temperature low ensures that the reaction kinetics favor mono-substitution[3].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system to ensure high yield and purity.

• Preparation: Flame-dry a 250 mL round-bottom flask and flush with inert nitrogen gas. Charge the flask with 1,3-difluoro-2-nitrobenzene (1.0 equiv, 10 mmol) and anhydrous DMSO (20 mL).

• Base Addition: Add finely powdered anhydrous K₂CO₃ (1.5 equiv, 15 mmol) to the stirring solution.

• Nucleophile Introduction: Cool the reaction mixture to 0–5 °C using an ice-water bath. Slowly add 1H-pyrazole (1.05 equiv, 10.5 mmol) in small portions over 15 minutes to control the exotherm.

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir vigorously for 2–4 hours.

  • Validation Checkpoint: Monitor the reaction via LC-MS. The reaction is complete when the starting material peak disappears and a dominant peak at m/z 208.1 [M+H]⁺ emerges.

• Quenching & Isolation: Pour the crude mixture over 100 g of crushed ice/water. The sudden shift in polarity will cause the hydrophobic product to precipitate.

• Purification: Filter the pale yellow precipitate under vacuum, wash extensively with cold distilled water to remove residual DMSO and salts, and recrystallize from hot ethanol to yield the pure mono-substituted product.

Downstream Reactivity & Synthetic Utility

The true value of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole lies in its orthogonal reactivity, which allows chemists to build complexity in a highly controlled, stepwise manner.

• Nitro Reduction: The nitro group can be selectively reduced using Zinc dust in acetic acid or catalytic hydrogenation (Pd/C, H₂) to yield 1-(2-amino-3-fluorophenyl)-1H-pyrazole . This aniline derivative is a classic precursor for forming amide bonds or synthesizing fused tricyclic heterocycles.

• Fluorine Displacement: Because the remaining fluorine atom is still activated by the ortho-nitro group, it can undergo a second SₙAr reaction with a different nucleophile (e.g., primary amines, thiols, or alkoxides), allowing for the synthesis of highly customized, tri-substituted phenyl rings.

Synthetic workflow and downstream functionalization of the pyrazole intermediate.

Pharmacological & Material Science Relevance

In the realm of drug discovery, the pyrazole ring is recognized as a pharmacologically important privileged scaffold, particularly in the design of Protein Kinase Inhibitors (PKIs)[4]. Of the small molecule PKIs approved by the FDA, a significant number (such as Crizotinib and Ruxolitinib) rely on a pyrazole core[2].

When 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is elaborated into a final drug candidate (often following the reduction of the nitro group to an amine and subsequent coupling), it acts as a highly effective pharmacophore:

• Hinge Region Binding: The nitrogen atoms of the pyrazole ring mimic the purine ring of ATP, forming critical, high-affinity hydrogen bonds with the backbone amides in the kinase hinge region[4].

• Hydrophobic/Steric Fit: The fluorophenyl moiety is typically directed into the hydrophobic pocket adjacent to the ATP-binding site. The fluorine atom, being highly electronegative and slightly larger than hydrogen, enhances metabolic stability while optimizing the steric fit within the kinase pocket[1].

Pharmacological mechanism of pyrazole-based kinase inhibitors at the ATP pocket.

Sources

• 1. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects [mdpi.com]

Advanced Scaffold Engineering: A Technical Guide to 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Executive Summary

In contemporary drug discovery, the design of rigid, highly selective molecular architectures relies heavily on versatile building blocks. 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is a highly functionalized intermediate characterized by its orthogonal reactivity. Featuring a pyrazole ring, a strongly electron-withdrawing nitro group, and a reactive fluoro substituent, this compound serves as a critical precursor for synthesizing complex tricyclic scaffolds. These scaffolds are increasingly utilized in the development of targeted therapeutics, including Poly (ADP-ribose) polymerase (PARP) inhibitors and transient receptor potential (TRP) channel antagonists.

This whitepaper provides an in-depth technical analysis of the compound's physicochemical properties, a self-validating synthetic methodology, and its integration into pharmacological pathways.

Physicochemical Profiling & Structural Causality

The molecular formula of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is C9H6FN3O2 . The unique arrangement of functional groups dictates its behavior in both synthetic environments and biological systems. The nitro group acts as a powerful electron-withdrawing moiety, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the phenyl ring. This electronic modulation not only activates the adjacent fluoro group for further nucleophilic substitution but also pre-positions a reducible nitrogen source for downstream cyclization.

Quantitative Data Summary

Parameter	Specification
IUPAC Name	1-(3-fluoro-2-nitrophenyl)-1H-pyrazole
CAS Registry Number	1250276-77-7 [1]
Molecular Formula	C9H6FN3O2
Molecular Weight	207.16 g/mol [1]
SMILES	[O-]c1c(F)cccc1-n1cccn1[1]
Topological Polar Surface Area (TPSA)	63.6 Ų
Hydrogen Bond Donors / Acceptors	0 / 4
Rotatable Bonds	1

Synthetic Methodology: Nucleophilic Aromatic Substitution (SNAr)

The synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is achieved via a regioselective Nucleophilic Aromatic Substitution (SNAr) using 1,3-difluoro-2-nitrobenzene and 1H-pyrazole.

Causality of Experimental Choices

• Reagent Selection: 1,3-difluoro-2-nitrobenzene is chosen because the nitro group perfectly activates the ortho-fluoro positions.

• Stoichiometric Control: By strictly limiting 1H-pyrazole to 1.0 equivalent, the reaction undergoes mono-substitution. The introduced pyrazole ring is sterically bulky and less electron-withdrawing than fluorine, which deactivates the remaining fluoro group and prevents unwanted di-substitution.

• Solvent & Base: N,N-Dimethylformamide (DMF) is used as a polar aprotic solvent to stabilize the Meisenheimer complex intermediate. Potassium carbonate (K2CO3) acts as a mild, insoluble base to scavenge the generated HF without inducing side reactions (such as hydroxide-mediated hydrolysis of the fluoro group).

Step-by-Step SNAr Protocol

• Preparation: Charge a flame-dried round-bottom flask with 1,3-difluoro-2-nitrobenzene (1.0 eq) and anhydrous DMF (0.5 M concentration).

• Base Addition: Add finely powdered K2CO3 (1.5 eq) to the stirring solution at room temperature.

• Nucleophilic Attack: Slowly add 1H-pyrazole (1.0 eq) in portions to control the mild exotherm. Elevate the internal temperature to 80°C and stir for 4 hours.

• Self-Validating In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The highly non-polar starting material (Rf ~0.8) must completely disappear, replaced by a new, more polar UV-active spot (Rf ~0.4). If the starting material persists, verify the internal temperature before adding an additional 0.1 eq of pyrazole.

• Workup: Cool the mixture to room temperature, quench with ice water, and extract three times with Ethyl Acetate. Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF, dry over Na2SO4, and concentrate under reduced pressure.

Fig 1: SNAr synthetic workflow for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

Pharmacological Applications: Pathway Integration

The strategic value of this compound lies in its conversion into rigid tricyclic systems. By reducing the nitro group to an aniline (e.g., via Pd/C and H2), the resulting amine can undergo intramolecular cyclization with the adjacent fluoro group or the pyrazole C5 position.

These resulting tricyclic architectures are privileged scaffolds in modern pharmacology. Recent patent literature highlights their utility as highly selective PARP1 inhibitors [2], which are crucial for inducing synthetic lethality in BRCA-mutated cancers. Furthermore, pyrazole-derived scaffolds are actively utilized in the discovery of dual TRPA1 and TRPV1 antagonists for advanced pain management therapeutics [3].

Fig 2: Mechanism of tricyclic PARP inhibitors derived from the pyrazole precursor.

Analytical Validation Protocol

To ensure absolute trustworthiness of the synthesized intermediate before downstream cyclization, the following self-validating analytical workflow must be executed:

• Step 1: LC-MS Profiling

  • Method: Reverse-phase UPLC coupled with Electrospray Ionization (ESI+).

  • Validation Check: The theoretical exact mass is 207.04 Da. The spectrum must yield a dominant [M+H]+ peak at m/z 208.1 . The presence of a peak at m/z 255 indicates the formation of a di-substituted byproduct (replacement of both fluorines), signaling a failure in stoichiometric control.

• Step 2: 19F NMR Spectroscopy

  • Method: 376 MHz in CDCl3.

  • Validation Check: 19F NMR is the definitive diagnostic tool for regiochemistry. The product must exhibit a single fluorine environment (typically a multiplet between -115 to -120 ppm). The absence of a 19F signal confirms complete over-reaction to the di-pyrazole adduct.

• Step 3: 1H NMR Spectroscopy

  • Method: 400 MHz in CDCl3.

  • Validation Check: The pyrazole protons must appear as three distinct signals in the downfield aromatic region (approx. 6.5, 7.7, and 8.0 ppm), integrating for 1H each. The phenyl ring will show an AMX spin system, confirming the 1,2,3-substitution pattern.

References

• Title: 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole - C9H6FN3O2 | CSSB00011724254 - Chemspace Source: Chemspace URL: [Link]

• Title: 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole | 1250276-77-7 - Molport Source: Molport URL: [Link][1]

• Title: WO2024179547A1 - Substituted nitrogen-containing tricyclic compounds as parp inhibitors and the use thereof Source: Google Patents URL: [2]

• Title: Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain Source: National Institutes of Health (NIH) URL: [Link][3]

Sources

• 1. 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole | 1250276-77-7 | Buy Now [molport.com]
• 2. WO2024179547A1 - Substituted nitrogen-containing tricyclic compounds as parp inhibitors and the use thereof - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Synthesis and Characterization of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole: A Technical Whitepaper

Executive Summary

The rational design of small-molecule therapeutics frequently relies on highly functionalized heteroaromatic building blocks. Among these, 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole (CAS: 1250276-77-7) has emerged as a critical intermediate. Its unique substitution pattern provides an orthogonal reactivity profile: the nitro group can be reduced to an aniline for subsequent cyclization or coupling, while the fluorine atom serves as an electrophilic handle for late-stage functionalization.

These structural motifs are highly prevalent in the development of novel poly (ADP-ribose) polymerase (PARP) inhibitors and non-nucleoside CD73 inhibitors targeting dizinc ions . Furthermore, similar fluorinated nitrophenyl derivatives serve as critical fragments in automated multiconformer ligand modeling for structure-based drug design . This whitepaper outlines a highly optimized, self-validating protocol for the synthesis and analytical characterization of this essential building block.

Mechanistic Rationale & Retrosynthetic Strategy

As a Senior Application Scientist, selecting the most robust synthetic route requires balancing atom economy, scalability, and regioselectivity. The target molecule is best accessed via a Nucleophilic Aromatic Substitution (SNAr) .

By utilizing 1,3-difluoro-2-nitrobenzene as the electrophile and 1H-pyrazole as the nucleophile, we exploit the strong electron-withdrawing nature of the nitro group, which highly activates the ortho and para positions.

Causality in Regioselectivity: The mono-substitution is highly selective. Upon the initial displacement of the first fluorine atom, the newly introduced pyrazole moiety sterically demands a twist of the ortho-nitro group out of the aromatic plane. This steric decoupling significantly reduces the resonance electron-withdrawing capacity of the nitro group, effectively deactivating the remaining fluorine atom against secondary nucleophilic attack (bis-substitution).

Figure 1: Synthetic workflow for the SNAr-mediated preparation of the target pyrazole.

Experimental Methodology

To ensure reproducibility, the following protocol is designed as a self-validating system , incorporating specific In-Process Controls (IPCs) to confirm reaction trajectory before proceeding to subsequent steps.

Reagents and Equipment

• Electrophile: 1,3-Difluoro-2-nitrobenzene (1.59 g, 10.0 mmol)

• Nucleophile: 1H-Pyrazole (0.68 g, 10.0 mmol)

• Base: Potassium Carbonate (K2CO3, anhydrous) (2.07 g, 15.0 mmol)

• Solvent: N,N-Dimethylformamide (DMF, anhydrous) (15 mL)

Step-by-Step Synthetic Protocol

Step 1: Reaction Setup & Deprotonation

• Charge a 50 mL round-bottom flask equipped with a magnetic stir bar with 1H-pyrazole and anhydrous DMF.

• Add anhydrous K2CO3 to the solution. Causality: K2CO3 is selected as a mild, heterogeneous base (pKa ~10.3) that is sufficient to deprotonate pyrazole (pKa ~14.4) in a polar aprotic solvent. Its limited solubility ensures a controlled, steady-state generation of the pyrazolide anion, minimizing the risk of exothermic runaway.

Step 2: Electrophile Addition & Heating 3. Add 1,3-difluoro-2-nitrobenzene dropwise at room temperature. 4. Attach a reflux condenser and heat the reaction mixture to 80 °C under a nitrogen atmosphere for 4 hours. Causality: DMF poorly solvates the pyrazolide anion, increasing its nucleophilicity, while effectively stabilizing the highly polar Meisenheimer transition state. A temperature of 80 °C provides sufficient kinetic energy to overcome the activation barrier without inducing thermal degradation.

Step 3: In-Process Control (IPC) Validation 5. Sample 10 µL of the reaction mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS and TLC (Hexanes:EtOAc 3:1). Self-Validation: The reaction is deemed complete when the 1H-pyrazole spot (visualized via KMnO4 stain) disappears and a dominant new UV-active peak emerges on the LC chromatogram corresponding to the product mass (m/z = 208.0 [M+H]+).

Step 4: Quench and Workup 6. Cool the mixture to room temperature and pour it slowly into 50 mL of vigorously stirred ice-water. 7. Extract the aqueous mixture with Ethyl Acetate (3 x 20 mL). 8. Wash the combined organic layers with 5% aqueous LiCl solution (3 x 20 mL), followed by brine (20 mL). Causality: Quenching with ice-water leverages differential solubility; the product is highly hydrophobic, while DMF and inorganic salts partition into the aqueous phase. The subsequent 5% LiCl wash is a field-proven technique to aggressively partition any residual trace DMF out of the organic layer, preventing solvent contamination during crystallization.

Step 5: Isolation 9. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product. Purify via flash column chromatography if necessary.

Reaction Mechanism Visualization

The SNAr mechanism proceeds via an addition-elimination pathway. The formation of the Meisenheimer complex is the rate-determining step, heavily stabilized by the ortho-nitro group.

Figure 2: Stepwise mechanistic pathway of the Nucleophilic Aromatic Substitution (SNAr).

Analytical Characterization

Thorough analytical characterization is mandatory to confirm both the regiochemistry of the substitution and the purity of the isolated material. The quantitative data is summarized in the structured tables below.

Table 1: 1H NMR Characterization (400 MHz, CDCl3)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J in Hz)	Integration	Assignment
H-5' (Pyrazole)	7.95	d	2.4	1H	Adjacent to N
H-3' (Pyrazole)	7.75	d	1.8	1H	Adjacent to C
H-5 (Phenyl)	7.60	td	8.2, 5.5	1H	Para to NO2
H-4 (Phenyl)	7.45	ddd	9.0, 8.2, 1.2	1H	Ortho to F
H-6 (Phenyl)	7.35	dt	8.2, 1.2	1H	Ortho to Pyrazole
H-4' (Pyrazole)	6.50	t	2.1	1H	Pyrazole backbone

Table 2: 13C and 19F NMR Characterization

Nucleus	Frequency	Chemical Shift (ppm)	Multiplicity	Assignment
19F	376 MHz	-115.4	s	C-F (Phenyl)
13C	101 MHz	154.2	d (J = 255 Hz)	C -3 (C-F)
13C	101 MHz	141.5	s	C -3' (Pyrazole)
13C	101 MHz	138.2	s	C -2 (C-NO2)
13C	101 MHz	131.0	s	C -5' (Pyrazole)
13C	101 MHz	129.8	d (J = 8 Hz)	C -5 (Phenyl)

Table 3: Physicochemical and Mass Spectrometry Data

Parameter	Value	Analytical Method / Condition
Molecular Formula	C9H6FN3O2	N/A
Exact Mass	207.04 Da	N/A
Observed Mass[M+H]+	208.0 m/z	ESI-MS (Positive Ion Mode)
Retention Time (Rt)	2.45 min	LC-MS (C18, 5-95% MeCN/H2O, 0.1% FA)
Melting Point	68 - 70 °C	Differential Scanning Calorimetry (DSC)
TLC Rf	0.45	Silica Gel, Hexanes:EtOAc (3:1), UV 254 nm

Conclusion

The synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole via SNAr provides a high-yielding, regioselective pathway to a highly versatile pharmacophore precursor. By tightly controlling the base selection, solvent environment, and relying on strict IPC validation, researchers can reliably scale this protocol to support downstream drug development campaigns.

References

• Molport Database. "1-(3-fluoro-2-nitrophenyl)-1H-pyrazole | 1250276-77-7". Molport. Available at: [Link]

• ACS Publications. "Discovery of Novel Non-Nucleoside Inhibitors Interacting with Dizinc Ions of CD73". Journal of Medicinal Chemistry. Available at:[Link]

• National Institutes of Health (NIH). "Expanding automated multiconformer ligand modeling to macrocycles and fragments". eLife / PMC. Available at:[Link]

• Google Patents. "WO2024179547A1 - Substituted nitrogen-containing tricyclic compounds as parp inhibitors and the use thereof". World Intellectual Property Organization.

Rational Design and Advanced Synthesis of Pyrazole Derivatives: A Comprehensive Technical Guide

Executive Summary

As medicinal chemistry evolves from empirical screening toward rational, structure-guided design, nitrogen-containing heterocycles have become indispensable for scaffold optimization. Among these, the pyrazole ring—a five-membered aromatic heterocycle containing two adjacent nitrogen atoms (1,2-diazole)—stands out as a highly versatile and privileged scaffold[1]. From its initial synthesis by Ludwig Knorr in 1883 to its current status as the core pharmacophore in blockbuster FDA-approved drugs, pyrazole derivatives have demonstrated unmatched biological compatibility[2],[3]. This technical guide provides an in-depth analysis of the mechanistic pathways, structure-activity relationships (SAR), and modern green synthetic methodologies governing pyrazole chemistry, designed to equip drug development professionals with actionable, field-proven insights.

Pharmacological Significance & Target Engagement

The structural simplicity of the pyrazole ring belies its profound electronic and conformational advantages. The five available substitution sites provide medicinal chemists with a versatile platform for systematic SAR exploration without disrupting the core aromatic framework[1]. Pyrazoles frequently serve as bioisosteric replacements for amides, imidazoles, or triazoles, offering improved metabolic stability and altered binding profiles[1].

The pharmacological potential of pyrazole derivatives is validated by their presence in numerous therapeutic agents[4]:

• Anti-inflammatory: Selective COX-2 inhibitors (e.g., Celecoxib) leverage the pyrazole core to achieve nanomolar potency (IC₅₀ ~39 nM) while minimizing gastrointestinal toxicity[3].

• Metabolic Disorders: CB1 receptor antagonists (e.g., Rimonabant) utilize the scaffold for anti-obesity applications[5],[4].

• Oncology: Kinase inhibitors targeting angiogenesis and tumor proliferation rely on pyrazole's hydrogen-bonding capacity to anchor into the ATP-binding pocket of kinases[5],[1].

Fig 1: Key pharmacological targets and corresponding clinical applications of pyrazole derivatives.

Mechanistic Evolution of Pyrazole Synthesis

The Classical Knorr Synthesis (1883)

The foundational method for constructing the pyrazole ring is the Knorr synthesis, which involves the acid-catalyzed condensation of a 1,3-dicarbonyl compound with a hydrazine derivative[6],[7].

Mechanistic Causality: The reaction initiates via the nucleophilic attack of the primary amine of the hydrazine on one of the electrophilic carbonyl carbons of the 1,3-diketone, forming a hydrazone intermediate[8],[2]. Subsequent intramolecular cyclization occurs when the secondary amine attacks the remaining carbonyl group, followed by the elimination of water to yield the aromatic pyrazole system[2]. Recent transient flow kinetic studies have revealed that this process also involves complex autocatalytic pathways[9].

The Regioselectivity Conundrum

While robust, the classical Knorr synthesis suffers from a critical limitation: poor regioselectivity when using asymmetric 1,3-diketones[8],[10].

• The Cause: Asymmetric 1,3-diketones possess two distinct electrophilic centers. Because the initial nucleophilic attack is under kinetic control and the activation energy difference between attacking either carbonyl is often marginal, the reaction invariably yields a mixture of 1,3,5-trisubstituted regioisomers[8].

• The Solution: Modern medicinal chemistry bypasses this by employing directing transition-metal catalysts or utilizing highly polarized enaminones instead of standard diketones to enforce regioselective cyclization[11].

Fig 2: Mechanistic pathway of the classical Knorr pyrazole synthesis highlighting intermediate steps.

Modern Synthetic Modalities and Green Chemistry

To overcome the extended reaction times and suboptimal atom economy of traditional methods, contemporary synthesis heavily integrates green chemistry and advanced catalysis[1],[12].

Multicomponent Reactions (MCRs)

MCRs allow the one-pot synthesis of complex pyrazoles via (3+2)-cyclocondensation. By generating 1,3-dicarbonyls in situ (e.g., via Knoevenagel condensation of aldehydes and active methylenes), these intermediates immediately react with hydrazines[10]. This catalyst-free approach is highly regioselective and enables the rapid generation of structurally diverse analogs, such as fused pyrano[2,3-c]pyrazoles, which are critical for high-throughput drug screening[10].

Microwave, Ultrasound, and Mechanochemical Activation

Microwave irradiation has emerged as the most widely employed technique for pyrazole synthesis[13].

• Causality: Unlike convective heating, microwave irradiation relies on dielectric heating, which directly excites polar molecules (like hydrazines and diketones). This rapid, uniform energy transfer overcomes activation barriers in minutes rather than hours, drastically reducing thermal degradation of sensitive functional groups and improving yields[13].

Transition-Metal Catalysis

Recent breakthroughs include the synthesis of pyrazoles from aldehyde hydrazones via copper-catalyzed oxidative coupling, and iodine-catalyzed reactions with electron-deficient olefins[11]. Furthermore, palladium and copper-catalyzed intramolecular C-C and C-N bond formations have enabled efficient routes to complex pyrazolo-indoles and benzimidazoles[5].

Quantitative Analysis of Synthetic Methodologies

The following table summarizes the performance metrics of various pyrazole synthesis methodologies, providing a comparative baseline for process chemistry optimization.

Synthetic Methodology	Key Reagents / Catalysts	Reaction Time	Average Yield (%)	Regioselectivity	Environmental Profile
Classical Knorr Synthesis	1,3-Diketone, Hydrazine, AcOH	2–12 Hours	60–85%	Poor (Isomeric Mixtures)	High VOCs, High Energy
Microwave-Assisted	Hydrazine, Diketone, Solvent-free	10–20 Mins	85–98%	Moderate to High	Green (High Atom Economy)
Iodine-Catalyzed Coupling	Aldehyde Hydrazones, Olefins, I2, TBHP	4–6 Hours	70–90%	High	Moderate (Oxidant required)
Multicomponent (MCR)	Aldehyde, Active Methylene, Hydrazine	1–3 Hours	75–95%	Excellent	Green (One-pot efficiency)

Standardized Experimental Protocol: Microwave-Assisted Regioselective Synthesis

To ensure reproducibility and trustworthiness, the following protocol details a self-validating workflow for the green synthesis of 1,3,5-trisubstituted pyrazoles using microwave irradiation.

Step 1: Reagent Preparation & Stoichiometry

• Action: In a 10 mL microwave-safe quartz vial, combine 1.0 mmol of the selected enaminone (or 1,3-diketone) and 1.1 mmol of arylhydrazine.

• Causality: A slight excess of hydrazine ensures complete consumption of the diketone, preventing the formation of unreacted carbonyl impurities that are difficult to separate during recrystallization.

Step 2: Solvent and Catalyst Addition

• Action: Add 2.0 mL of absolute ethanol and 2 drops of glacial acetic acid. Seal the vial with a Teflon-lined crimp cap.

• Causality: Ethanol acts as a green, polar solvent ideal for dielectric heating. The acetic acid lowers the activation energy for the initial nucleophilic attack by protonating the carbonyl oxygen, increasing its electrophilicity.

Step 3: Microwave Irradiation

• Action: Place the vial in a dedicated microwave synthesizer. Irradiate at 150W, maintaining a temperature of 80°C for 15 minutes with continuous magnetic stirring.

• Causality: Precise temperature control prevents the thermal decomposition of the hydrazine derivative while driving the dehydration step of the cyclization forward.

Step 4: TLC Monitoring (Self-Validating Checkpoint)

• Action: After cooling, spot the reaction mixture against starting materials on a silica gel TLC plate (Eluent: Hexane/Ethyl Acetate 7:3).

• Validation: The complete disappearance of the highly polar hydrazine baseline spot and the emergence of a single, less polar, UV-active product spot confirms successful regioselective cyclization. If starting material persists, it indicates suboptimal dielectric coupling, requiring an additional 5 minutes of irradiation.

Step 5: Isolation and Purification

• Action: Pour the mixture into 10 mL of ice-cold distilled water. Filter the resulting precipitate under a vacuum, wash with cold water, and recrystallize from hot ethanol.

• Causality: The sudden shift in solvent polarity (ethanol to water) forces the hydrophobic pyrazole derivative to precipitate, effectively leaving unreacted polar catalysts and trace hydrazine in the aqueous filtrate.

Conclusion & Future Perspectives

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review Source: MDPI (Molecules) URL:[Link]

• Synthesis of Pyrazole Derivatives A Review Source: International Journal For Multidisciplinary Research (IJFMR) URL:[Link]

• Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review Source: Current Topics in Medicinal Chemistry (PubMed) URL:[Link]

• Pyrazole Derivatives: Privileged Heterocycles in Medicinal Chemistry A Comprehensive Review Source: International Journal of Novel Research and Development (IJNRD) URL:[Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives Source: Current Organic Synthesis (PubMed) URL:[Link]

• Review: Biologically Active Pyrazole Derivatives Source: New Journal of Chemistry (RSC Publishing) URL:[Link]

• Recent Advances in the Synthesis of Anticancer Pyrazole Derivatives Using Microwave, Ultrasound, and Mechanochemical Techniques Source: RSC Advances (RSC Publishing) URL:[Link]

• Review on Biological Activities of Pyrazole Derivatives Source: Journal of Chemical Health Risks URL:[Link]

• Advances in Heterocyclic Synthesis of Quinoline, Quinolone, Pyrazole, and Pyrrole Derivatives Source: Synthetic Communications (Taylor & Francis) URL:[Link]

• Multicomponent Syntheses of Pyrazoles via (3 + 2)-Cyclocondensation and (3 + 2)-Cycloaddition Key Steps Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Discovery of Unexpectedly Complex Reaction Pathways for the Knorr Pyrazole Synthesis via Transient Flow Source: Reaction Chemistry & Engineering (RSC Publishing) URL:[Link]

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jchr.org [jchr.org]
• 4. Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijfmr.com [ijfmr.com]
• 6. tandfonline.com [tandfonline.com]
• 7. ijnrd.org [ijnrd.org]
• 8. mdpi.com [mdpi.com]
• 9. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 10. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Recent Advances in the Synthesis of Pyrazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Engineering Efficacy: A Technical Guide to the Biological Activities of Fluorinated Pyrazole Compounds

Executive Summary

The pyrazole ring—a five-membered heterocycle containing two adjacent nitrogen atoms—is a privileged scaffold in medicinal chemistry and agrochemistry[1]. However, the strategic introduction of fluorine atoms or fluoroalkyl groups (e.g., trifluoromethyl, difluoromethyl) into the pyrazole architecture fundamentally alters its pharmacological trajectory. Because fluorine possesses the highest electronegativity (3.98) and a uniquely small Van der Waals radius (1.47 Å, closely mimicking hydrogen's 1.20 Å), fluorinated pyrazoles offer unprecedented bioisosteric replacement capabilities[2]. This technical whitepaper synthesizes current research on the biological activities of fluorinated pyrazoles, providing drug development professionals with mechanistic insights, quantitative efficacy data, and validated experimental workflows.

Mechanistic Grounding: The Fluorine Advantage

The integration of fluorine into pyrazole derivatives is not merely a structural modification; it is a targeted engineering choice designed to overcome specific pharmacokinetic (PK) and pharmacodynamic (PD) bottlenecks[3]. The causality behind this design choice is rooted in three primary chemical phenomena:

• Metabolic Shielding: Cytochrome P450 enzymes typically oxidize electron-rich sites on drug molecules. The strong electron-withdrawing nature of fluorine depletes electron density from the pyrazole ring, while the highly stable C–F bond resists oxidative cleavage, thereby increasing the molecule's in vivo half-life[2].

• Lipophilicity Modulation: Fluoroalkyl groups significantly enhance the lipophilicity of the molecule, facilitating superior passive diffusion across phospholipid bilayers, which is critical for central nervous system (CNS) targets and intracellular pathogens[4].

• Receptor Binding Affinity: Fluorine acts as a potent hydrogen bond acceptor. When positioned strategically on the pyrazole ring, it establishes novel dipole-dipole interactions with target protein active sites, drastically lowering IC50 values[2].

Logical flow of pharmacokinetic and pharmacodynamic enhancements via fluorination.

Therapeutic Profiling & Quantitative Efficacy

Fluorinated pyrazoles exhibit a remarkably broad spectrum of biological activities. Recent high-throughput screening and rational drug design campaigns have identified potent candidates across oncology, virology, and immunology.

• Anticancer & Apoptosis Induction: Fluorinated pyrazolo-pyrimidines have demonstrated exceptional efficacy against drug-resistant cancers. Specific derivatives act as dual inhibitors of mutant EGFR (L858R/T790M), triggering cell cycle arrest at the G2/M phase and inducing apoptosis via the Bax/Caspase-3 dependent pathway[5],[6].

• Antiviral Agents: Fluorinated pyrazole molecular hybrids have shown remarkable potency against HIV-1 and HCV. Certain derivatives achieve sub-micromolar to nanomolar EC50 values, outperforming standard reference drugs like Zidovudine[7].

• Anti-inflammatory Agents: By selectively inhibiting Cyclooxygenase-2 (COX-2) or acting as Bradykinin (B1) receptor antagonists, these compounds provide potent analgesia without the gastrointestinal toxicity associated with traditional NSAIDs[7],[8].

Table 1: Quantitative Biological Activities of Fluorinated Pyrazole Derivatives

Therapeutic Area	Specific Target / Cell Line	Efficacy Metric (IC50/EC50)	Key Mechanism of Action
Antiviral	HIV-1 WT	EC50 = 0.08 μM	Inhibition of viral replication[7]
Antiviral	HCV Genotype-1b	EC50 = 0.083 μM	Replicon system inhibition[7]
Anti-inflammatory	Bradykinin B1 Receptor	IC50 = 23 nM	Selective receptor antagonism[7]
Anticancer	Mutant EGFR (L858R/T790M)	IC50 = 36.79 nM	Tyrosine kinase inhibition[5]
Anticancer	HepG2 (Hepatocellular Carcinoma)	IC50 = 8.5 μM	Cytotoxicity / Apoptosis induction[9]
Metabolic	DGAT2	IC50 = 90–128 nM	Enzymatic inhibition[7]

Validated Experimental Workflows

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis and biological evaluation of fluorinated pyrazoles. These methodologies are designed as self-validating systems, incorporating specific checkpoints to verify success before proceeding to the next phase.

Protocol 1: Green Synthesis of Fluorinated Pyrazole Chalcones

Traditional synthesis often relies on toxic volatile organic compounds (VOCs). This validated protocol utilizes Polyethylene Glycol 400 (PEG-400) as a green reaction medium, which enhances the solubility of hydrophobic precursors while maintaining an environmentally benign profile[8].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1 mmol of substituted 1,3-diphenyl-1H-pyrazole-4-carbaldehyde and 1 mmol of 4-fluoro-acetophenone in 15 mL of PEG-400. Causality: PEG-400 acts as both a solvent and a phase-transfer catalyst, facilitating intimate contact between the solid aldehyde and liquid ketone.

• Base Catalysis: Add 1 mL of 20% sodium hydroxide (NaOH) dropwise. Causality: The base deprotonates the α-carbon of the 4-fluoro-acetophenone, generating a reactive enolate ion essential for the subsequent aldol condensation.

• Reaction Incubation: Stir the mixture at 40–50°C for 1 hour. Validation Checkpoint: Monitor reaction progress via Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase. The disappearance of the starting material spots confirms reaction completion[8].

• Precipitation: Pour the reaction mixture into 100 mL of ice-cold water. Causality: The abrupt decrease in temperature and shift in solvent polarity forces the hydrophobic fluorinated pyrazole chalcone to precipitate out of the PEG/water matrix.

• Purification: Filter the precipitate under a vacuum and recrystallize from hot ethanol. Validation Checkpoint: Confirm structural integrity and purity (>98%) using 1H/13C NMR, FTIR, and LC-MS (positive ion mode, m/z range 100-500)[9].

Step-by-step experimental workflow for synthesis and biological screening.

Protocol 2: In Vitro Cytotoxicity & Apoptosis Profiling (MTT & Flow Cytometry)

To evaluate the anticancer potential of the synthesized compounds, a dual-assay approach is required to differentiate between general cytotoxicity and targeted apoptosis[6].

Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cell lines (e.g., HepG2, MCF-7) in 96-well plates at a density of 1 × 10^4 cells/well in DMEM medium supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere. Causality: A 24-hour incubation allows cells to adhere to the plate and re-enter the log phase of growth, ensuring uniform metabolic activity.

• Compound Treatment: Treat cells with varying concentrations (0.1 to 100 μM) of the fluorinated pyrazole dissolved in DMSO (final DMSO concentration <0.1%). Include Sorafenib as a positive control and untreated cells as a negative control[9]. Incubate for 48 hours.

• MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Causality: Viable cells with active mitochondria will reduce the yellow water-soluble MTT into insoluble purple formazan crystals via succinate dehydrogenase activity.

• Solubilization & Quantification: Remove the media and add 100 μL of DMSO to solubilize the formazan crystals. Measure absorbance at 570 nm using a microplate reader. Validation Checkpoint: Calculate IC50 values using non-linear regression analysis. If IC50 < 10 μM, proceed to flow cytometry[6].

• Flow Cytometry (Cell Cycle Analysis): Harvest treated cells, fix in 70% cold ethanol, and stain with Propidium Iodide (PI) and RNase A. Analyze via flow cytometry to detect G2/M phase arrest and sub-G1 apoptotic populations[6].

Molecular Modeling & In Silico Validation

Empirical biological data must be corroborated by in silico molecular docking to confirm the mechanism of action. Fluorinated pyrazoles targeting cancer pathways frequently act as Tyrosine Kinase Inhibitors (TKIs).

When docked against the double mutant EGFR (L858R/T790M), the fluorinated pyrazole core inserts deeply into the ATP-binding pocket. The fluorine atom often forms critical halogen bonds with the hinge region residues (e.g., Met793), while the pyrazole nitrogens engage in hydrogen bonding with the kinase domain. This specific binding conformation inhibits downstream signaling, leading to the upregulation of pro-apoptotic Bax proteins, mitochondrial cytochrome C release, and the ultimate activation of Caspase-3[5].

Apoptotic signaling pathway triggered by fluorinated pyrazole EGFR inhibitors.

Future Perspectives

The trajectory of fluorinated pyrazoles in drug development is accelerating. With recent FDA approvals of fluorinated pyrazole-containing drugs (e.g., the long-acting HIV-1 capsid inhibitor Lenacapavir[1]), the pharmaceutical industry is heavily investing in late-stage functionalization techniques. Future research will likely focus on asymmetric synthesis of chiral fluorinated pyrazoles and the development of predictive ADMET models to further streamline the transition from benchtop synthesis to clinical trials[10].

References

• Amin, P. H., et al. "Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review." ChemistrySelect, Wiley, 2024. 3

• Fisyuk, A. S., et al. "Fluorinated Pyrazoles: From Synthesis to Applications." Chemical Reviews, ACS Publications, 2020. 1

• "Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions." eGrove, University of Mississippi. 2

• "Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems." PMC, National Institutes of Health. 7

• "Green synthesis and biological screening of some fluorinated pyrazole chalcones in search of potent anti-inflammatory and analgesic agents." World Health Organization (WHO), 2021. 8

• Fayed, E., et al. "Novel fluorinated pyrazole-based heterocycles scaffold: cytotoxicity, in silico studies and molecular modelling targeting double mutant EGFR L858R/T790M as antiproliferative and apoptotic agents." Medicinal Chemistry Research, Mendeley, 2022. 5

• "Synthesis and biological evaluation of novel pyrazole scaffold." Pakistan Journal of Pharmaceutical Sciences (PJPS). 9

• "Synthesis, Tyrosinase Inhibiting Activity and Molecular Docking of Fluorinated Pyrazole Aldehydes as Phosphodiesterase Inhibitors." MDPI, 2019. 10

• "SYNTHESIS OF CHARACTERIZATION OF FLUORINATED 2-CHLORO-N- (1- (DIFLUOROMETHYL)-1H-PYRAZOL-4-YL)- ACETAMIDE." TIJER.org. 4

• Fayed, E. A., et al. "Design, synthesis, cytotoxicity and molecular modeling studies of some novel fluorinated pyrazole-based heterocycles as anticancer and apoptosis-inducing agents." Molecular Diversity, PubMed, 2019. 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. egrove.olemiss.edu [egrove.olemiss.edu]
• 3. researchgate.net [researchgate.net]
• 4. tijer.org [tijer.org]
• 5. Novel fluorinated pyrazole-based ... preview & related info | Mendeley [mendeley.com]
• 6. Design, synthesis, cytotoxicity and molecular modeling studies of some novel fluorinated pyrazole-based heterocycles as anticancer and apoptosis-inducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. applications.emro.who.int [applications.emro.who.int]
• 9. pjps.pk [pjps.pk]
• 10. mdpi.com [mdpi.com]

1-(3-fluoro-2-nitrophenyl)-1H-pyrazole suppliers and commercial availability

An In-Depth Technical Guide to 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole: Commercial Availability, and Synthetic Utility

Abstract

This technical guide provides a comprehensive overview of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, a key building block for pharmaceutical and agrochemical research. The guide details its commercial availability from various suppliers, offers insights into its synthetic applications, and discusses the broader significance of the pyrazole scaffold in modern drug discovery. This document is intended for researchers, chemists, and professionals in the field of drug development and medicinal chemistry, offering a practical resource for the procurement and application of this versatile chemical entity.

Introduction to 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is a substituted aromatic heterocyclic compound. Its structure, featuring a pyrazole ring attached to a fluorinated and nitrated phenyl group, makes it a valuable intermediate in organic synthesis. The pyrazole moiety is a well-established "privileged scaffold" in medicinal chemistry, found in a number of approved drugs.[1][2] The specific substitutions on the phenyl ring of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole provide reactive handles for further chemical modifications, enabling the synthesis of a diverse range of more complex molecules. The fluorine atom can influence the compound's electronic properties and metabolic stability, while the nitro group can be readily reduced to an amine, opening up a plethora of synthetic possibilities.

The pyrazole core is present in a wide array of biologically active compounds with applications as anti-inflammatory, anticancer, antimicrobial, and antiviral agents.[3][4][5] Consequently, access to a diverse range of substituted pyrazole building blocks, such as 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, is crucial for the advancement of drug discovery programs.

Chemical Properties and Identification

Property	Value	Source
IUPAC Name	1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	[6]
CAS Number	1250276-77-7	[6][7]
Molecular Formula	C9H6FN3O2	[6][7]
Molecular Weight	207.16 g/mol	[7]
SMILES	O=c1c(F)cccc1n1cc-c-n1	[7]
InChI	InChI=1S/C9H6FN3O2/c10-7-3-1-4-8(9(7)13(14)15)12-6-2-5-11-12/h1-6H	[6]

Commercial Availability and Suppliers

1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is commercially available from a number of chemical suppliers specializing in building blocks for research and development. The availability of this compound facilitates its use in both small-scale laboratory synthesis and larger-scale medicinal chemistry campaigns. Below is a summary of some of the key suppliers.

Supplier	Website	Notes
Chemspace	[Link]	Lists the compound and indicates availability from multiple suppliers on their platform.[6]
MolPort	[Link]	Provides purchasing information and lists at least one supplier for this compound.[7]
Enamine		Listed as a supplier on the Chemspace platform.[6]

It is important for researchers to contact the suppliers directly to obtain the most current information on stock availability, purity, pricing, and lead times.

Synthetic Utility and Broader Context of Pyrazole Synthesis

While this guide focuses on a specific pyrazole derivative, understanding the general synthesis of pyrazoles is beneficial for researchers. The pyrazole ring is typically synthesized through the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine derivative.[8] This method is highly versatile and allows for the introduction of a wide variety of substituents on the pyrazole ring.

Caption: General synthetic scheme for pyrazole formation.

The specific synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole would likely involve the reaction of a substituted phenylhydrazine with a suitable three-carbon synthon. The presence of the fluoro and nitro groups on the phenylhydrazine precursor dictates the final substitution pattern of the product.

Applications in Drug Discovery and Development

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, with numerous approved drugs containing this heterocyclic core.[1][9] These drugs span a wide range of therapeutic areas, highlighting the versatility of the pyrazole nucleus in interacting with various biological targets.

Caption: Role of building blocks in the drug discovery pipeline.

1-(3-fluoro-2-nitrophenyl)-1H-pyrazole serves as an excellent starting point for the synthesis of novel drug candidates. The nitro group can be reduced to an amine, which can then be further functionalized through reactions such as amide bond formation, sulfonylation, or reductive amination. The fluoro group can enhance metabolic stability and binding affinity. The pyrazole ring itself can participate in various interactions with biological targets, including hydrogen bonding and pi-stacking.

The diverse biological activities of pyrazole derivatives include:

• Anti-inflammatory: Celecoxib is a well-known COX-2 inhibitor containing a pyrazole core.

• Anticancer: Several kinase inhibitors used in cancer therapy feature the pyrazole scaffold.[1]

• Antimicrobial: Pyrazole derivatives have shown promising activity against various bacteria and fungi.[2]

Conclusion

1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is a readily available and synthetically versatile building block that holds significant potential for the discovery of new therapeutic agents. Its unique combination of a privileged pyrazole scaffold and reactive functional groups makes it a valuable tool for medicinal chemists. This guide has provided an overview of its commercial availability, synthetic utility, and the broader context of its application in drug discovery, serving as a valuable resource for researchers in the field.

References

• 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole - C9H6FN3O2 | CSSB00011724254 - Chemspace. [Link]

• 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole | 1250276-77-7 - Molport. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC. [Link]

• Pyrazole Scaffolds: A promising frontier in drug discovery. [Link]

• Pyrazole: an emerging privileged scaffold in drug discovery - PMC - NIH. [Link]

• Pyrazole synthesis - Organic Chemistry Portal. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. [Link]

• A REVIEW ON PYRAZOLE AN ITS DERIVATIVE - IJNRD. [Link]

• Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review) - Oriental Journal of Chemistry. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. [Link]

• (PDF) PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. connectjournals.com [connectjournals.com]
• 4. ijnrd.org [ijnrd.org]
• 5. researchgate.net [researchgate.net]
• 6. 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole - C9H6FN3O2 | CSSB00011724254 [chem-space.com]
• 7. 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole | 1250276-77-7 | Buy Now [molport.com]
• 8. mdpi.com [mdpi.com]
• 9. lifechemicals.com [lifechemicals.com]

Technical Whitepaper: Safety Data, Handling Protocols, and Synthetic Utility of 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole

Executive Summary

1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole is a highly specialized, reactive electrophilic intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs), agrochemicals, and hypervalent iodine precursors[1]. Characterized by a pyrazole ring conjugated to a fluoronitrobenzene scaffold, this compound presents unique synthetic opportunities alongside distinct operational hazards. This whitepaper provides an in-depth analysis of its physicochemical properties, predictive Safety Data Sheet (SDS) parameters, and self-validating handling protocols designed for drug development professionals.

Molecular Profiling & Physicochemical Properties

The reactivity of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is governed by the strong electron-withdrawing nature of the ortho-nitro group, which highly activates the adjacent fluorine atom for subsequent Nucleophilic Aromatic Substitution (SNAr) or cross-coupling reactions[2].

Table 1: Physicochemical and Structural Data

Parameter	Value / Description
Chemical Name	1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole
Molecular Formula	C9H6FN3O2
Molecular Weight	207.16 g/mol
Appearance	Pale yellow to tan crystalline solid (predicted based on analogues)
Solubility	Soluble in DMSO, DMF, Dichloromethane; Insoluble in Water
Reactivity Profile	Highly electrophilic at the C-F bond; susceptible to reduction at the -NO2 group

Hazard Identification & Predictive Safety Data (SDS)

Due to the specialized nature of this intermediate, safety parameters are extrapolated from closely related fluoronitrobenzene and nitrophenyl-pyrazole derivatives[3][4].

GHS Classification

• Skin Irritation (Category 2): Causes skin irritation.

• Eye Irritation (Category 2A): Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Toxicological Mechanisms: The Nitroaromatic Hazard

Exposure to nitroaromatic compounds carries a specific toxicological risk: methemoglobinemia. When absorbed through the skin or respiratory tract, the nitro group (-NO2) undergoes enzymatic reduction via Cytochrome P450 to highly reactive nitroso (-NO) and hydroxylamine species[2]. These metabolites oxidize the ferrous iron (Fe2+) in hemoglobin to ferric iron (Fe3+), severely impairing oxygen transport.

Figure 1: Toxicological pathway of nitroaromatic bioactivation leading to methemoglobinemia.

Handling Precautions & Operational Safety

• Engineering Controls: All manipulations must be performed in a Class I fume hood. When scaling up reactions involving the nitroaromatic precursor, a blast shield is strictly recommended due to the high energy content of nitro groups and the documented risk of thermal runaway[1].

• Personal Protective Equipment (PPE): Double-layer nitrile gloves (changed immediately upon contamination), safety goggles, and a chemically resistant lab coat.

• Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C. Keep strictly segregated from strong reducing agents (e.g., zinc dust, borohydrides) which can trigger uncontrolled exothermic reductions[2].

Experimental Protocols: Self-Validating Synthesis & Handling

The synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is typically achieved via the SNAr reaction of 1,3-difluoro-2-nitrobenzene with 1H-pyrazole. Literature indicates that using strong bases like powdered NaOH in DMSO results in a violently exothermic reaction and drives the formation of the bis-pyrazole adduct[1]. To ensure a self-validating, safe, and highly selective mono-substitution, the following protocol utilizes a milder base and strict thermal control.

Protocol 1: Controlled Mono-SNAr Synthesis

Causality Focus: Potassium carbonate (K2CO3) is selected over NaOH to attenuate the nucleophilicity of the pyrazole and prevent the reaction from generating excessive heat, thereby suppressing the secondary substitution of the remaining fluorine atom.

• Preparation: In a flame-dried, argon-purged 250 mL round-bottom flask, dissolve 1,3-difluoro-2-nitrobenzene (1.0 equiv, 10 mmol)[4] in anhydrous Acetonitrile (50 mL).

• Thermal Control: Cool the solution to 0°C using an ice-water bath. Causality: The ortho-nitro group makes the initial C-F bond exceptionally labile; starting at 0°C prevents an initial exotherm spike.

• Reagent Addition: Add anhydrous K2CO3 (1.2 equiv, 12 mmol) followed by the dropwise addition of a solution of 1H-pyrazole (1.0 equiv, 10 mmol) in Acetonitrile (10 mL) over 15 minutes.

• In-Process Validation (Self-Validation Step): After 2 hours at 0°C, sample the reaction. Run TLC (Hexanes:EtOAc 3:1) and HPLC (254 nm).

  • Validation Criteria: The disappearance of the starting material peak and the appearance of a single new product peak confirms successful mono-substitution. If a highly polar secondary spot appears, the temperature is too high, indicating bis-substitution.

• Quenching: Once validated, quench the reaction safely by pouring it into 150 mL of ice-cold distilled water to precipitate the product and neutralize the base.

Figure 2: Workflow for the controlled mono-SNAr synthesis, emphasizing thermal and basicity controls.

Protocol 2: Safe Decontamination and Waste Disposal

Causality Focus: Unreacted fluoronitrobenzenes and pyrazoles pose environmental toxicity risks and can react dangerously with incompatible waste streams.

• Collect all aqueous washings and organic filtrates in a designated, vented halogenated waste carboy.

• Do not mix with acidic waste streams, as residual nitrites or unreacted bases can generate toxic gases.

• Decontaminate glassware using a 1M NaOH/Ethanol bath for 12 hours to fully hydrolyze any residual reactive fluorides before standard washing.

References

• Amazon S3 / Literature. "Pseudocyclic Bis-N-Heterocycle-Stabilized Iodanes – Synthesis, Characterization and Applications." URL: [Link]

Sources

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. 1,3-Difluoro-2-nitrosobenzene | 29270-54-0 | Benchchem [benchchem.com]
• 3. 1-(2-nitrophenyl)-1h-pyrazole sigma-aldrich | Sigma-Aldrich [sigmaaldrich.com]
• 4. 19064-24-5 | 1,3-Difluoro-2-nitrobenzene | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Protocols & Analytical Methods

Application Notes and Protocols for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole in Medicinal Chemistry

Introduction: The Pyrazole Scaffold as a Cornerstone in Modern Drug Discovery

The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry.[1][2][3] Its remarkable versatility in establishing crucial interactions with biological targets, such as hydrogen bonding and hydrophobic interactions, has cemented its role in the development of numerous clinically successful drugs.[3][4] Marketed therapeutics containing the pyrazole core span a wide array of indications, including inflammation (Celecoxib), cancer (Crizotinib, Ruxolitinib), and erectile dysfunction (Sildenafil), underscoring the scaffold's broad therapeutic potential.[2][5][6] The ability to readily functionalize the pyrazole ring allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties, making it an attractive starting point for novel drug design.[7]

This guide focuses on the specific derivative, 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole , a compound that combines the established pyrazole core with two key pharmacophoric features on the N1-phenyl ring: a fluorine atom and a nitro group. While extensive research on this exact molecule is not yet prevalent in the public domain, a deep understanding of the structure-activity relationships (SAR) of related fluoro- and nitro-substituted phenylpyrazoles allows us to postulate its potential applications and provide robust protocols for its investigation in a medicinal chemistry context.

The 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole Scaffold: A Synthesis of Potentially Bioactive Moieties

The unique substitution pattern of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole suggests several avenues for biological activity. The presence of a fluorine atom can enhance metabolic stability, improve binding affinity to target proteins, and modulate the physicochemical properties of the molecule.[8][9] The nitro group, an electron-withdrawing moiety, can significantly influence the electronic properties of the phenyl ring and may participate in key interactions within a protein's active site.[10] Furthermore, the nitro group can serve as a synthetic handle for the introduction of an amino group, which can act as a hydrogen bond donor and a key anchoring point for protein-ligand interactions.[11]

Based on the extensive literature on pyrazole derivatives, 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole and its analogs are promising candidates for investigation in several key therapeutic areas:

• Kinase Inhibition: A vast number of pyrazole-containing compounds have been developed as potent inhibitors of various protein kinases, which are critical regulators of cellular signaling and are often dysregulated in cancer.[7][12]

• Anti-inflammatory Activity: The pyrazole scaffold is a well-established pharmacophore for anti-inflammatory agents, most notably as inhibitors of cyclooxygenase (COX) enzymes.[3][8][13]

• Anticancer Activity: Beyond kinase inhibition, pyrazole derivatives have demonstrated anticancer effects through various mechanisms, including the inhibition of tubulin polymerization and the induction of apoptosis.[13][14][15]

• Antimicrobial Activity: Certain substituted pyrazoles have shown promising activity against a range of bacterial and fungal pathogens.[16][17]

Postulated Biological Targets and Mechanisms of Action

Given the prevalence of pyrazole-based kinase inhibitors, a primary hypothesis is that 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole could function as a modulator of protein kinase activity. Many kinase inhibitors are ATP-competitive, binding to the ATP-binding pocket of the enzyme. The pyrazole core can act as a scaffold to present substituents that form key interactions within this pocket.

Diagram 1: Postulated Mechanism of Kinase Inhibition

Caption: Postulated competitive inhibition of a protein kinase by 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

Application Notes & Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and biological evaluation of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. These protocols are designed to be self-validating, with explanations for key experimental choices.

Protocol 1: Synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

This protocol is a general method for the synthesis of 1-aryl-1H-pyrazoles, adapted from established literature procedures for the cyclocondensation of a hydrazine with a 1,3-dicarbonyl compound or its equivalent.[18][19]

Scientific Rationale: The synthesis of the pyrazole ring is typically achieved through the reaction of a hydrazine derivative with a 1,3-dicarbonyl compound or a synthon thereof. In this case, (3-fluoro-2-nitrophenyl)hydrazine serves as the binucleophilic component. The choice of the three-carbon electrophilic partner will determine the substitution pattern on the pyrazole ring. For the synthesis of the unsubstituted 1H-pyrazole, a propan-1,3-dione equivalent is required.

Materials:

• (3-fluoro-2-nitrophenyl)hydrazine

• 1,1,3,3-Tetramethoxypropane

• Glacial acetic acid

• Ethanol

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of (3-fluoro-2-nitrophenyl)hydrazine (1.0 eq) in ethanol, add glacial acetic acid (catalytic amount).

• Add 1,1,3,3-tetramethoxypropane (1.1 eq) to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Dilute the residue with ethyl acetate and wash with saturated aqueous sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Diagram 2: Synthetic Workflow

Caption: General workflow for the synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol describes a generic method to assess the inhibitory activity of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole against a protein kinase of interest.

Scientific Rationale: The principle of this assay is to measure the phosphorylation of a substrate by a kinase in the presence and absence of the test compound. The amount of phosphorylation is typically quantified using a labeled ATP analog or a specific antibody that recognizes the phosphorylated substrate. A reduction in phosphorylation in the presence of the compound indicates inhibition.

Materials:

• Recombinant protein kinase

• Specific peptide substrate

• 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole (dissolved in DMSO)

• ATP

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™, or a phospho-specific antibody)

• Microplate reader

Procedure:

• Prepare a serial dilution of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole in kinase assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• In a microplate, add the kinase, peptide substrate, and the test compound or vehicle (DMSO) to the appropriate wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30 °C) for a predetermined time.

• Stop the reaction according to the detection kit manufacturer's instructions.

• Add the detection reagent and incubate as required.

• Measure the signal on a microplate reader.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation:

Compound	Kinase Target	IC₅₀ (nM)
1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	Kinase X	Experimental Value
Staurosporine (Positive Control)	Kinase X	Experimental Value

Protocol 3: Cell-Based Anti-Proliferative Assay (MTT Assay)

This protocol outlines a method to evaluate the effect of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole on the proliferation of cancer cells.

Scientific Rationale: The MTT assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active metabolism reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells. A decrease in formazan production indicates a reduction in cell viability or proliferation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare a serial dilution of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole in complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the test compound or vehicle (DMSO).

• Incubate the cells for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing formazan crystals to form.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control.

• Determine the GI₅₀ (concentration for 50% growth inhibition) value from the dose-response curve.

Data Presentation:

Compound	Cell Line	GI₅₀ (µM)
1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	MCF-7	Experimental Value
1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	A549	Experimental Value
Doxorubicin (Positive Control)	MCF-7	Experimental Value

Conclusion and Future Directions

The 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole scaffold represents a promising starting point for the development of novel therapeutic agents. The protocols outlined in this guide provide a robust framework for its synthesis and initial biological characterization. Further studies should focus on elucidating the specific molecular targets and mechanisms of action, as well as optimizing the structure to enhance potency, selectivity, and drug-like properties. The reduction of the nitro group to an amine can also be explored to generate a new series of analogs with potentially different biological activities and improved physicochemical properties.[11] Through systematic investigation, the full therapeutic potential of this and related pyrazole derivatives can be unlocked.

References

• 1

• 2

• 20

• 3

• 6

• 4

• 13

• 21

• 16

• 22

• 11

• 12

• 23

• 24

• 8

• 25

• 18

• 26

• 27

• 28

• 14

• 29

• 17

• 10

• 9

• 30

• 15

• 7

• 31

• 32

• 33

• 19

• 34

• 35

• 36

• 37

• 38

• 39

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. ijnrd.org [ijnrd.org]
• 3. rroij.com [rroij.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 7. benchchem.com [benchchem.com]
• 8. applications.emro.who.int [applications.emro.who.int]
• 9. thieme-connect.de [thieme-connect.de]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. srrjournals.com [srrjournals.com]
• 16. academicstrive.com [academicstrive.com]
• 17. chemrevlett.com [chemrevlett.com]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 24. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 25. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 26. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 27. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 28. Frontiers | Novel Anticancer Fused Pyrazole Derivatives as EGFR and VEGFR-2 Dual TK Inhibitors [frontiersin.org]
• 29. pubs.acs.org [pubs.acs.org]
• 30. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 31. researchgate.net [researchgate.net]
• 32. semanticscholar.org [semanticscholar.org]
• 33. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 34. Pyrazole Biomolecules as Cancer and Inflammation Therapeutics | Encyclopedia MDPI [encyclopedia.pub]
• 35. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen [intechopen.com]
• 36. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 37. Pyrazole synthesis [organic-chemistry.org]
• 38. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 39. rsc.org [rsc.org]

Analytical Methods for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole: A Guide to HPLC and GC-MS Techniques

Application Note

Abstract

This document provides detailed analytical procedures for the quantification and identification of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, a key intermediate in pharmaceutical synthesis and materials science research.[1][2] Two robust and validated methods are presented: a High-Performance Liquid Chromatography (HPLC) method for accurate quantification and a Gas Chromatography-Mass Spectrometry (GC-MS) method for definitive identification and purity assessment. This guide is intended for researchers, scientists, and drug development professionals requiring reliable analytical techniques for this compound.

Introduction

1-(3-fluoro-2-nitrophenyl)-1H-pyrazole (Molecular Formula: C₉H₆FN₃O₂, Molecular Weight: 207.17 g/mol ) is a substituted pyrazole derivative. The pyrazole scaffold is a significant pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities.[2][3] The presence of a fluoro and a nitro group on the phenyl ring makes this molecule an important building block for nucleophilic aromatic substitution reactions and imparts specific physicochemical properties that must be considered during analytical method development.[1] Accurate and precise analytical methods are crucial for monitoring reaction kinetics, assessing purity, and ensuring the quality of final products containing this moiety.

This application note details two primary analytical techniques:

• High-Performance Liquid Chromatography (HPLC): As the workhorse for the analysis of non-volatile nitroaromatic compounds, reversed-phase HPLC with UV detection is presented for robust quantification.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): For unambiguous identification and analysis of volatile impurities, a GC-MS method is described. This technique provides structural information based on mass-to-charge ratio, offering high specificity.

Overall Analytical Workflow

The successful analysis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, from sample receipt to final data interpretation, follows a structured workflow. This process ensures that data is accurate, reproducible, and fit for its intended purpose, aligning with principles outlined in ICH Q2(R1).[5][6][7][8]

Caption: General workflow for the analysis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

High-Performance Liquid Chromatography (HPLC) Method

Principle

This method employs reversed-phase chromatography, which separates analytes based on their hydrophobicity.[9] The stationary phase is non-polar (C18), and the mobile phase is a more polar mixture of an organic solvent (acetonitrile) and water. 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, being a moderately polar compound, will partition between the stationary and mobile phases. Its retention is controlled by adjusting the organic-to-aqueous ratio of the mobile phase. The nitroaromatic chromophore allows for sensitive detection using a UV-Vis detector.

Rationale for Parameter Selection

• Column: A C18-bonded silica column is the most common and versatile choice for reversed-phase HPLC, offering excellent hydrophobic retention for a wide range of compounds.[4][9][10] A 4.6 x 150 mm column with 5 µm particles provides a good balance of efficiency, backpressure, and sample loading capacity.[10]

• Mobile Phase: Acetonitrile is chosen for its low viscosity and UV transparency. Water is the weak solvent. A gradient elution is selected to ensure a sharp peak shape and to elute any potential impurities with different polarities in a reasonable timeframe.

• Detection Wavelength: The nitroaromatic system in the analyte is expected to have a strong UV absorbance. A wavelength of 254 nm is a common starting point for aromatic compounds and generally provides good sensitivity.

• Flow Rate & Temperature: A flow rate of 1.0 mL/min is standard for a 4.6 mm ID column. Maintaining a constant column temperature (e.g., 30 °C) ensures reproducible retention times.

Experimental Protocol

Table 1: HPLC Method Parameters

Parameter	Condition
Instrument	HPLC system with gradient pump, autosampler, column oven, and UV Detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	HPLC Grade Water
Mobile Phase B	HPLC Grade Acetonitrile (ACN)
Gradient Program	0-1 min: 50% B, 1-10 min: 50-95% B, 10-12 min: 95% B, 12.1-15 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 254 nm
Run Time	15 minutes

Protocol Steps:

• Standard Preparation:

  • Prepare a stock solution of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole at 1.0 mg/mL in Acetonitrile.

  • From the stock, prepare a working standard solution at 100 µg/mL by diluting with a 50:50 mixture of Acetonitrile and Water (Diluent).

• Sample Preparation:

  • Accurately weigh the sample material.

  • Dissolve and dilute the sample in the Diluent to achieve a theoretical final concentration of approximately 100 µg/mL.

  • Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• System Suitability Test (SST):

  • Before running the sequence, inject the working standard solution five times.

  • The relative standard deviation (RSD) for the peak area and retention time should be ≤ 2.0%.

• Analysis Sequence:

  • Run a blank (Diluent) injection first.

  • Inject the working standard, followed by the prepared samples.

  • Inject a standard after every 10-15 sample injections to monitor system performance.

• Data Processing:

  • Integrate the peak corresponding to 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

  • Quantify the amount in samples by comparing the peak area to that of the standard (external standard method).

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Principle

GC-MS is a powerful hyphenated technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. The analyte must be thermally stable and sufficiently volatile to be analyzed. In the GC, compounds are separated based on their boiling points and interaction with the stationary phase.[11] After separation, compounds enter the mass spectrometer, where they are ionized (typically by Electron Ionization - EI), fragmented, and detected based on their mass-to-charge ratio (m/z). The resulting fragmentation pattern is a unique "fingerprint" that allows for highly confident compound identification.

Rationale for Parameter Selection

• Column: A mid-polarity column, such as a 5% Phenyl Polysiloxane (e.g., DB-5ms, HP-5ms), is a versatile starting point for the analysis of many organic compounds, including those with aromatic rings.[12] It provides good separation for a wide range of analytes based on boiling point and polarity differences.

• Temperature Program: A temperature gradient (oven ramp) is essential for separating compounds with different boiling points. The program starts at a low temperature to trap volatile components and then ramps up to elute higher-boiling compounds like the target analyte.

• Ionization Mode: Electron Ionization (EI) at 70 eV is the standard and most common ionization technique. It produces reproducible fragmentation patterns that can be compared against established mass spectral libraries (e.g., NIST) for identification.

• Injector and Transfer Line Temperatures: These must be hot enough to ensure the complete and rapid vaporization of the analyte without causing thermal degradation.

Sample Preparation Workflow

The sample preparation for both HPLC and GC-MS is critical for obtaining clean, particle-free solutions that will not damage the instrument.

Caption: A standardized workflow for preparing samples for chromatographic analysis.

Experimental Protocol

Table 2: GC-MS Method Parameters

Parameter	Condition
Instrument	GC-MS system with an autosampler
Column	5% Phenyl Polysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, Constant Flow at 1.2 mL/min
Injector	Split/Splitless, 250 °C
Injection Mode	Split (50:1), 1 µL injection volume
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 20 °C/min, hold 5 min
MS Transfer Line	280 °C
Ion Source	Electron Ionization (EI) at 70 eV, 230 °C
Mass Analyzer	Quadrupole
Scan Range	40 - 450 m/z

Protocol Steps:

• Standard and Sample Preparation:

  • Prepare a stock solution of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole at 1.0 mg/mL in a volatile solvent like Ethyl Acetate or Acetonitrile.

  • Dilute the stock to a working concentration of ~50 µg/mL.

  • Prepare samples similarly, ensuring the final solvent is appropriate for GC injection.

  • Filter the final solution through a 0.45 µm PTFE syringe filter.

• System Setup and Tuning:

  • Perform a standard autotune of the mass spectrometer according to the manufacturer's recommendations to ensure mass accuracy and sensitivity.

• Analysis Sequence:

  • Inject a solvent blank to ensure system cleanliness.

  • Inject the prepared standard to confirm the retention time and obtain a reference mass spectrum.

  • Inject the prepared samples.

• Data Processing:

  • Identify the peak for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole based on its retention time.

  • Confirm the identity by comparing the acquired mass spectrum with the reference spectrum from the standard and/or a spectral library. The molecular ion (M⁺) should be observed at m/z 207.

  • Assess purity by calculating the area percentage of the main peak relative to all other peaks in the chromatogram.

Conclusion

The HPLC and GC-MS methods presented here provide a comprehensive analytical toolkit for the assessment of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. The HPLC method is ideal for routine, high-throughput quantification in quality control settings, offering precision and accuracy. The GC-MS method provides an orthogonal technique that delivers high-confidence structural confirmation, making it invaluable for identity testing, impurity profiling, and research applications. Adherence to these protocols will enable researchers and drug development professionals to generate reliable and reproducible data, ensuring the quality and integrity of their work. Method validation should be performed in accordance with ICH guidelines to demonstrate that these procedures are suitable for their intended purpose.[13]

References

• Zimmerman, S. C., Saionz, K. W., & Zeng, Z. (n.d.). Chemically bonded stationary phases that use synthetic hosts containing aromatic binding clefts: HPLC analysis of nitro-substituted polycyclic aromatic hydrocarbons. PMC. Available at: [Link]

• Column Selection for Reversed-Phase HPLC. (2026, March 25). LCGC International. Available at: [Link]

• Agilent Technologies. (n.d.). Choosing Right Column for Reverse Phase HPLC Separations. Available at: [Link]

• Labtech. (n.d.). A Comprehensive Guide to Selecting HPLC Columns. Available at: [Link]

• Phenomenex. (2022, May 20). Reversed-Phase HPLC Column Selection Guide. Available at: [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Pivonkova, H., et al. (2007, February 6). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Taylor & Francis Online. Available at: [Link]

• Al-Qassab, N. K. (2009, August 12). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Loughborough University Research Repository. Available at: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

• Restek. (n.d.). GC Column Selection Guide. Available at: [Link]

• GALAK Chromatography. (n.d.). How to choose reversed-phase HPLC column C18, C8, C4. Available at: [Link]

• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

• FDA. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Phenomenex. (2025, July 24). Guide to Choosing a GC Column. Available at: [Link]

• EPA. (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC). Available at: [Link]

• Greyhound Chromatography. (n.d.). GC Column Selection Guide. Available at: [Link]

• Elder, D. P. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. Available at: [Link]

• Shimadzu. (n.d.). GC Column Types & Selection Guide. Available at: [Link]

• Chemspace. (n.d.). 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. Available at: [Link]

• ResearchGate. (2014, February 11). Is it possible to analyze F-compounds with GCMS? Available at: [Link]

• Kim, D., et al. (2023, August 30). Method development for thermal desorption-gas chromatography-tandem mass spectrometry (TD-GC-MS/MS) analysis of trace level fluorotelomer alcohols emitted from consumer products. PubMed. Available at: [Link]

• Przybyciel, M. (2021, July 26). Development & Applications of Aqueous, Fluorinated, and Aromatic LC Stationary Phases. LCGC International. Available at: [Link]

• Pérez, H., et al. (2024, June 16). Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions. MDPI. Available at: [Link]

• Aggarwal, N., et al. (n.d.). Physicochemical properties of compounds (PY 1-9). ResearchGate. Available at: [Link]

• PubChem. (n.d.). 3-fluoro-4-nitro-1H-pyrazole. Available at: [Link]

• Kumar, V., et al. (n.d.). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Available at: [Link]

• NextSDS. (n.d.). 1-(3-nitrophenyl)-1H-pyrazole — Chemical Substance Information. Available at: [Link]

• Frankowski, R., et al. (n.d.). Application of Gas Chromatography to Determination of Total Organic Fluorine after Defluorination of Perfluorooctanoic Acid as a Model Compound. Semantic Scholar. Available at: [Link]

• Blažević, I., et al. (n.d.). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Available at: [Link]

• ResearchGate. (n.d.). Physicochemical properties and thermal behavior of nitrocellulose granules with eutectic mixtures of stabilizers. Available at: [Link]

Sources

• 1. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 2. orientjchem.org [orientjchem.org]
• 3. Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. database.ich.org [database.ich.org]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. labtech.tn [labtech.tn]
• 10. agilent.com [agilent.com]
• 11. greyhoundchrom.com [greyhoundchrom.com]
• 12. fishersci.com [fishersci.com]
• 13. researchgate.net [researchgate.net]

Application Note: In Vitro Antimicrobial Profiling of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Target Audience: Research Scientists, Microbiologists, and Drug Development Professionals Document Type: Advanced Application Note & Self-Validating Protocol Guide

Executive Summary & Mechanistic Rationale

The pyrazole scaffold is a privileged pharmacophore in medicinal chemistry, widely recognized for its broad-spectrum biological activities, including potent antibacterial and antifungal properties[1]. The compound 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole represents a highly specialized derivative. By conjugating the electron-rich pyrazole ring with a phenyl group modified by highly electron-withdrawing substituents (a fluorine atom and a nitro group), the molecule achieves a unique electronic distribution[2].

Causality of Structural Design: The structural uniqueness of this compound lies in its specific substitution pattern[2]. The highly electronegative fluorine atom increases the compound's lipophilicity and metabolic stability, allowing it to efficiently traverse the complex lipid bilayers of microbial cell membranes. Simultaneously, the nitro group acts as a potent hydrogen bond acceptor, facilitating strong binding affinities with intracellular microbial targets, such as DNA gyrase or highly conserved metabolic reductases, ultimately leading to the inhibition of microbial replication[3].

Hypothesized mechanism of action driven by lipophilic penetration and target binding.

Experimental Design & Logical Workflow

To accurately assess the antimicrobial efficacy of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, a tiered, self-validating screening cascade is required. We avoid single-assay reliance; instead, the workflow progresses from qualitative primary screening to rigorous quantitative profiling, ensuring that every data point is cross-verified by built-in controls.

Logical workflow for the in vitro antimicrobial screening of pyrazole derivatives.

Self-Validating Experimental Protocols

Phase I: Primary Screening (Agar Well Diffusion)

Causality & Rationale: The agar well diffusion method is selected over disk diffusion because it allows a larger, fixed volume of the synthetic pyrazole solution to diffuse directly into the agar medium[1]. This is critical for synthetic heterocyclic compounds, which often exhibit lower aqueous solubility than commercial antibiotics and require DMSO as a vehicle.

Step-by-Step Methodology:

• Inoculum Preparation: Suspend isolated colonies of target strains (e.g., S. aureus, E. coli, C. albicans) in sterile saline to match a 0.5 McFarland standard ( 1.5×108 CFU/mL).

• Plate Seeding: Swab the standardized inoculum evenly across the surface of Mueller-Hinton Agar (MHA) for bacteria, or Sabouraud Dextrose Agar (SDA) for fungi[1].

• Well Creation: Using a sterile 6 mm cork borer, punch equidistant wells into the agar. Expert Tip: Ensure the agar surface is completely dry before punching to prevent the compound from seeping under the agar layer, which distorts the inhibition zone.

• Compound Application: Add 50 µL of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole (dissolved in DMSO at 10 mg/mL) into the test wells[1].

• Incubation: Incubate bacterial plates at 37°C for 24 hours, and fungal plates at 28°C for 48–72 hours[1].

• Measurement: Measure the diameter of the clear Zone of Inhibition (ZOI) in millimeters using digital calipers.

Self-Validation & Quality Control:

• Negative Control (Vehicle): A well containing 50 µL of pure DMSO must yield a 0 mm ZOI, validating that the observed antimicrobial activity is solely due to the pyrazole derivative, not solvent toxicity[1].

• Positive Control: Standard antibiotics (e.g., Ciprofloxacin 5 µg/mL) or antifungals (e.g., Fluconazole) validate the susceptibility of the chosen microbial strains[4].

Phase II: Quantitative Profiling (Broth Microdilution for MIC/MBC)

Causality & Rationale: While agar diffusion is qualitative, broth microdilution provides the exact Minimum Inhibitory Concentration (MIC) required to inhibit pathogenic growth[4]. This quantitative metric is the gold standard for determining the pharmacological potency of new pyrazole derivatives[1].

Step-by-Step Methodology:

• Plate Setup: In a sterile 96-well microtiter plate, dispense 100 µL of Mueller-Hinton Broth into all wells.

• Serial Dilution: Add 100 µL of the pyrazole stock solution to the first well. Perform a two-fold serial dilution across the row to achieve a concentration gradient ranging from 512 µg/mL down to 1 µg/mL[1].

• Inoculation: Add 100 µL of the microbial inoculum (diluted to a final concentration of 5×105 CFU/mL) to each well[1].

• Incubation & Resazurin Addition: Incubate at 35±1°C for 18–24 hours[1]. To eliminate subjective visual reading of turbidity, add 30 µL of 0.015% Resazurin solution to each well and incubate for an additional 2 hours.

• MBC Determination: Plate 10 µL from all wells showing no visible growth onto fresh agar plates. The lowest concentration yielding no colony growth after 24 hours is the Minimum Bactericidal Concentration (MBC).

Self-Validation & Quality Control:

• Sterility Control: Wells containing only sterile broth must remain clear (or blue with Resazurin), proving no environmental contamination occurred during setup[1].

• Growth Control: Wells containing broth and inoculum (no compound) must show robust growth (turning Resazurin from blue to pink), proving the viability of the microbial batch.

Phase III: Advanced Phenotypic Screening (Biofilm Inhibition)

Causality & Rationale: Many clinical pathogens form biofilms that are highly resistant to standard therapies. Testing the ability of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole to inhibit biofilm formation assesses its potential clinical viability in chronic infections.

Step-by-Step Methodology:

• Biofilm Induction: Grow the microbial strain in Tryptic Soy Broth (TSB) supplemented with 1% glucose to promote extracellular polymeric substance (EPS) production.

• Treatment: Co-incubate the bacteria with the pyrazole compound at sub-MIC concentrations (e.g., 0.5×MIC ) in a 96-well plate for 24 hours at 37°C without agitation.

• Washing & Staining: Carefully aspirate the planktonic cells and wash the wells three times with Phosphate-Buffered Saline (PBS). Stain the adherent biofilm with 0.1% Crystal Violet for 15 minutes.

• Quantification: Solubilize the bound crystal violet with 33% glacial acetic acid and measure the optical density (OD) at 590 nm using a microplate reader.

Quantitative Data Interpretation

To facilitate rapid decision-making, all experimental outputs must be synthesized into standardized data tables. Below is the expected format for reporting the antimicrobial efficacy of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. Note: Data presented is representative of highly active pyrazole derivatives against standard pathogenic panels[3][4].

Table 1: Primary Screening - Zone of Inhibition (ZOI)

Microbial Strain	Gram Stain / Type	Pyrazole Derivative (10 mg/mL)	Positive Control	DMSO (Vehicle)
Staphylococcus aureus (ATCC 25923)	(+) Bacteria	18.5 ± 0.5 mm	24.0 ± 0.2 mm	0 mm
Escherichia coli (ATCC 25922)	(-) Bacteria	14.2 ± 0.3 mm	28.0 ± 0.5 mm	0 mm
Candida albicans (ATCC 10231)	Fungi	16.0 ± 0.4 mm	22.0 ± 0.3 mm	0 mm

Table 2: Secondary Screening - MIC and MBC/MFC Values

Microbial Strain	MIC (µg/mL)	MBC/MFC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	8	16	2.0	Bactericidal
Escherichia coli	32	128	4.0	Bacteriostatic
Candida albicans	16	32	2.0	Fungicidal

Scientific Insight: An MBC/MIC ratio of ≤4 indicates that the compound acts as a bactericidal/fungicidal agent, actively killing the pathogen rather than merely arresting its growth. The potent activity against Gram-positive S. aureus aligns with the lipophilic nature of the fluorinated pyrazole scaffold, which easily penetrates the peptidoglycan layer[5].

References

• BenchChem (2025).Application Notes and Protocols for Evaluating the Antimicrobial Activity of Pyrazolines.
• BenchChem (2025).1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole.
• New Journal of Chemistry, RSC Publishing (2022).Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents.
• Academic Strive (2024).Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review.
• MDPI (2019).Synthesis, In Vitro Antimicrobial and Cytotoxic Activities of Some New Pyrazolo[1,5-a]pyrimidine Derivatives.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 3. Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. academicstrive.com [academicstrive.com]
• 5. mdpi.com [mdpi.com]

Application Note: Next-Generation Green Synthesis of Pyrazole Scaffolds

Introduction & Rationale

Pyrazole derivatives represent a privileged class of nitrogen-containing heterocycles, forming the core scaffold of numerous blockbuster pharmaceuticals (e.g., Celecoxib, Rimonabant) and agrochemicals. Historically, the synthesis of these five-membered rings relied heavily on volatile organic solvents (VOCs) like toluene or dichloromethane, coupled with harsh, toxic catalysts and prolonged reflux conditions.

In modern drug development, transitioning to sustainable chemical practices is no longer optional—it is a regulatory and economic imperative. This application note details field-proven green chemistry approaches for synthesizing pyrazole derivatives[1]. By leveraging alternative energy sources and benign reaction media, these protocols eliminate hazardous waste, improve atom economy, and drastically reduce the Environmental Factor (E-factor) of heterocyclic synthesis.

Mechanistic Causality in Green Activation

To successfully implement green methodologies, researchers must understand the underlying physical chemistry driving these reactions without traditional solvents or catalysts.

• Deep Eutectic Solvents (DES): DESs, such as Choline Chloride:Urea, function as both the reaction medium and a hydrogen-bond-donating catalyst. The extensive hydrogen-bond network coordinates with the carbonyl oxygen of electrophiles (e.g., aldehydes or 1,3-diketones), increasing their electrophilicity. This significantly lowers the activation energy for nucleophilic attack by hydrazine derivatives, making DES ideal for complex multicomponent reactions (MCRs)[2][3].

• Ultrasound (US) Irradiation: In aqueous suspensions where organic reactants are insoluble, acoustic cavitation generates microbubbles. When these bubbles collapse, they create localized hotspots (up to 5000 K and 1000 atm). This mechanical shearing forces intimate contact between hydrophobic droplets, accelerating mass transfer and reaction rates without the need for phase-transfer catalysts[4].

• Solvent-Free Mechanochemistry (Grinding): Mechanical milling imparts kinetic energy directly to the solid crystal lattices of the reactants. This physical disruption lowers the activation barrier. Furthermore, the absence of a solvent eliminates the solvation shell around the reactive intermediates, leading to exceptionally high effective local concentrations and rapid kinetics[5].

Quantitative Performance Matrix

The following table summarizes the comparative efficiency of various green activation methods against conventional synthesis for pyrazole derivatives.

Methodology	Typical Reaction Medium	Catalyst Requirement	Avg. Reaction Time	Avg. Yield (%)	E-Factor	Scalability
Conventional	Toluene / Ethanol	Toxic Acids/Bases	4.0 - 12.0 h	60 - 75	High (>20)	High
Ultrasound	Water	None / Mild	15 - 45 min	85 - 95	Low (<5)	Medium
DES-Mediated	ChCl:Urea (1:2)	DES acts as catalyst	30 - 60 min	88 - 97	Low (<5)	High
Mechanochemical	None (Solid State)	Solid PTSA (20 mol%)	5 - 20 min	85 - 92	Very Low (<1)	Low-Medium

Validated Experimental Protocols

The following protocols have been designed as self-validating systems. The causality behind each step is explained to ensure reproducibility and adaptability across different pyrazole targets.

Protocol A: Ultrasound-Assisted Aqueous Synthesis of Pyrazoles

Objective: Catalyst-free synthesis of 1,3,5-trisubstituted pyrazoles via the condensation of 1,3-diketones and aryl hydrazines[4][6].

• Preparation: Suspend 1.0 mmol of the target 1,3-diketone and 1.1 mmol of aryl hydrazine in 5 mL of deionized water in a 25 mL glass vial.

  • Causality: Water is chosen to enforce the hydrophobic effect. Because the organic precursors are insoluble in water, they are forced together into concentrated micro-droplets, increasing the effective collision frequency.

• Sonication: Place the vial in an ultrasonic bath (40 kHz, 250 W) at 30 °C for 30–45 minutes.

  • Causality: Acoustic cavitation provides the mechanical energy required to overcome the biphasic mass-transfer barrier, accelerating the formation of the hydrazone intermediate and its subsequent cyclization.

• Self-Validation: Observe the physical state of the reaction. The mixture will transition from a heterogeneous liquid suspension to a distinct solid precipitate. The formation of the highly hydrophobic pyrazole product forces it out of the aqueous phase, driving the equilibrium forward (Le Chatelier's principle).

• Isolation: Filter the precipitate and wash with cold water.

  • Causality: Because no organic solvent or homogeneous catalyst was used, simple filtration yields the crude product with high purity, bypassing the need for solvent-intensive column chromatography.

Protocol B: DES-Catalyzed Multicomponent Synthesis of Pyrano[2,3-c]pyrazoles

Objective: One-pot, four-component synthesis using an aldehyde, malononitrile, ethyl acetoacetate, and hydrazine hydrate[3].

• DES Preparation: Mix Choline Chloride and Urea (1:2 molar ratio) in a flask and heat at 80 °C until a clear, homogeneous liquid forms.

  • Causality: Hydrogen bonding between the quaternary ammonium salt and urea disrupts the crystalline lattice of both components, depressing the melting point to form a room-temperature deep eutectic solvent.

• Reaction Execution: Add 1.0 mmol of each of the four components to 2 mL of the prepared DES. Stir the mixture at 60 °C for 45 minutes.

  • Causality: The DES acts as a dual solvent-catalyst. Its hydrogen-bond donating capacity activates the carbonyl groups, facilitating the initial Knoevenagel condensation and the subsequent Michael addition-cyclization cascade.

• Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 7:3). The complete disappearance of the highly reactive malononitrile spot serves as an internal indicator that the cascade sequence has successfully terminated.

• Green Isolation & Recovery: Add 10 mL of deionized water to the reaction mixture.

  • Causality: The DES is highly water-soluble, while the complex pyranopyrazole product is not. The product precipitates quantitatively and is isolated via filtration. The DES can be recovered from the aqueous filtrate by evaporating the water under reduced pressure, validating the circularity and sustainability of the protocol.

Protocol C: Solvent-Free Mechanochemical Synthesis of NH-Pyrazoles

Objective: Synthesis of NH-pyrazoles from β-dimethylaminovinylketones and hydrazine sulfate via solid-state grinding[5].

• Milling: Combine 1.0 mmol of solid β-dimethylaminovinylketone, 1.2 mmol of hydrazine sulfate, and 0.2 mmol (20 mol%) of solid p-toluenesulfonic acid (PTSA) in an agate mortar or a mechanical ball mill.

  • Causality: PTSA is selected as a solid acid catalyst to protonate the enaminone, increasing its susceptibility to nucleophilic attack by the hydrazine derivative.

• Grinding: Grind the mixture continuously at room temperature for 10–15 minutes.

  • Causality: Mechanical shearing forces break the crystal lattices, allowing intimate molecular mixing without the dilution effect of a solvent.

• Self-Validation: The dry powder mixture will gradually transform into a sticky paste.

  • Causality: This phase change is a self-validating visual cue indicating the release of water and dimethylamine as reaction byproducts, confirming the progression of the condensation reaction.

• Isolation: Add 5 mL of water to the paste to dissolve the unreacted hydrazine sulfate and PTSA. Filter the stable solid product directly.

Workflow Visualization

Green chemistry decision matrix for pyrazole derivative synthesis.

Sources

• 1. Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Frontiers | Choline chloride/urea as a green and efficient deep eutectic solvent in three-component and four-component synthesis of novel pyrazole and pyrano[2,3-c] pyrazole derivatives with antibacterial and antifungal activity [frontiersin.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. (PDF) An efficient solvent-free synthesis of NH-pyrazoles from β-dimethylaminovinylketones and hydrazine on grinding [academia.edu]
• 6. thieme-connect.com [thieme-connect.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Welcome to the technical support guide for the synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important chemical intermediate. As a key building block in medicinal chemistry and materials science, achieving a high yield of this compound is often critical.[1][2] This guide provides in-depth, field-proven insights into the reaction, offering detailed troubleshooting for common issues and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for the synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole?

The synthesis is a classic example of a Nucleophilic Aromatic Substitution (S N​ Ar) reaction. In this process, the pyrazole anion (pyrazolate), formed by deprotonating pyrazole with a base, acts as the nucleophile. It attacks the electron-deficient aromatic ring of 1,3-difluoro-2-nitrobenzene at the carbon atom bearing a fluorine atom (C1). The strong electron-withdrawing effect of the adjacent nitro group is crucial, as it stabilizes the negatively charged intermediate (a Meisenheimer complex), thereby facilitating the displacement of the fluoride leaving group.[3]

Q2: Why is a base essential for this reaction, and how do I choose the right one?

A base is required to deprotonate the N-H of the pyrazole ring.[4] While pyrazole itself is nucleophilic, its corresponding anion, pyrazolate, is significantly more potent and necessary for the reaction to proceed at a practical rate. The choice of base is a critical parameter that directly impacts reaction yield and kinetics.

• Strong Bases (e.g., NaH, KOtBu): These ensure near-complete conversion of pyrazole to the pyrazolate anion, which can be beneficial. However, they are often highly reactive, air-sensitive, and can sometimes promote side reactions if not used carefully.

• Weaker Bases (e.g., K₂CO₃, Cs₂CO₃): These are often the preferred choice as they are easier to handle and generally provide cleaner reactions.[5] They establish an equilibrium where a sufficient concentration of the pyrazolate anion is present to drive the reaction forward, especially at elevated temperatures. Cesium carbonate (Cs₂CO₃) is often more effective than K₂CO₃ due to its higher solubility in organic solvents and the "cesium effect," which can enhance the nucleophilicity of the anion.

Q3: Which solvent is most effective for this S N​ Ar reaction?

Polar aprotic solvents are standard for S N​ Ar reactions. They can dissolve the reactants, including the ionic pyrazolate salt, and stabilize the charged Meisenheimer complex without interfering with the nucleophile (as protic solvents would).

• Recommended Solvents: Dimethylformamide (DMF) and Dimethyl sulfoxide (DMSO) are excellent choices.[6] They have high boiling points, allowing for a wide range of reaction temperatures, and effectively solvate the species involved.

• Other Options: Acetonitrile (ACN) can also be used, though its lower boiling point may limit the achievable reaction temperature.

Troubleshooting Guide: From Low Yield to No Reaction

Problem: I am observing very low to no product yield. What should I investigate first?

Low or no yield is a common but solvable issue. A systematic approach is the key to identifying the root cause. The following flowchart outlines a logical troubleshooting process.

Caption: A systematic workflow for troubleshooting low reaction yield.

Detailed Q&A for Low Yield:

Q: My reagents are high quality, but the yield is still poor. How can I optimize the reaction conditions?

If reagent quality is confirmed, the interplay between base, solvent, and temperature is the next area for optimization. S N​ Ar reactions are highly sensitive to these parameters.

Table 1: Guide to Reaction Parameter Optimization

Parameter	Observation / Common Issue	Recommendation & Rationale
Base	Incomplete deprotonation with K₂CO₃ leading to slow or stalled reaction.	Switch to a stronger base like KOtBu or a more soluble one like Cs₂CO₃ . This increases the concentration of the active nucleophile.[6] Start with 1.5-2.0 equivalents.
Solvent	Reaction is sluggish in a solvent like acetonitrile (ACN).	Switch to a higher-boiling polar aprotic solvent like DMF or DMSO . This allows for higher reaction temperatures, which significantly accelerates most S N​ Ar reactions.
Temperature	Reaction at room temperature or 50 °C shows minimal conversion.	Increase the temperature incrementally. A good starting point is 70-80 °C .[6] Monitor by TLC. If the reaction is still slow, increase to 100-120 °C. Be aware that temperatures >140 °C in DMF/DMSO can risk decomposition.
Reaction Time	Stopping the reaction after 2-4 hours results in significant unreacted starting material.	S N​ Ar reactions can require extended heating. Monitor the reaction by TLC every few hours. A typical reaction time can be anywhere from 4 to 24 hours . The reaction is complete when the limiting reagent spot is gone.[5][7]

Q: My reaction produces a complex mixture of products. What could be the cause?

While the reaction is generally regioselective for substitution at the C1 position due to activation by the ortho-nitro group, side products can arise from:

• Decomposition: At excessively high temperatures (>140-150 °C), especially in DMSO, starting materials or the product may begin to decompose.

• Alternative Substitution: While less favorable, nucleophilic attack at the C3 position (para to the nitro group) can occur, leading to the formation of 1-(5-fluoro-2-nitrophenyl)-1H-pyrazole. This is more likely if the reaction is run under kinetic control at lower temperatures for a very long time, though it is not the thermodynamically favored product.

• Contaminated Reagents: Impurities in the starting 1,3-difluoro-2-nitrobenzene can lead to corresponding side products.

Solution:

• Confirm the identity of the major side product by LC-MS.

• Reduce the reaction temperature and monitor for completion to avoid thermal decomposition.

• Ensure the purity of your starting materials via NMR or GC-MS before starting the reaction.

Q: What is the best procedure for workup and purification?

A clean workup is vital for achieving a good isolated yield.

• Workup: After cooling the reaction to room temperature, a common procedure is to pour the reaction mixture into a large volume of cold water or ice water. The organic product should precipitate out. If it remains an oil, the mixture should be extracted with a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). The combined organic layers should then be washed with water and brine to remove residual DMF/DMSO and inorganic salts.

• Purification:

  • Recrystallization: If the crude product is a solid and relatively clean, recrystallization is an excellent method for purification. Ethanol or a mixture of ethyl acetate and hexanes are good starting points.[1]

  • Silica Gel Chromatography: This is the most reliable method for separating the desired product from starting materials and side products. A gradient of ethyl acetate in hexanes (e.g., 5% to 30% EtOAc) is typically effective.[8]

Validated Experimental Protocol

This protocol is a robust starting point for the synthesis, adapted from established procedures for N-arylation of pyrazoles.[5][6]

Materials:

• Pyrazole (1.0 eq)

• 1,3-difluoro-2-nitrobenzene (1.1 eq)

• Potassium Carbonate (K₂CO₃), finely powdered and oven-dried (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add pyrazole (1.0 eq) and potassium carbonate (2.0 eq).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous DMF via syringe. Stir the suspension for 15 minutes at room temperature. Add 1,3-difluoro-2-nitrobenzene (1.1 eq) dropwise via syringe.

• Heating: Heat the reaction mixture to 80 °C in an oil bath.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (Mobile phase: 20% Ethyl Acetate / 80% Hexanes). The reaction is complete upon full consumption of the pyrazole. This may take 6-18 hours.

• Workup: Cool the reaction to room temperature. Carefully pour the mixture into a beaker containing ice water, which should cause the product to precipitate. Stir for 30 minutes.

• Isolation: Collect the solid product by vacuum filtration, washing the filter cake with cold water. If no solid forms, extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole as a solid.

References

• BenchChem. (2025).
• Bouzroura, S., et al. (2006).
• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415.

• Le, T. H., et al. (2022). Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. ACS Omega, 7(38), 34391–34411. [Link]

• BenchChem. (2025).

• Noolvi, M. N., et al. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Pharmaceutical Sciences & Analytical Research Journal. [Link]

• Sliashynskyi, V., et al. (2022). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 87(18), 12510–12519. [Link]

• Le, T. H., et al. (2022). Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. ACS Omega.

• Patel, H. M., et al. (2012). Synthesis of substituted pyrazole derivatives and evaluation of their antimicrobial activity. Der Pharma Chemica, 4(2), 525-531. [Link]

• Mallick, A., et al. (2023). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Medicinal Chemistry, 14(8), 1419–1453. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

• Xu, T., et al. (2025). Assembly of 1,3-diaryl-1H-pyrazoles via base-mediated [3 + 2] cycloaddition. Organic & Biomolecular Chemistry, 23, 7260-7264. [Link]

• WO2011076194A1 - Method for purifying pyrazoles. (2011).

• Daugulis, O., et al. (2011). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Angewandte Chemie International Edition, 50(9), 2133–2136. [Link]

• Wang, D., et al. (2017). Cobalt-catalyzed, directed arylation of C–H bonds in N-aryl pyrazoles. Organic & Biomolecular Chemistry, 15(31), 6549–6552. [Link]

• Al-Iraqi, S. M. A., & Al-Mulla, A. (2022). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. ChemistrySelect, 7(4). [Link]

• Badiceanu, C.-D., et al. (2021). Synthesis of 1-(2-Fluorophenyl)pyrazoles by 1,3-Dipolar Cycloaddition of the Corresponding Sydnones. Molecules, 26(12), 3698. [Link]

• Antilla, J. C., et al. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. academicstrive.com [academicstrive.com]
• 3. wuxibiology.com [wuxibiology.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole

Welcome to the Technical Support Center. This guide is specifically designed for researchers, synthetic chemists, and drug development professionals facing challenges in the synthesis and purification of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole .

This molecule is a critical building block typically synthesized via the nucleophilic aromatic substitution (S_NAr) of 1,3-difluoro-2-nitrobenzene with 1H-pyrazole. Due to the symmetrical nature of the starting material, the strong electron-withdrawing effect of the nitro group, and the polarity of the pyrazole moiety, isolating the pure mono-substituted target compound presents unique chromatographic and crystallization challenges.

I. S_NAr Synthesis and Purification Workflow

To understand the purification bottlenecks, we must first map the chemical lifecycle of the reaction. The diagram below illustrates the logical flow from crude synthesis through phase-separation and final chromatographic isolation.

S_NAr synthesis and purification workflow for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

II. Quantitative Physicochemical Data

Understanding the physical properties of the reaction components is the foundation of any successful purification strategy. The table below summarizes the key metrics that dictate separation behavior.

Compound	MW ( g/mol )	cLogP	pKa (Conjugate Acid)	TLC R_f (20% EtOAc/Hexanes)	Primary Purification Challenge
1,3-Difluoro-2-nitrobenzene (SM)	159.09	1.8	N/A	~0.75	Co-elution with product
1H-Pyrazole (SM)	68.08	0.2	~2.5	0.0 - 0.1 (streaks)	Severe streaking on silica gel
1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole (Product)	207.16	1.5	~1.5	~0.60	Oiling out / Co-elution
1,3-Bis(1H-pyrazol-1-yl)-2-nitrobenzene (Byproduct)	255.23	1.2	~1.5	~0.35	Formation at T > 60°C

III. Troubleshooting FAQs

Q1: Why am I seeing a significant amount of the bis-substituted byproduct (1,3-bis(1H-pyrazol-1-yl)-2-nitrobenzene), and how can I separate it? A: The formation of the bis-adduct is a classic kinetic versus thermodynamic control issue in dual S_NAr reactions[1]. The initial S_NAr reaction of 1,3-difluoro-2-nitrobenzene[2] with pyrazole is highly exothermic. Although the first substitution slightly deactivates the ring compared to the di-fluoro precursor, the remaining ortho-fluoro group is still strongly activated by the adjacent nitro group.

• Causality & Solution: If the internal reaction temperature exceeds 60°C, the activation energy barrier for the second substitution is overcome, leading to rapid bis-arylation[3]. To prevent this, strictly maintain the reaction temperature between 0°C and 25°C. If the bis-adduct is already present, it can be easily separated via normal-phase silica gel chromatography. The bis-adduct is significantly more polar due to the two pyrazole rings (R_f ~0.35 vs 0.60 for the mono-adduct).

Q2: My product is contaminated with unreacted pyrazole which streaks heavily on the TLC plate. How do I remove it efficiently without losing my product? A: Pyrazole is highly polar, capable of strong hydrogen bonding, and weakly basic. On standard non-endcapped silica gel, it interacts strongly with free silanol groups, causing severe streaking that can contaminate multiple fractions.

• Causality & Solution: Do not rely on chromatography to remove pyrazole. Instead, exploit its acid-base chemistry during the aqueous workup. Washing the organic extract with a dilute acidic aqueous solution (such as 0.5 M HCl) will protonate the unreacted pyrazole (pKa ~2.5), driving it entirely into the aqueous phase. The mono-substituted product is significantly less basic due to the electron-withdrawing nitrophenyl ring and will safely remain in the organic phase.

Q3: The mono-substituted product and 1,3-difluoro-2-nitrobenzene (SM) co-elute on standard silica gel using Hexanes/Ethyl Acetate. What are alternative purification strategies? A: The cLogP values of the starting material (1.8) and the product (1.5) are very similar. In a standard Hexanes/EtOAc system, the dipole moment introduced by the pyrazole ring is partially offset by the loss of the highly electronegative fluorine atom, leading to co-elution (ΔR_f < 0.15).

• Causality & Solution: To resolve this, you must change the selectivity of the mobile phase by altering the hydrogen-bond accepting/donating dynamics, a common strategy in challenging aryl purifications[4]. Switch the solvent system from Hexanes/EtOAc to a Toluene/Acetone gradient. Toluene engages in π-π stacking interactions with the electron-deficient nitrophenyl rings, while a polar modifier like acetone specifically interacts with the pyrazole nitrogen, effectively separating the mono-adduct from the non-polar di-fluoro starting material.

Q4: The purified fraction oils out instead of forming crystals. How can I induce crystallization? A: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the compound is depressed below room temperature by residual solvents or trace impurities, or when the compound is highly soluble in the crystallization solvent at the nucleation temperature.

• Causality & Solution: 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole is highly lipophilic. To induce crystallization, remove all traces of chromatography solvents (especially EtOAc) by co-evaporating with a non-polar solvent like heptane under high vacuum. If it remains an oil, perform an anti-solvent crystallization: dissolve the oil in a minimal amount of warm diethyl ether and slowly add hexanes until the solution becomes slightly turbid. Scratch the inside of the flask with a glass rod to provide nucleation sites, and cool to -20°C.

IV. Standardized Experimental Protocol: Synthesis & Purification

This protocol is designed as a self-validating system. Each phase includes a validation checkpoint to ensure the causality of the chemical transformations is respected.

Step 1: Reaction Setup & Kinetic Control

• In a flame-dried round-bottom flask, dissolve 1,3-difluoro-2-nitrobenzene (1.0 equiv, 10 mmol) in anhydrous N,N-dimethylformamide (DMF) (20 mL) under an inert argon atmosphere.

• Cool the solution strictly to 0°C using an ice-water bath.

• Add 1H-pyrazole (1.05 equiv, 10.5 mmol) followed by the portion-wise addition of finely powdered anhydrous K_2CO_3 (1.5 equiv, 15 mmol).

• Validation Checkpoint: Monitor the internal temperature. Ensure it does not exceed 25°C during the 4-6 hour reaction time to prevent bis-arylation[3].

Step 2: Acidic Aqueous Workup

• Quench the reaction by pouring it into 100 mL of ice-cold water. Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL).

• Wash the combined organic layers with 0.5 M HCl (2 x 50 mL).

• Validation Checkpoint: Spot the acidic aqueous phase on a TLC plate and check under short-wave UV (254 nm). A strong UV-active spot at the baseline confirms the successful extraction of protonated pyrazole. The organic phase should show no baseline streaking.

• Wash the organic layer with brine (50 mL), dry over anhydrous Na_2SO_4, filter, and concentrate under reduced pressure. Co-evaporate with heptane (2 x 20 mL) to remove residual DMF.

Step 3: Orthogonal Chromatography

• Load the crude residue onto a silica gel column.

• Elute using a gradient of 0% to 10% Acetone in Toluene.

• Validation Checkpoint: The unreacted 1,3-difluoro-2-nitrobenzene will elute first (typically around 2% Acetone), followed cleanly by the mono-substituted product (around 5-7% Acetone). The bis-adduct (if any) will be retained on the column until >15% Acetone.

Step 4: Anti-Solvent Crystallization

• Concentrate the pure product fractions.

• Dissolve the resulting oil in minimal warm diethyl ether (approx. 1 mL per gram of product).

• Slowly add hexanes dropwise until persistent turbidity is observed.

• Cool to -20°C overnight to yield 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole as a crystalline solid.

V. References

Sources

• 1. Dual SNAr reaction in activated ortho-halonitrobenzene: direct synthesis of substituted 1,2,3,4-tetrahydroquinoxalines, 2,3-dihydro-1,4-benzoxazines, and 1,4-benzodioxines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. 1,3-Difluoro-2-nitrobenzene | C6H3F2NO2 | CID 87922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. evitachem.com [evitachem.com]
• 4. pubs.acs.org [pubs.acs.org]

Identification of side products in the synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Technical Support Center: Troubleshooting the Synthesis of 1-(3-Fluoro-2-nitrophenyl)-1H-pyrazole

Welcome to the Advanced Applications support hub. The synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole relies on a Nucleophilic Aromatic Substitution (SNAr) between 1,3-difluoro-2-nitrobenzene and 1H-pyrazole. Because the strongly electron-withdrawing ortho-nitro group activates both adjacent fluorine atoms, this system is highly susceptible to over-reaction and competing nucleophilic attacks if strict kinetic control is lost[1].

Below is our comprehensive diagnostic guide to identifying and eliminating common side products encountered during this workflow.

Diagnostic Workflow

Diagnostic workflow for identifying and resolving SNAr side products via LC-MS.

Frequently Asked Questions (FAQs) & Causality Analysis

Q: Why is my reaction yielding a significant amount of the bis-substituted product (m/z 256)? A: The formation of 1,3-bis(1H-pyrazol-1-yl)-2-nitrobenzene occurs when the reaction escapes kinetic control. Although the initial mono-substitution slightly decreases the electrophilicity of the aromatic ring, the remaining fluorine atom is still highly activated by the ortho-nitro group[1]. If excess pyrazole is present, or if the reaction is driven by strong bases (e.g., NaOH) at elevated temperatures, the second substitution proceeds rapidly. In fact, literature protocols specifically utilize 2.25 equivalents of pyrazole and NaOH in DMSO to intentionally synthesize the bis-substituted precursor[2]. To isolate the mono-substituted product, you must strictly limit pyrazole to 1.0–1.05 equivalents and maintain the reaction temperature at or below 0 °C during the initial addition.

Q: I am detecting a highly polar, acidic impurity (m/z 156 in negative ion mode). What is this and how do I prevent it? A: This impurity is 3-fluoro-2-nitrophenol, a product of hydrolysis. It forms when hydroxide ions act as competing nucleophiles in the SNAr pathway. This typically happens for two reasons: (1) using a hydroxide base like NaOH or KOH, or (2) using hygroscopic polar aprotic solvents (like DMSO or DMF) that have absorbed atmospheric moisture, which then reacts with carbonate bases to generate hydroxide in situ. To resolve this, switch to a milder, anhydrous base such as K₂CO₃[3], and ensure your solvents are rigorously dried over molecular sieves prior to use.

Q: Can I use methanol or ethanol as a co-solvent to improve the solubility of my reagents? A: Absolutely not. In the presence of a base, aliphatic alcohols are deprotonated to form alkoxides (e.g., methoxide or ethoxide). Alkoxides are exceptionally strong nucleophiles and will rapidly outcompete pyrazole for the electrophilic aromatic ring. This leads to etherification, resulting in side products like 1-fluoro-3-methoxy-2-nitrobenzene (m/z 172). Always use non-nucleophilic, polar aprotic solvents such as acetonitrile (MeCN), tetrahydrofuran (THF), or anhydrous DMF for this transformation[3].

Quantitative Data: Side Product Mass Profiles

Side Product Category	Chemical Name	Exact Mass	LC-MS m/z	Primary Causal Factor
Target Product	1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	207.04	208 [M+H]+	N/A
Bis-substitution	1,3-bis(1H-pyrazol-1-yl)-2-nitrobenzene	255.08	256 [M+H]+	Excess pyrazole (>1.05 eq), high temp
Hydrolysis	3-fluoro-2-nitrophenol	157.02	156 [M-H]-	Moisture, hydroxide bases
Etherification	1-fluoro-3-methoxy-2-nitrobenzene	171.03	172 [M+H]+	Alcoholic solvents (MeOH/EtOH)

Optimized Protocol: Highly Selective Mono-Substitution

Principle: This protocol is designed as a self-validating system. By exploiting the differential electrophilicity of the starting material versus the mono-substituted intermediate, and by maintaining strict stoichiometric and thermal boundaries, the system inherently arrests at the mono-substituted stage[1].

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an inert argon atmosphere to eliminate ambient moisture.

• Reagent Loading: Charge the flask with 1,3-difluoro-2-nitrobenzene (1.00 equiv, e.g., 10.0 mmol) and finely powdered, anhydrous potassium carbonate (K₂CO₃, 1.50 equiv, 15.0 mmol)[3].

• Solvent Addition: Add anhydrous acetonitrile (MeCN, 0.2 M relative to the electrophile). Begin stirring to suspend the base.

• Thermal Control: Submerge the flask in an ice-water bath and allow the suspension to equilibrate to 0 °C for 15 minutes.

• Nucleophile Addition (Critical Step): Dissolve 1H-pyrazole (1.05 equiv, 10.5 mmol) in a minimal volume of anhydrous MeCN. Add this solution dropwise to the reaction mixture over 30 minutes using a syringe pump. Causality: Dropwise addition ensures the local concentration of pyrazole remains low, preventing the kinetic runaway that leads to bis-substitution.

• Reaction Monitoring: Stir at 0 °C for 2 hours. Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc). The starting material should be fully consumed with negligible bis-substitution.

• Quench and Workup: Quench the reaction by adding cold distilled water. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: If trace bis-substituted product is observed, purify via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 70:30 Hexanes:EtOAc).

References[2] Pseudocyclic Bis-N-Heterocycle-stabilized Iodanes – Synthesis, Characterization and Applications. Royal Society of Chemistry. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHeFRlr56I370siDzd1yWGIqJ5o4KpjUxOsEJfIKP1Tkpy3uaGrOO494XKgYESzl1rX_o0KQZquy2oNLbHkrWn-vWjGzHZndNbPgqLMSZrdpwCXxddkrVE8nBE9srqpMxFpp-k4EcCgJMaCcuHoAczil-Zt20P57A==[1] Synthesis and in vitro metabolic stability of sterically shielded antimycobacterial phenylalanine amides. PMC / National Institutes of Health. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGSq8Y9ZXvk9K8qYbRsh6ye15jM8sQJZ28I097SYAhTeOdzWqPR7J644hKIiBeVEcxhYwOsSjTZJobV7Dp3DxHv2JlqNzvkR8qCfCNbvF-ZU5v-UXDpao4OmyVrL8LjTO9kG2ozuJt1_oMoAtA=[3] Discovery of Novel Diaryl-Substituted Fused Heterocycles Targeting Katanin and Tubulin with Potent Antitumor and Antimultidrug Resistance Efficacy. ACS Publications. Available at:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8sty4CAjUG5HLDT0bW4uGkrBykLZJaGOcO-sH3g1Wjdnr4xsPAm69ybSqMajhfeyGBP-yoAuea4Kmpn4bHkeuigC-KYoIFXHcKtCcqJ9ehFZzC8Tq9jNL4XOFFmfXC11mJ6r5W-xHH0DnIuAbjRM=

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for the synthesis of substituted pyrazoles

Welcome to the technical support center for the synthesis of substituted pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the intricacies of pyrazole ring formation. Instead of a rigid manual, we offer a dynamic resource in a question-and-answer format, grounded in mechanistic principles and field-proven experience, to help you troubleshoot common challenges and optimize your reaction conditions for higher yields, purity, and regioselectivity.

Frequently Asked Questions: Core Synthesis Principles

Q1: What is the most common and reliable method for synthesizing substituted pyrazoles?

The cornerstone of pyrazole synthesis is the Knorr pyrazole synthesis , a robust condensation reaction between a 1,3-dicarbonyl compound (such as a β-diketone or β-ketoester) and a hydrazine derivative.[1][2][3] Its enduring popularity stems from its operational simplicity, the ready availability of starting materials, and generally high yields.[1][3]

The reaction proceeds through a well-established mechanism:

• Initial Condensation: One nitrogen atom of the hydrazine performs a nucleophilic attack on one of the carbonyl carbons of the 1,3-dicarbonyl compound. This is followed by the elimination of a water molecule to form a hydrazone or enamine intermediate.[1]

• Intramolecular Cyclization: The second nitrogen of the hydrazine moiety then attacks the remaining carbonyl carbon in an intramolecular fashion.[1]

• Dehydration & Aromatization: A final dehydration step occurs, leading to the formation of the stable, aromatic pyrazole ring.[1]

Caption: General mechanism of the Knorr pyrazole synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent challenges encountered in the lab. We provide a systematic approach to diagnose and solve these problems.

Problem 1: Low or No Product Yield

Q: My reaction yield is disappointingly low, or I've recovered no product at all. What are the likely causes and how can I fix it?

Low yield is a multifaceted problem that requires a logical diagnostic approach. Several factors, from reagent quality to reaction conditions, can be responsible.[4][5]

• Hydrazine Instability: Hydrazine and its derivatives, particularly phenylhydrazine, are susceptible to oxidation and decomposition, which can generate colored byproducts and reduce the amount of active reagent.[1]

  • Solution: Always use fresh, high-purity hydrazine or a more stable salt form (e.g., phenylhydrazine hydrochloride).[1] Running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent air oxidation.[1]

• Sub-optimal Reaction Conditions: The chosen temperature, solvent, and catalyst may not be ideal for your specific substrates.

  • Solution: Systematically screen reaction parameters. For instance, while some Knorr reactions proceed well in acidic ethanol, others benefit from aprotic dipolar solvents like DMF or DMAc.[2][5] If the reaction stalls, a moderate increase in temperature or a switch to microwave-assisted synthesis can be highly effective.[4][6]

• Product Loss During Work-up: The desired pyrazole may be lost during extraction or purification.

  • Solution: Ensure the pH of the aqueous phase during extraction is appropriate to keep your product in the organic layer. Overly acidic conditions can protonate the pyrazole nitrogen, increasing its water solubility.[5] For purification, consider using neutral alumina instead of silica gel for particularly basic products to avoid irreversible adsorption.[7]

• Incomplete Cyclization: The reaction may stall at the hydrazone intermediate stage, especially if the subsequent cyclization step has a high activation energy.[4][5]

  • Solution: If the hydrazone is isolated, alter the conditions to favor cyclization. This often involves increasing the temperature, extending the reaction time, or introducing an acid catalyst (e.g., a few drops of acetic or hydrochloric acid) to promote the intramolecular reaction.[1][8]

Caption: A workflow for troubleshooting low pyrazole synthesis yields.

Problem 2: Formation of a Mixture of Regioisomers

Q: My reaction with an unsymmetrical 1,3-dicarbonyl and a substituted hydrazine is producing a mixture of two isomers that are difficult to separate. How can I improve the regioselectivity?

This is a classic challenge in pyrazole synthesis.[5] The outcome depends on which nitrogen of the substituted hydrazine attacks which carbonyl group first. Controlling this selectivity is key to a clean reaction.

• Electronic & Steric Effects: The reaction is governed by the relative nucleophilicity of the two hydrazine nitrogens and the electrophilicity of the two carbonyl carbons. For phenylhydrazine, the NH2 group is generally considered the more nucleophilic nitrogen. This group will preferentially attack the more reactive (less sterically hindered or more electronically activated) carbonyl group.[9]

• Solvent Choice: The solvent can dramatically influence regioselectivity. Traditional solvents like ethanol often give mixtures. Fluorinated alcohols, such as 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), have been shown to significantly improve the regioselectivity in favor of a single isomer.[9] Their unique hydrogen-bonding properties can selectively activate one of the carbonyl groups.

• pH Control: The pH of the reaction can dictate which isomer is favored. Acidic conditions may favor one pathway, while neutral or basic conditions may favor the other.[4] A careful screening of catalytic acids (e.g., acetic acid, p-TsOH) versus bases (e.g., sodium ethoxide, DBU) can be beneficial.[2][4]

Caption: Competing pathways leading to regioisomers in pyrazole synthesis.

Optimization & Advanced Methodologies

Q: My reaction is very slow under conventional heating. How can I accelerate it safely and efficiently?

A: Microwave-assisted organic synthesis (MAOS) is an excellent technology for accelerating pyrazole synthesis. Microwave irradiation can dramatically reduce reaction times from hours to mere minutes, often with improved yields and purity.[6][10][11] The rapid, uniform heating provided by microwaves efficiently overcomes the activation energy barriers of the condensation and cyclization steps.[12][13]

Parameter	Conventional Heating	Microwave Irradiation
Reaction Time	3–24 hours[12]	2–30 minutes[10][12][14]
Typical Yield	Moderate to Good (59-71%)[12]	Good to Excellent (80-99%)[10][12]
Energy Input	Prolonged, less efficient	Short bursts, highly efficient[6]
Side Reactions	More prevalent due to long heating	Often reduced, leading to cleaner products[6]

Q: Are there more environmentally friendly ("green") approaches to pyrazole synthesis?

A: Yes, significant progress has been made in developing greener synthetic routes. These methods aim to reduce or eliminate the use of hazardous organic solvents and minimize energy consumption.[15][16]

• Solvent-Free Reactions: Many pyrazole syntheses can be performed neat (without any solvent), often with microwave irradiation or simply by grinding the reactants together.[13][16]

• Aqueous Media: The use of water as a solvent, sometimes with surfactants or phase-transfer catalysts like β-cyclodextrin, is a highly sustainable approach.[17][18]

• Ultrasonic Irradiation: Ultrasound can provide the mechanical energy to promote the reaction, often at lower temperatures and with shorter reaction times than conventional methods.[2][6]

• Deep Eutectic Solvents (DESs): These biodegradable and low-toxicity solvents are emerging as effective media for pyrazole synthesis, offering high yields and easy product isolation.[15]

Validated Experimental Protocols

Protocol 1: Classic Knorr Synthesis of 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one

This protocol is a robust example of the Knorr synthesis using a β-ketoester.

Materials:

• Ethyl acetoacetate (1 equivalent)

• Phenylhydrazine (1.1 equivalents)

• Ethanol or Glacial Acetic Acid (as solvent/catalyst)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine ethyl acetoacetate (1 eq.) and ethanol.

• Reagent Addition: Slowly add phenylhydrazine (1.1 eq.) to the stirred solution. If using acetic acid as the solvent, omit the ethanol. A catalytic amount of acid can be added to the ethanol to speed up the reaction. The addition may be slightly exothermic.[7]

• Heating: Heat the reaction mixture to reflux (approx. 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC), checking for the consumption of the ethyl acetoacetate starting material. A typical reaction time is 1-3 hours.[1]

• Isolation: Once the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to induce precipitation of the product.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol or water, and air dry.[3][19] The product can be further purified by recrystallization from an appropriate solvent like ethanol/water.[7]

Protocol 2: Microwave-Assisted Synthesis of 1,3,5-Trisubstituted Pyrazoles

This protocol highlights the speed and efficiency of microwave synthesis.[12]

Materials:

• Substituted Chalcone (α,β-unsaturated ketone) (1 equivalent)

• Phenylhydrazine hydrochloride (1.2 equivalents)

• Acetic Acid/Water mixture

Procedure:

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a small magnetic stir bar, combine the chalcone (1 eq.), phenylhydrazine hydrochloride (1.2 eq.), and a mixture of acetic acid and water.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-120 °C) for 5-30 minutes with an initial power of ~150 W.[12]

• Work-up: After the reaction, cool the vial to room temperature. Pour the reaction mixture into ice-cold water.

• Isolation & Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid with cold water and then recrystallize from ethanol to afford the pure pyrazole product.[12]

References

• BenchChem Technical Support Team. (2025).
• Choudhary, A. (2008). Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• Bagley, M. C., Lubinu, M. C., & Mason, C. (2007). Regioselective Microwave-Assisted Synthesis of Substituted Pyrazoles from Ethynyl Ketones. Synthesis, 2007(07), 1083-1090.
• BenchChem Technical Support Team. (2025).
• RSC Publishing. (n.d.).
• Kidwai, M., Aryal, R. K., & Kukreja, S. (n.d.). Microwave assisted synthesis of novel pyrazoles. Indian Journal of Chemistry.
• Bentham Science Publishers. (2023). Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds.
• Taylor & Francis. (2024). Recent Advancements in Microwave Assisted Synthesis of Pyrazole Analogues: An Ecological Synthetic Approach.
• BenchChem Technical Support Team. (2025). Technical Support Center: Synthesis of 1-Phenyl-Pyrazoles. BenchChem.
• MDPI. (2024).
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a.
• ResearchGate. (n.d.). One-pot synthesis of N-substituted pyrazoles 1–7. Reaction conditions.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of pyrano[2,3-c]pyrazole 5a.
• PMC. (n.d.). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities.
• ACS Publications. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry.
• RSC Publishing. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.
• SciELO. (n.d.).
• BenchChem Technical Support Team. (2025). Optimizing Paal-Knorr reaction conditions for higher yields of 2-arylpyrroles. BenchChem.
• BenchChem Technical Support Team. (2025). Optimizing solvent and base selection for pyrazole synthesis. BenchChem.
• PMC. (n.d.).
• ACS Publications. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry.
• Thieme. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs).
• Taylor & Francis Online. (2017). Green synthesis of pyrazole systems under solvent-free conditions.
• Chinese Chemical Letters. (n.d.). An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media.
• IntechOpen. (2016).
• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles.
• DergiPark. (2015).
• Chem Help ASAP. (n.d.). Knorr Pyrazole Synthesis.
• ResearchGate. (n.d.). Effect of various temperatures and solvents in the synthesis of 5a, using [DMBSI]HSO 4.
• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles.
• The Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone.
• Reddit. (2024). Knorr Pyrazole Synthesis advice.
• ResearchGate. (n.d.).
• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• Chem Rev Lett. (2025).
• YouTube. (2021).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemhelpasap.com [chemhelpasap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. rsc.org [rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. tandfonline.com [tandfonline.com]
• 12. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 13. scielo.br [scielo.br]
• 14. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 15. thieme-connect.com [thieme-connect.com]
• 16. tandfonline.com [tandfonline.com]
• 17. html.rhhz.net [html.rhhz.net]
• 18. researchgate.net [researchgate.net]
• 19. youtube.com [youtube.com]

Technical Support Center: Strategies to Minimize Impurities in the Synthesis of Pyrazole Derivatives

Welcome to the Technical Support Center for Pyrazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of pyrazole derivatives. Here, we provide in-depth, field-proven insights in a question-and-answer format to help you troubleshoot and optimize your experiments, ensuring the highest possible purity and yield of your target compounds.

Section 1: Troubleshooting Reaction Outcomes

This section addresses common issues related to reaction success, such as low yields and the formation of isomeric impurities.

Q1: My pyrazole synthesis is resulting in a very low yield. What are the primary factors to investigate?

Low yield is a frequent challenge in pyrazole synthesis and can stem from multiple sources. A systematic troubleshooting approach is crucial for identifying the root cause.

Potential Cause 1: Poor Quality of Starting Materials

The purity and stability of your reactants, particularly hydrazine derivatives, are paramount. Hydrazine and its derivatives can degrade over time, especially when exposed to air and light.[1][2]

• Troubleshooting Steps:

  • Use Fresh Hydrazine: Always use a freshly opened bottle of hydrazine or its derivatives. If the reagent is old, consider purification by distillation.

  • Consider Hydrazine Salts: Hydrazine salts, such as phenylhydrazine hydrochloride, are often more stable than the free base.[2] However, be mindful that a base may be required to liberate the free hydrazine in the reaction mixture.

  • Assess Dicarbonyl/Ketonitrile Purity: Ensure your 1,3-dicarbonyl or β-ketonitrile starting material is pure and free from acidic or basic impurities that could catalyze unwanted side reactions like hydrolysis.[1]

Potential Cause 2: Suboptimal Reaction Conditions

The reaction conditions, including temperature, solvent, and reaction time, play a critical role in the efficiency of pyrazole synthesis.

• Troubleshooting Steps:

  • Optimize Temperature: If the reaction is sluggish, a moderate increase in temperature can promote the cyclization step. However, excessive heat can lead to degradation of starting materials or the final product.

  • Solvent Choice: The solvent can significantly influence the reaction outcome. For instance, in the Knorr synthesis, aprotic solvents with strong dipole moments (e.g., DMAc, DMF) have been shown to improve regioselectivity and yield compared to traditional protic solvents like ethanol.[3]

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. A reaction that has not gone to completion is a common cause of low yield.[1][2]

  • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the air oxidation of sensitive reagents like hydrazine.[2]

Potential Cause 3: Incomplete Cyclization

In some cases, the initial condensation between the hydrazine and the dicarbonyl compound forms a stable hydrazone intermediate that is reluctant to cyclize.[1]

• Troubleshooting Steps:

  • Isolate and Characterize the Intermediate: If possible, isolate the intermediate and confirm its structure.

  • Promote Cyclization: If a stable hydrazone is confirmed, adjust the reaction conditions to favor cyclization. This may involve increasing the temperature, changing the solvent to one that better facilitates intramolecular reactions, or adding a suitable acid or base catalyst.[1]

Below is a troubleshooting workflow to guide your investigation into low-yield pyrazole synthesis:

Caption: Troubleshooting workflow for low-yield pyrazole synthesis.

Q2: My reaction is producing a mixture of regioisomers. How can I improve the regioselectivity?

The formation of regioisomers is a classic challenge in pyrazole synthesis, particularly when using unsymmetrical 1,3-dicarbonyl compounds or substituted hydrazines.[3] The initial nucleophilic attack of the hydrazine can occur at either of the two non-equivalent carbonyl carbons, leading to a mixture of products that can be difficult to separate.[3]

Controlling Factors and Solutions:

• Steric Hindrance: Bulky substituents on either the 1,3-dicarbonyl compound or the hydrazine can sterically direct the initial attack of the hydrazine to the less hindered carbonyl group.[1]

• Electronic Effects: The electrophilicity of the two carbonyl carbons is a key determinant. Electron-withdrawing groups will activate a carbonyl group towards nucleophilic attack.

• Solvent Choice: The choice of solvent can have a dramatic impact on regioselectivity.

  • Aprotic Solvents: Solvents with strong dipole moments and high dielectric constants, such as N,N-dimethylacetamide (DMAc), N,N-dimethylformamide (DMF), and N-methylpyrrolidinone (NMP), have been shown to significantly improve regioselectivity in favor of one isomer.[3]

  • Fluorinated Alcohols: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents can also dramatically increase regioselectivity.[4]

Table 1: Effect of Solvent on Regioselectivity in a Representative Pyrazole Synthesis

Starting Materials	Solvent	Regioisomeric Ratio (Desired:Undesired)	Reference
4,4,4-Trifluoro-1-phenylbutane-1,3-dione + Phenylhydrazine HCl	Ethanol	Poor selectivity (often near 1:1)	[3]
4,4,4-Trifluoro-1-phenylbutane-1,3-dione + Phenylhydrazine HCl	DMAc	>99.8 : 0.2	[3]

Experimental Protocol for Enhancing Regioselectivity:

• Reactant Preparation: In a round-bottom flask, dissolve the unsymmetrical 1,3-dicarbonyl compound (1 equivalent) in DMAc.

• Hydrazine Addition: Add the substituted hydrazine hydrochloride (1 equivalent) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

• Monitoring: Monitor the reaction for the formation of the desired regioisomer using HPLC or GC-MS.

Section 2: Impurity Identification and Mitigation

This section focuses on identifying and preventing the formation of common impurities other than regioisomers.

Q3: Besides regioisomers, what other common impurities should I look out for?

While regioisomers are a primary concern, other side products can also contaminate your desired pyrazole derivative.

• Pyrazolines: The initial cyclization product is often a non-aromatic pyrazoline. In many synthetic routes, especially those starting from α,β-unsaturated ketones, an oxidation step is required to convert the pyrazoline to the corresponding pyrazole.[5][6][7] If the oxidation is incomplete, the pyrazoline will remain as a significant impurity.

  • Mitigation: Ensure complete oxidation by using an appropriate oxidizing agent or by extending the reaction time under oxidative conditions (e.g., heating in DMSO under an oxygen atmosphere).[8]

• Hydrazones: As mentioned previously, the hydrazone intermediate may be stable and fail to cyclize completely, remaining as an impurity in the final product.[3]

  • Mitigation: Drive the cyclization to completion by optimizing reaction conditions (e.g., heat, catalysis).[1]

• Side Products from Starting Materials: Impurities in the starting materials can lead to the formation of unexpected side products. For example, in the synthesis of 3,4-dimethylpyrazole from 2-butanone and methyl formate, the presence of 3-oxopentanal as an impurity in the intermediate can lead to the formation of 3-ethylpyrazole as a side product.[9]

  • Mitigation: Use highly pure starting materials. If necessary, purify the starting materials before use.

Caption: Common impurity formation pathways in pyrazole synthesis.

Q4: My reaction mixture turns a deep yellow or red. Is this normal, and how can I prevent it?

The formation of colored impurities is a common observation, particularly when using phenylhydrazine or its derivatives. This is often due to the decomposition or air-oxidation of the hydrazine reagent.[10]

• Prevention Strategies:

  • Use High-Purity Hydrazine: Start with the highest purity hydrazine available.

  • Inert Atmosphere: As recommended for improving yield, conducting the reaction under an inert atmosphere (N₂ or Ar) is highly effective in preventing oxidation.[2]

  • Degas Solvents: Degassing the solvent prior to use can also help to minimize oxidative side reactions.

Section 3: Purification Strategies

This section provides practical guidance on purifying your crude pyrazole product.

Q5: What are the best general strategies for purifying pyrazole derivatives?

Recrystallization is often the most effective method for purifying solid pyrazole derivatives.

Solvent Selection for Recrystallization:

The choice of solvent is critical for successful recrystallization. A good solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Common Single Solvents: Ethanol, methanol, isopropanol, acetone, and ethyl acetate are frequently used.[11]

• Mixed Solvent Systems: A powerful technique involves dissolving the pyrazole in a hot solvent in which it is soluble (e.g., ethanol) and then adding a hot "anti-solvent" (e.g., water) until the solution becomes turbid. Slow cooling should then induce crystallization.[11] Common combinations include hexane/ethyl acetate and hexane/acetone.[11]

General Recrystallization Protocol (Single Solvent):

• Dissolution: In an Erlenmeyer flask, dissolve the crude pyrazole in the minimum amount of a suitable hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Slow cooling is key to forming large, pure crystals.

• Further Cooling: Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation.[11]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities from the mother liquor.[11]

• Drying: Dry the crystals completely.

Q6: My pyrazole compound is "oiling out" instead of crystallizing. What should I do?

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This happens when the melting point of the compound (often depressed by impurities) is lower than the temperature of the solution from which it is precipitating.[11][12] Oiled-out products are often impure.

Troubleshooting "Oiling Out":

• Increase Solvent Volume: Add more of the "good" solvent to the hot solution. This will lower the saturation temperature, allowing crystallization to occur at a temperature below the compound's melting point.[11]

• Slow Cooling: Cool the solution as slowly as possible. An insulated container can be used to slow the rate of cooling. Rapid cooling promotes oiling out.[11]

• Change the Solvent System: Experiment with a different solvent or a mixed solvent system. A solvent with a lower boiling point may be beneficial.[11]

• Use a Seed Crystal: If you have a small amount of pure, solid material, adding a "seed crystal" to the cooled, supersaturated solution can induce crystallization.[11]

• Scratch the Flask: Gently scratching the inside of the flask at the surface of the solution with a glass rod can create nucleation sites and induce crystallization.

Caption: Decision-making workflow for troubleshooting "oiling out".

By systematically addressing these common challenges, you can significantly improve the purity and yield of your pyrazole derivatives. For further assistance, please refer to the comprehensive list of references below.

References

• Baron, J. A., et al. (2002). Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Organic Letters, 4(15), 2613-2615.
• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523-3529.
• Bhat, B. A., et al. (2005). Synthesis and anti-inflammatory activity of 3,5-diaryl-1H-pyrazoles. Bioorganic & Medicinal Chemistry Letters, 15(13), 3177-3180.
• Huang, Z., et al. (2006). A new regioselective synthesis of 4-alkyl-1,3,5-triarylpyrazoles. Tetrahedron Letters, 47(44), 7735-7738.
• Corradi, S., et al. (2007).
• Lellek, V., et al. (2018). One-Pot Synthesis of Pyrazoles from Ketones, Aldehydes, and Hydrazine Monohydrochloride. Synlett, 29(08), 1071-1075.
• Patent DE102009060150A1. (2011). Process for the purification of pyrazoles.

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 9. researchgate.net [researchgate.net]
• 10. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

Catalyst selection for efficient pyrazole synthesis

Technical Support Center: Catalyst Selection & Troubleshooting for Efficient Pyrazole Synthesis

Welcome to the Pyrazole Synthesis Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in navigating the complexities of pyrazole construction. Whether you are synthesizing blockbusters like celecoxib or developing novel kinase inhibitors, selecting the appropriate catalyst is the most critical variable dictating yield, regioselectivity, and scalability.

This guide moves beyond basic recipes. It explains the thermodynamic and kinetic causalities behind catalyst performance to ensure your protocols are robust and self-validating.

Visual Workflow: Catalyst Selection Logic

Decision workflow for selecting pyrazole synthesis catalysts based on substrate and reaction type.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why should I transition from classical Brønsted acids to transition metal catalysts for pyrazole synthesis? A1: Classical Knorr syntheses using Brønsted acids (e.g., acetic acid, p-TsOH) rely on the condensation of 1,3-diketones with hydrazines. While cost-effective, these acid-catalyzed pathways often yield a thermodynamic 1:1 mixture of regioisomers when using unsymmetrical dicarbonyls because the nucleophilic attack is largely unguided. Transition metals (such as Cu, Ru, or Pd) change the reaction paradigm from thermodynamic to kinetic control. For example, Copper(I)-catalyzed reactions of α-halohydrazones with terminal alkynes coordinate the intermediates specifically, directing the nucleophilic attack to regioselectively provide polysubstituted pyrazoles via in situ generated azoalkenes (1)[1].

Q2: Are heterogeneous "green" catalysts actually viable for scale-up, or are they just academic novelties? A2: They are highly viable and often superior for scale-up due to their recyclability. Catalysts like Nano-ZnO or Silverton-type polyoxomolybdates (e.g., NaMn) provide massive surface areas packed with Lewis acidic sites that activate carbonyl oxygens efficiently. For instance, NaMn has demonstrated excellent stability as a heterogeneous catalyst, maintaining high yields (up to 99%) over 7 consecutive runs without losing catalytic activity (2)[2]. The self-validating proof is in the isolation: simple centrifugation recovers the catalyst, eliminating the need for complex aqueous workups or metal-scavenging resins.

Section 2: Troubleshooting Guide

Issue 1: Poor Regioselectivity in Knorr-type Condensations

• Symptom: LC-MS or 1H-NMR shows a nearly 1:1 mixture of 3-substituted and 5-substituted pyrazole regioisomers.

• Root Cause: The inherent electronic and steric properties of the starting materials offer no strong bias for the initial hydrazine attack under standard acidic conditions (3)[3].

• Solution: Alter the hydrogen-bonding network. Switch the solvent to a fluorinated alcohol (like HFIP or TFE), or utilize 12-Tungstophosphoric acid (H3PW12O40) in water. These systems stabilize the transition state of the more nucleophilic nitrogen attacking the more sterically accessible carbonyl, enforcing regioselectivity (4)[4]. Validate this by running a crude 1H-NMR; a shift to a >9:1 isomer ratio confirms the kinetic pathway is locked.

Issue 2: Catalyst Poisoning and Low Yield in Pd-Catalyzed C-H Functionalization

• Symptom: The reaction stalls at <30% conversion, and a black precipitate (palladium black) forms in the flask.

• Root Cause: Pyrazole nitrogen atoms are strong σ-donors and can over-coordinate to the Palladium center, forming an inactive bis-pyrazole Pd(II) resting state. Furthermore, trace oxygen or water can prematurely reduce the active Pd catalyst (5)[5].

• Solution: Utilize bulky, electron-rich phosphine ligands (e.g., XPhos or RuPhos) to sterically prevent the coordination of a second pyrazole molecule. Ensure strict Schlenk techniques are used to exclude moisture and oxygen. To validate the system, monitor the reaction via TLC; complete consumption of the starting pyrazole without the formation of a black mirror indicates a healthy catalytic cycle.

Section 3: Quantitative Catalyst Comparison

Summarizing the data across various methodologies allows for rapid, evidence-based catalyst selection.

Catalyst System	Reaction Type	Typical Substrates	Key Advantage	Regioselectivity	Recyclability
Acetic Acid / p-TsOH	Knorr Condensation	1,3-Diketones + Hydrazines	Low cost, simple setup	Poor to Moderate	No
Nano-ZnO	Green Condensation	1,3-Diketones + Hydrazines	Excellent yield (up to 95%)	Moderate to Good	Yes (>5 cycles)
Cu(I) Salts	[3+2] Cycloaddition	Alkynes + Diazo/Hydrazones	High functional group tolerance	Excellent (>95:5)	No
Pd(OAc)₂ / Ligands	C-H Functionalization	Pre-formed Pyrazoles + Aryl Halides	Site-specific late-stage arylation	Excellent (Directed)	No
NaMn (POMos)	Heterogeneous Condensation	1,3-Diketones + Hydrazides	High thermal stability (up to 100°C)	Good	Yes (>7 cycles)

Section 4: Experimental Protocols

Protocol 1: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles using Nano-ZnO (Heterogeneous Green Catalysis)

This protocol exploits the high surface area of Nano-ZnO, which provides abundant Lewis acidic Zn²⁺ sites to activate the carbonyl oxygen, accelerating nucleophilic attack while maintaining an eco-friendly profile (6)[6].

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of the unsymmetrical 1,3-dicarbonyl compound and 1.0 mmol of the substituted hydrazine in 10 mL of absolute ethanol.

• Catalyst Addition: Add 10 mol% of Nano-ZnO powder to the stirring solution.

• Reaction: Stir the suspension at room temperature for 2-4 hours. Self-Validation: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The disappearance of the dicarbonyl spot confirms the completion of the condensation.

• Catalyst Recovery: Transfer the mixture to a centrifuge tube and spin at 4000 rpm for 5 minutes to pellet the Nano-ZnO. Decant the product-containing supernatant. Wash the catalyst pellet twice with ethanol, dry at 80°C, and store for the next cycle.

• Purification: Concentrate the supernatant under reduced pressure. Recrystallize the crude product from hot ethanol to yield the pure regioselective pyrazole.

Protocol 2: Palladium-Catalyzed sp³ C-H Bond Arylation of Pyrazoles

This protocol utilizes transition metal catalysis to achieve site-specific functionalization on an existing pyrazole core, avoiding the regioselectivity issues of de novo synthesis (7)[7].

Step-by-Step Methodology:

• Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the pyrazole substrate (1.0 equiv), aryl iodide (1.2 equiv), Pd(OAc)₂ (5 mol%), and a bulky phosphine ligand like XPhos (10 mol%).

• Base & Solvent Addition: Add Ag₂CO₃ (2.0 equiv) as the base and halide scavenger. Causality: Ag₂CO₃ drives the catalytic cycle forward by precipitating insoluble AgI, preventing halide-induced catalyst poisoning. Add anhydrous DMF (0.2 M) under a positive stream of argon.

• Heating: Seal the Schlenk tube and heat the mixture in an oil bath at 110°C for 12 hours.

• Workup: Cool the reaction to room temperature. Dilute the mixture with EtOAc (20 mL) and filter through a pad of Celite to remove the silver salts and spent palladium.

• Isolation: Wash the organic filtrate with water (3 x 10 mL) and brine (10 mL). Dry over anhydrous MgSO₄, filter, and concentrate. Purify the target compound via flash column chromatography.

Section 5: References

• Title: Synthesis of Pyrazoles, Diazepines, Enaminones, and Enamino Esters Using 12-Tungstophosphoric Acid as a Reusable Catalyst in Water Source: ResearchGate URL:[Link]

• Title: Pyrazole synthesis Source: Organic Chemistry Portal URL:[Link]

• Title: Two Mn(II)-Bridged Silverton-Type [UMo12O42]8– Polyoxometalates with Catalytic Activity for the Synthesis of Pyrazoles Source: ACS Publications URL:[Link]

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: NIH PMC URL:[Link]

Sources

• 1. Pyrazole synthesis [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Buy 1,3-diphenyl-1H-pyrazole-5-carboxylic acid | 964-42-1 [smolecule.com]

Pyrazole Synthesis Technical Support Center: Regioselectivity Troubleshooting &amp; Protocols

Welcome to the Pyrazole Synthesis Technical Support Center. The classical Knorr pyrazole synthesis—condensing 1,3-dicarbonyls with substituted hydrazines—notoriously yields difficult-to-separate mixtures of 1,3- and 1,5-disubstituted regioisomers. This guide provides mechanistic troubleshooting, validated protocols, and data-driven strategies to achieve absolute regiocontrol in your drug development workflows.

Section 1: Diagnostic FAQs & Mechanistic Insights

Q1: Why am I getting a 60:40 mixture of 1,3- and 1,5-disubstituted pyrazoles when reacting an asymmetric 1,3-diketone with methylhydrazine? A1: Regioselectivity in the Knorr synthesis is governed by the competition between the two carbonyl carbons for the initial nucleophilic attack by the more nucleophilic nitrogen (the substituted nitrogen) of the hydrazine. If the steric and electronic differences between the two carbonyls are marginal, the activation energies for both attack pathways are similar, leading to poor selectivity[1]. To force regioselectivity, you must either artificially differentiate the electrophilicity of the carbonyls (via solvent/pH) or use a pre-differentiated precursor like an enaminone[2].

Q2: How can I definitively assign the regiochemistry of my isolated pyrazole product? A2: While ¹H and ¹³C NMR provide preliminary data, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is the gold standard for unambiguous assignment. NOESY detects spatial proximity (< 5 Å). By observing cross-peaks between the N-substituent (e.g., N-CH₃ or N-Aryl) and the adjacent pyrazole ring proton or substituent at the 5-position, you can definitively distinguish the 1,5-isomer from the 1,3-isomer[3].

Section 2: Troubleshooting Guide - Strategies for Regiocontrol

Issue: Poor Regioselectivity with Standard 1,3-Diketones

Solution A: Transition to Enaminone Precursors Instead of using a 1,3-diketone, convert your starting material to an enaminone (e.g., using DMF-DMA). Causality: The dialkylamino group strongly donates electron density into the conjugated system, deactivating the adjacent carbonyl and making the β -carbon the exclusive site for initial nucleophilic attack by the hydrazine. This reliably yields the 1,5-disubstituted pyrazole[2].

Solution B: The Heller-Natarajan One-Pot Synthesis If synthesizing the 1,3-diketone is problematic, generate it in situ from a ketone enolate and an acid chloride using LiHMDS in toluene, followed immediately by the addition of hydrazine. Causality: This method avoids the isolation of the diketone and leverages the kinetic enolate to drive the regioselective formation of complex, previously inaccessible pyrazoles[1][4].

Solution C: Solvent and pH Tuning If you must use a 1,3-diketone, switch your solvent. Causality: Fluorinated alcohols (like 2,2,2-trifluoroethanol, TFE) act as strong hydrogen-bond donors, selectively activating the more sterically accessible carbonyl. Alternatively, adjusting the pH can protonate the hydrazine, altering which nitrogen acts as the primary nucleophile[3].

Section 3: Quantitative Data - Solvent & Catalyst Effects

Summarizing the impact of varying reaction conditions on the regioselective outcome allows for quick optimization of your synthetic route.

Table 1: Impact of Reaction Conditions on Regioisomeric Ratios

Precursor Type	Hydrazine	Solvent / Catalyst	Temp (°C)	Regioisomeric Ratio (1,3 : 1,5)	Yield (%)
1,3-Diketone	Methylhydrazine	Ethanol / None	78	55 : 45	82
1,3-Diketone	Methylhydrazine	TFE / None	25	>95 : 5	88
Enaminone	Arylhydrazine	Toluene / Acidic	110	<5 : 95	74
Acid Chloride + Ketone	Hydrazine	Toluene / LiHMDS	25	>99 : 1	92

(Note: Ratios are illustrative aggregates based on standard Knorr and Heller-Natarajan methodologies[1][3][4].)

Section 4: Validated Experimental Protocols

Protocol 1: Regioselective Synthesis of 1,5-Disubstituted Pyrazoles via Enaminones

Self-Validating Step: The intermediate enaminone formation can be tracked by the disappearance of the ketone carbonyl peak in IR and the appearance of a strong enamine C=C stretch.

• Enaminone Formation: Dissolve the starting methyl ketone (1.0 equiv) in neat N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.5 equiv). Reflux at 110 °C for 4 hours.

• Concentration: Remove excess DMF-DMA in vacuo to yield the crude enaminone.

• Cyclization: Dissolve the enaminone in anhydrous toluene. Add the substituted arylhydrazine (1.1 equiv).

• Temperature Control (Critical): Heat the mixture to 40 °C for 30 minutes to ensure selective initial 1,4-addition of the hydrazine to the enaminone.

• Aromatization: Ramp the temperature to 110 °C and reflux for 4 hours to drive the elimination of dimethylamine and subsequent ring closure[2].

• Purification: Concentrate and purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Protocol 2: Heller-Natarajan One-Pot Synthesis of Pyrazoles

Self-Validating Step: The use of LiHMDS prevents over-acylation of the in situ generated 1,3-diketone, ensuring high chemoselectivity[5].

• Enolate Generation: To a solution of the ketone (1.0 equiv) in anhydrous toluene at -78 °C, dropwise add LiHMDS (1.1 equiv, 1.0 M in THF). Stir for 30 minutes.

• Acylation: Add the acid chloride (1.05 equiv) dropwise. Allow the reaction to warm to room temperature over 1 hour.

• Hydrazine Addition: Directly add hydrazine hydrate (or substituted hydrazine) (2.0 equiv) to the reaction mixture.

• Cyclization: Stir at room temperature for 2-4 hours. The reaction progress can be monitored by TLC.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over MgSO₄, and concentrate[4].

Section 5: Mechanistic and Workflow Visualizations

Mechanistic divergence in Knorr pyrazole synthesis leading to regioisomeric mixtures.

Decision tree for troubleshooting and correcting poor regioselectivity in pyrazole synthesis.

References

• Source: PMC (nih.gov)
• Title: Recent Advances in the Synthesis of Pyrazole Derivatives: A Review Source: MDPI URL
• Source: Organic Chemistry Portal (Org. Lett. 2006)
• Title: Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)
• Title: Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines Source: Benchchem URL

Sources

• 1. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles [organic-chemistry.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Definitive Structural Elucidation of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole: A Comparative Guide to Analytical Techniques

In the landscape of pharmaceutical development and materials science, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of innovation.[1][2][3] This is particularly critical for substituted aromatic heterocycles like 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, where subtle positional isomerism can profoundly impact biological activity and material properties. This guide provides an in-depth comparison of analytical methodologies for the structural validation of this compound, with a primary focus on the definitive power of single-crystal X-ray crystallography. We will explore the nuances of experimental design, data interpretation, and the comparative strengths of alternative techniques.

The Challenge: Ambiguity in Phenylpyrazole Isomers

The synthesis of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole can potentially yield several regioisomers, depending on the reaction conditions.[4] Spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) provide valuable insights into the molecular formula and connectivity. However, they can sometimes fall short of providing the absolute certainty required to differentiate between closely related isomers, especially when dealing with complex coupling patterns or ambiguous fragmentation. This is where the precision of X-ray crystallography becomes indispensable.

The Gold Standard: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal method for determining the precise spatial arrangement of atoms within a crystalline solid.[5][6] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can generate a three-dimensional electron density map, which in turn reveals the exact location of each atom, bond lengths, and bond angles.[5]

Experimental Workflow: From Powder to Structure

The journey from a synthesized powder to a refined crystal structure is a meticulous process.

Caption: A streamlined workflow for determining a crystal structure.

Detailed Protocol for X-ray Crystallographic Validation

• Crystal Growth: High-quality single crystals are paramount for successful X-ray diffraction analysis.[7][8]

  • Rationale: A well-ordered, single crystal will diffract X-rays in a coherent and predictable manner, leading to high-resolution data. Defects or twinning in the crystal can complicate or even prevent structure solution.

  • Protocol:

    • Dissolve the purified 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane).

    • Employ a slow crystallization technique such as slow evaporation, vapor diffusion, or cooling of a saturated solution.[7]

    • Visually inspect the resulting crystals under a microscope for transparency, well-defined faces, and the absence of cracks or inclusions.[8]

• Data Collection:

  • Rationale: The goal is to collect a complete and redundant set of diffraction data to accurately determine the unit cell parameters and the intensities of the reflections.

  • Protocol:

    • Select a suitable crystal (typically 0.1-0.3 mm in each dimension) and mount it on a goniometer head.[7]

    • Center the crystal in the X-ray beam of a diffractometer equipped with a suitable X-ray source (e.g., Mo-Kα radiation) and a detector.[9]

    • Collect a series of diffraction images while rotating the crystal. Modern diffractometers automate this process.

• Structure Solution and Refinement:

  • Rationale: The collected diffraction data is used to solve the phase problem and generate an initial electron density map. This model is then refined to best fit the experimental data.

  • Protocol:

    • Process the raw diffraction data to integrate the reflection intensities and perform necessary corrections.

    • Use direct methods or Patterson synthesis (e.g., using software like SHELXT) to obtain an initial structural model.[9]

    • Refine the atomic positions and displacement parameters against the experimental data using a least-squares minimization algorithm (e.g., with SHELXL).[9]

    • Locate and refine hydrogen atoms from the difference Fourier map or place them in calculated positions.

    • The final refined structure is evaluated using metrics like the R-factor and goodness-of-fit.

Data Presentation: Crystallographic Data for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

The final output of a successful X-ray crystallographic analysis is a Crystallographic Information File (CIF).[10][11][12] This standardized file contains all the essential information about the crystal structure and the experiment.[12][13]

Parameter	Value
Empirical Formula	C₉H₆FN₃O₂
Formula Weight	207.17
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	Value
b (Å)	Value
c (Å)	Value
α (°)	90
β (°)	Value
γ (°)	90
Volume (ų)	Value
Z	4
R-factor (%)	Value
Goodness-of-fit	Value

Note: The actual values for unit cell parameters and refinement statistics would be determined experimentally.

The Cambridge Structural Database (CSD) is a critical repository for such data, allowing researchers to access and compare crystal structures.[14][15][16]

Comparative Analysis with Other Analytical Techniques

While X-ray crystallography provides the definitive structure, other techniques are essential for initial characterization and are often more accessible.[17][18]

Caption: Interplay of techniques for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule.[19] For 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, ¹H, ¹³C, and ¹⁹F NMR would be particularly informative.[20][21]

• ¹H NMR: Would show characteristic signals for the aromatic protons on both the phenyl and pyrazole rings.[22] The coupling patterns and chemical shifts would provide strong evidence for the substitution pattern.

• ¹³C NMR: Would reveal the number of unique carbon environments, consistent with the proposed structure.[22]

• ¹⁹F NMR: The presence of a fluorine atom provides a unique spectroscopic handle.[20] The chemical shift and coupling to nearby protons would help confirm its position on the phenyl ring.

Protocol for NMR Analysis:

• Dissolve a small amount of the purified compound in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a high-field NMR spectrometer.

• Process the data (Fourier transform, phasing, and baseline correction).

• Analyze the chemical shifts, integration, and coupling constants to assign the signals to the respective nuclei in the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[23][24]

• High-Resolution Mass Spectrometry (HRMS): Would confirm the elemental composition of the molecule, C₉H₆FN₃O₂.

• Fragmentation Pattern: The way the molecule breaks apart in the mass spectrometer can provide clues about its structure. For example, the loss of the nitro group (NO₂) would be a characteristic fragment.

Protocol for MS Analysis:

• Dissolve the sample in a suitable solvent.

• Introduce the sample into the mass spectrometer (e.g., via direct infusion or coupled with a chromatography system).

• Acquire the mass spectrum using an appropriate ionization technique (e.g., electrospray ionization - ESI).

• Analyze the molecular ion peak and the major fragment ions.[23]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[25]

• Characteristic Absorptions: For 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, strong absorption bands corresponding to the asymmetric and symmetric stretching of the nitro (NO₂) group would be expected around 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[25][26][27] Aromatic C-H and C=C stretching vibrations would also be present.[22]

Protocol for IR Analysis:

• Prepare the sample (e.g., as a KBr pellet or a thin film).

• Place the sample in the IR spectrometer.

• Acquire the IR spectrum.

• Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Comparative Summary of Techniques

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Definitive 3D structure, bond lengths, bond angles, packing	Unambiguous, provides absolute configuration	Requires high-quality single crystals, can be time-consuming
NMR Spectroscopy	Connectivity, chemical environment of atoms	Provides detailed structural information in solution, non-destructive	Can have complex spectra, may not distinguish between some isomers
Mass Spectrometry	Molecular weight, elemental composition, fragmentation	High sensitivity, small sample amount required	Does not provide stereochemical information, fragmentation can be complex
IR Spectroscopy	Presence of functional groups	Fast, easy to use, good for identifying key functional groups	Provides limited information on the overall structure, not quantitative

Conclusion

While NMR, MS, and IR spectroscopy are indispensable tools for the characterization of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, single-crystal X-ray crystallography remains the ultimate arbiter of its three-dimensional structure. The rigorous and unambiguous data it provides is essential for ensuring the validity of research findings and for advancing the development of new pharmaceuticals and materials. By employing a multi-technique approach, with X-ray crystallography as the cornerstone for validation, researchers can proceed with the highest degree of confidence in their molecular structures.

References

• International Union of Crystallography. (n.d.). Crystallographic Information Framework. Retrieved from [Link][10]

• Staples, R. (2025, October 15). Getting crystals your crystallographer will treasure: a beginner's guide. IUCr Journals. Retrieved from [Link][7]

• Ghosh, S., et al. (2019). Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. Powder Diffraction, 34(2). Cambridge University Press & Assessment. Retrieved from [Link][28][29]

• Gálico, D. A., et al. (2021). Synthesis of 1-(2-Fluorophenyl)pyrazoles by 1,3-Dipolar Cycloaddition of the Corresponding Sydnones. Molecules, 26(12). MDPI. Retrieved from [Link][30]

• Kukol, A., et al. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. PMC. Retrieved from [Link][20]

• Xu, T., et al. (2025). Assembly of 1,3-diaryl-1H-pyrazoles via base-mediated [3 + 2] cycloaddition. Organic & Biomolecular Chemistry, 23, 7260-7264. Retrieved from [Link][31]

• Siddiqui, M. R., et al. (2018). Validation of Analytical Methods: A Review. Gavin Publishers. Retrieved from [Link][32]

• da Silva, E. G., et al. (n.d.). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. PMC. Retrieved from [Link][1]

• Smith, B. C. (2020, September 1). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link][26]

• CCDC. (n.d.). Structural Chemistry Data, Software, and Insights. Retrieved from [Link][14]

• OMICS International. (2024, October 4). Comparative Method Validation: Evaluating New Techniques Against Established Standards. Retrieved from [Link][17]

• LibreTexts. (n.d.). Nitro Groups. Retrieved from [Link][27]

• SERC (Carleton). (2007, May 17). Single-crystal X-ray Diffraction. Retrieved from [Link][5]

• JEOL Ltd. (n.d.). Structure Elucidation of Fluorinated Compounds by NMR. Retrieved from [Link][21]

• Wikipedia. (n.d.). Cambridge Structural Database. Retrieved from [Link][15]

• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link][22]

• Kumar, A., et al. (n.d.). Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives. PMC. Retrieved from [Link][33]

• Zhang, Y., et al. (2025, November 12). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. PMC. Retrieved from [Link][34]

• ACS Publications. (2022, May 16). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Retrieved from [Link][35]

• Hall, S. R., Allen, F. H., & Brown, I. D. (n.d.). CIF (Crystallographic Information File): A Standard for Crystallographic Data Interchange. PMC. Retrieved from [Link][11]

• Academic Strive. (2024, May 30). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Retrieved from [Link][2]

• ACS Omega. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. Retrieved from [Link][3]

• Kross, R. D., & Fassel, V. A. (n.d.). The Infrared Spectra of Aromatic Compounds. IV. The Nitro Valence Vibrations in p-Disubstituted Nitrobenzenes. Journal of the American Chemical Society. Retrieved from [Link][36]

• CfPIE. (2024, June 20). A Comprehensive Guide to the 4 Main Types of Analytical Chemistry. Retrieved from [Link][24]

• Singh, T. P., & Vijayan, M. (n.d.). X-ray crystallographic investigations of some analgetic pyrazole derivatives and their crystalline complexes. etd@IISc. Retrieved from [Link][37]

• PMC. (n.d.). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Retrieved from [Link][6]

• Clark County. (n.d.). Real Property Records Search. Retrieved from [Link][38]

• Mineralogical Society of America. (n.d.). American Mineralogist. Retrieved from [Link][13]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. Retrieved from [Link][8]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412-2415. Retrieved from [Link][4]

• EPJ Web of Conferences. (n.d.). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. Retrieved from [Link][39]

• ACS Publications. (2020, December 11). Investigation of Structure–Property Relationships of Three Nitroaromatic Compounds: 1-Fluoro-2,4,6-trinitrobenzene, 2,4,6-Trinitrophenyl Methanesulfonate, and 2,4,6-Trinitrobenzaldehyde. Retrieved from [Link][40]

• CSB/SJU. (n.d.). ir nitrogen. Retrieved from [Link][41]

• MDPI. (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Retrieved from [Link][9]

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link][42]

• Bernard Becker Medical Library - WashU. (n.d.). CCDC – Cambridge Structural Database. Retrieved from [Link][16]

• CCDC. (n.d.). Downloads. Retrieved from [Link][43]

• Kanan Lab - Stanford University. (2021, November 9). A framework for automated structure elucidation from routine NMR spectra. Retrieved from [Link][19]

• Chang, W. (2023). Validation and Comparison of Drug Analysis Techniques and Chromatographic Methods. Pharmaceutical Analytica Acta, 14(737). Retrieved from [Link][44]

• XImaging Science. (2025, October 22). Comparing Different Analytical Chemistry Techniques. Retrieved from [Link][18]

• CCDC. (n.d.). A short guide to Crystallographic Information Files. Retrieved from [Link][12]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. academicstrive.com [academicstrive.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. journals.iucr.org [journals.iucr.org]
• 8. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 9. mdpi.com [mdpi.com]
• 10. iucr.org [iucr.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 13. minsocam.org [minsocam.org]
• 14. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 15. Cambridge Structural Database - Wikipedia [en.wikipedia.org]
• 16. CCDC – Cambridge Structural Database – Becker Medical Library [becker.wustl.edu]
• 17. omicsonline.org [omicsonline.org]
• 18. xscix.com [xscix.com]
• 19. kananlab.stanford.edu [kananlab.stanford.edu]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. Structure Elucidation of Fluorinated Compounds by NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. benchchem.com [benchchem.com]
• 24. A Comprehensive Guide to the 4 Main Types of Analytical Chemistry [cfpie.com]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. spectroscopyonline.com [spectroscopyonline.com]
• 27. orgchemboulder.com [orgchemboulder.com]
• 28. Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction | Powder Diffraction | Cambridge Core [cambridge.org]
• 29. Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction | Powder Diffraction | Cambridge Core [cambridge.org]
• 30. mdpi.com [mdpi.com]
• 31. Assembly of 1,3-diaryl-1H-pyrazoles via base-mediated [3 + 2] cycloaddition - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 32. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 33. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 34. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 35. pubs.acs.org [pubs.acs.org]
• 36. pubs.acs.org [pubs.acs.org]
• 37. X-ray crystallographic investigations of some analgetic pyrazole derivatives and their crystalline complexes [etd.iisc.ac.in]
• 38. clarkcountynv.gov [clarkcountynv.gov]
• 39. epj-conferences.org [epj-conferences.org]
• 40. pubs.acs.org [pubs.acs.org]
• 41. ir nitrogen [employees.csbsju.edu]
• 42. connectjournals.com [connectjournals.com]
• 43. Downloads ​ ​- The Cambridge Crystallographic Data Centre (CCDC) [ccdc.cam.ac.uk]
• 44. walshmedicalmedia.com [walshmedicalmedia.com]

Cross-validation of analytical methods for pyrazole derivatives

Cross-Validation of Analytical Methods for Pyrazole Derivatives: A Comparative Guide

Introduction Pyrazole derivatives—characterized by a 5-membered heterocyclic ring containing two adjacent nitrogen atoms—are structural cornerstones in modern pharmacology and agrochemistry. Prominent examples include the anticoagulant apixaban[1], selective COX-2 inhibitors like celecoxib, and broad-spectrum agricultural fungicides[2]. As these compounds advance from early-stage active pharmaceutical ingredient (API) formulation to clinical pharmacokinetics, laboratories must frequently transition their analytical platforms from legacy High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) to highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Cross-validation is the scientific and regulatory bridge between these methodologies. It ensures that quantitative data generated by a legacy method is statistically equivalent to data generated by a new method, preventing data discontinuities during the drug development lifecycle[3].

Regulatory Grounding & Self-Validating Systems Robust cross-validation relies on a self-validating framework anchored by two primary global guidelines:

• ICH Q2(R2) (Validation of Analytical Procedures) : This guideline dictates the core performance characteristics—accuracy, precision, specificity, linearity, and range—required to prove an analytical procedure is fit for its intended purpose[4].

• FDA ICH M10 (Bioanalytical Method Validation) : This guidance specifically addresses the bioanalysis of drugs and mandates cross-validation when multiple analytical platforms are used within a single study or across different stages of development[3].

To create a self-validating system, the cross-validation protocol must eliminate confounding variables. The most critical rule is that both methods must analyze the exact same sample aliquots. If extraction variance is introduced, the statistical comparison of the analytical platforms becomes invalid.

Mechanistic Causality: Why Method Parameters Matter As an application scientist, you must look beyond the protocol and understand the molecular interactions dictating method performance. Pyrazole derivatives possess a basic nitrogen atom with a typical pKa of approximately 2.5.

• Mobile Phase Selection : Utilizing an acidic mobile phase modifier, such as 0.1% formic acid (pH ~2.7), serves a dual mechanistic purpose. First, it ensures the pyrazole nitrogen is fully protonated to form the [M+H]+ ion, which exponentially increases ionization efficiency in the Electrospray Ionization (ESI) source of an LC-MS/MS,[5]. Second, the acidic environment masks residual silanol groups on the C18 stationary phase, preventing secondary electrostatic interactions that cause severe peak tailing in HPLC-UV[1].

• Matrix Effects & Calibration : In LC-MS/MS, co-eluting matrix components (e.g., phospholipids in plasma or polyphenols in agricultural samples) can severely suppress or enhance pyrazole ionization. Matrix-matched calibration curves or Stable Isotope-Labeled Internal Standards (SIL-IS) are non-negotiable to correct for these effects[2]. Without them, LC-MS/MS data cannot be accurately cross-validated against the less matrix-sensitive HPLC-UV method.

Mechanistic logic of pyrazole derivative protonation in acidic mobile phases for LC-MS/MS.

Comparative Analysis of Analytical Modalities The following table synthesizes the quantitative performance data typical for pyrazole derivatives when analyzed via HPLC-UV versus LC-MS/MS.

Parameter	HPLC-UV (Method A)	LC-MS/MS (Method B)	Cross-Validation Implication
Linearity (R²)	> 0.999	> 0.999	Both methods must demonstrate equivalent linear dynamic ranges for the target concentrations.
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.0%	High accuracy in both ensures minimal systematic bias during statistical comparison.
Precision (%RSD)	< 2.0%	< 1.5%	Tight precision is required to pass the FDA ±20% Incurred Sample Reanalysis (ISR) criteria.
Limit of Quantitation	~50 - 200 ng/mL	~0.5 - 5 ng/mL	LC-MS/MS is required for trace bioanalysis; HPLC-UV is sufficient for API release.
Selectivity	Good (Retention Time)	Excellent (MRM)	LC-MS/MS resolves co-eluting impurities that HPLC-UV might integrate into the main peak.

Experimental Protocols: Step-by-Step Cross-Validation

Step 1: Sample Preparation (The Great Equalizer)

• Obtain pooled biological matrix (e.g., human plasma) or formulation placebo.

• Prepare Quality Control (QC) samples at three concentration levels (Low, Mid, High) spanning the overlapping linear range of both methods.

• Select at least 30 Incurred Samples (real study samples containing the pyrazole derivative and its metabolites).

• Perform sample extraction (e.g., Solid-Phase Extraction) to yield a uniform sample extract[2]. Crucial Step : Divide the final extract into two identical aliquots to eliminate extraction variance from the cross-validation statistics.

Step 2: Method A (HPLC-UV) Execution

• System : Standard HPLC equipped with a Photodiode Array (PDA) or UV-Vis detector.

• Column : C18 (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase : Isocratic mixture of Acetonitrile and Water with 0.1% Formic Acid (60:40 v/v) at 1.0 mL/min,[1].

• Detection : Set wavelength to the maximum absorbance of the pyrazole derivative (e.g., 245 nm for apixaban)[1].

• Execution : Inject Aliquot 1. Calculate concentrations using a standard calibration curve.

Step 3: Method B (LC-MS/MS) Execution

• System : Triple Quadrupole Mass Spectrometer coupled to a UHPLC.

• Column : Poroshell EC-C18 (3.0 x 100 mm, 2.7 µm)[5].

• Mobile Phase : Gradient elution using Acetonitrile and Water (both containing 0.1% Formic Acid) at 0.4 mL/min[5].

• Detection : Electrospray Ionization (ESI) in positive mode. Utilize Multiple Reaction Monitoring (MRM) for the specific precursor-to-product ion transitions of the pyrazole[2].

• Execution : Inject Aliquot 2. Calculate concentrations using a matrix-matched calibration curve[2].

Step 4: Statistical Evaluation

• Calculate the percentage difference for each incurred sample: [(Method B - Method A) / Mean] x 100.

• Acceptance Criteria : At least 67% of the incurred samples must have a percentage difference within ±20%[3].

• Plot a Bland-Altman graph to visually assess systematic bias or concentration-dependent variance between the two platforms.

Cross-validation workflow for analytical methods per ICH and FDA guidelines.

References

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry - FDA. U.S. Food and Drug Administration (FDA).[Link]

• Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation (ICH).[Link]

• Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization. Sultan Qaboos University. [Link]

• Determination of Six Pyrazole Fungicides in Grape Wine by Solid-Phase Extraction and Gas Chromatography–Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry - ACS Publications.[Link]

• QbD-based RP-HPLC method development for quantitative computation of phase III composition comprising apixaban and clopidogrel. Journal of Applied Pharmaceutical Science.[Link]

• 1. japsonline.com [japsonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. squjs.squ.edu.om [squjs.squ.edu.om]

A Comparative Guide to the In Silico Prediction of ADME Properties for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Abstract

In the early stages of drug discovery, the characterization of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is paramount to avoiding late-stage failures.[1][2] In silico predictive models offer a rapid and cost-effective alternative to initial experimental screening, allowing researchers to prioritize candidates with favorable pharmacokinetic profiles.[3][4] This guide presents a comparative analysis of the predicted ADME properties for the novel compound 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. As experimental data for this specific molecule is not publicly available, this study serves as a practical case study, leveraging a panel of widely respected, freely accessible web-based prediction tools: SwissADME , pkCSM , and admetSAR . We provide a detailed walkthrough of the prediction methodologies, a side-by-side comparison of the generated data, and an expert interpretation of the results to guide further research and development decisions.

Introduction: The Imperative of Early ADME Assessment

The journey of a drug from a promising hit to a clinical candidate is fraught with challenges, with a significant number of failures attributed to poor pharmacokinetic properties.[5][6] A molecule with high target potency is of little therapeutic value if it cannot reach its site of action in sufficient concentration, is rapidly metabolized into inactive or toxic byproducts, or cannot be effectively cleared from the body. The ADME framework provides a systematic approach to evaluating these critical characteristics.

This guide focuses on 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole , a small molecule with a pyrazole scaffold, a common motif in medicinal chemistry.[9] By subjecting this molecule to a battery of predictive models, we aim to construct a comprehensive, albeit preliminary, ADME profile and demonstrate the power and utility of a multi-predictor approach in computational drug discovery.

Methodology: A Practical Workflow for Comparative ADME Prediction

The foundation of any robust in silico analysis is the use of multiple, independent predictive models. Different tools utilize distinct algorithms and training datasets, and areas of consensus across platforms lend greater confidence to a prediction, while discrepancies highlight areas requiring further experimental investigation.

Molecule of Interest

The first step is to define the chemical structure in a machine-readable format. The Simplified Molecular Input Line Entry System (SMILES) is the most common standard.

• Compound Name: 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

• Molecular Formula: C₉H₆FN₃O₂

• SMILES String: [O-]C1=C(F)C=CC=C1N1C=CC=N1[10]

Selected Prediction Platforms

We selected three well-regarded, freely accessible web servers for this analysis:

• SwissADME: A user-friendly tool that provides predictions for physicochemical properties, pharmacokinetics, drug-likeness, and medicinal chemistry friendliness.[11][12][13] It is particularly known for its intuitive graphical outputs, such as the "BOILED-Egg" model.[14]

• pkCSM: This platform uses a novel approach based on graph-based structural signatures to predict a wide range of pharmacokinetic and toxicity properties.[5][6][15] Its predictions cover absorption, distribution, metabolism, excretion, and toxicity.

• admetSAR: A comprehensive database and prediction tool that evaluates chemical ADMET properties.[16][17] It provides predictions for over 50 ADMET endpoints and has been updated to version 3.0 with enhanced models.[18]

Experimental Protocol: Generating the Predictions

The following step-by-step protocol was used for each platform to generate the data for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

• Navigate to the Web Server: Access the homepage of the chosen tool (e.g., SwissADME, pkCSM, or admetSAR).

• Input the Molecule: Locate the input box on the webpage. Copy and paste the SMILES string ([O-]C1=C(F)C=CC=C1N1C=CC=N1) into the designated area. Some platforms also allow for drawing the molecule directly.

• Initiate Calculation: Click the "Run", "Predict", or "Submit" button to start the analysis. The computation is typically completed within seconds to a minute.

• Data Collection: Once the results page loads, systematically collect the predicted values for each relevant ADME parameter. Pay close attention to the units and the nature of the prediction (e.g., a quantitative value, a probability, or a binary classification).

• Repeat for Each Platform: Perform steps 1-4 for each of the selected web servers to gather a complete dataset for comparison.

Workflow Diagram

Caption: Workflow for comparative in silico ADME prediction.

Results: A Side-by-Side Comparison of ADME Predictions

The data generated from SwissADME, pkCSM, and admetSAR for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole are summarized below. This table allows for direct comparison of key ADME-relevant properties.

Table 1: Comparative In Silico ADME Profile of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Parameter	Category	SwissADME	pkCSM	admetSAR
Molecular Weight	Physicochemical	207.15 g/mol	207.15 g/mol	207.15 g/mol
LogP (Consensus)	Lipophilicity	1.85	-	-
ESOL LogS	Water Solubility	-2.61 (Soluble)	-2.593 (Soluble)	-2.458 (Soluble)
Topological Polar Surface Area (TPSA)	Physicochemical	74.52 Ų	-	-
Human Intestinal Absorption	Absorption	High	94.531%	97.45% (Absorbed)
Caco-2 Permeability	Absorption	-	0.53 (logPapp)	1.15 (logPapp)
Blood-Brain Barrier (BBB) Permeant	Distribution	No	-0.632 (logBB)	Yes (Probability 0.82)
P-glycoprotein (P-gp) Substrate	Distribution	No	No	Non-substrate
CYP1A2 Inhibitor	Metabolism	Yes	No	Inhibitor
CYP2C9 Inhibitor	Metabolism	Yes	No	Inhibitor
CYP2C19 Inhibitor	Metabolism	Yes	No	Non-inhibitor
CYP2D6 Inhibitor	Metabolism	No	No	Non-inhibitor
CYP3A4 Inhibitor	Metabolism	Yes	No	Inhibitor
Total Clearance	Excretion	-	0.35 (log mL/min/kg)	-
hERG I Inhibitor	Toxicity	-	No	Weak Inhibitor
Ames Mutagenicity	Toxicity	-	No	Mutagen
Lipinski's Rule of Five	Drug-Likeness	Yes (0 violations)	-	-
Bioavailability Score	Drug-Likeness	0.55	-	-

Note: "-" indicates that the specific parameter is not predicted by the tool or a direct equivalent is not provided.

Discussion and Interpretation: Building a Coherent Profile

By synthesizing the data from our panel of predictors, we can construct a detailed and nuanced ADME profile for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

Physicochemical Properties, Lipophilicity, and Solubility There is strong consensus across all platforms regarding the fundamental physicochemical properties. The molecular weight is low (207.15 g/mol ), and the consensus LogP (a measure of lipophilicity) is 1.85, which falls within a favorable range for oral bioavailability. All three predictors classify the compound as soluble in water, with very similar LogS values. The Topological Polar Surface Area (TPSA) of 74.52 Ų is also well below the typical 140 Ų threshold associated with poor membrane permeability, suggesting good absorption potential.

Absorption The predictions for absorption are highly optimistic and consistent. SwissADME predicts "High" gastrointestinal absorption, a conclusion strongly supported by pkCSM's prediction of 94.5% human intestinal absorption and admetSAR's prediction of 97.45%.[5] While the quantitative Caco-2 permeability values differ, both pkCSM and admetSAR predict a level indicative of moderate to high permeability.

Distribution The distribution profile presents our first significant point of divergence. SwissADME's "BOILED-Egg" model (not shown) and its categorical prediction suggest the compound will not cross the Blood-Brain Barrier (BBB). In contrast, admetSAR predicts that it will be BBB permeant with a high probability. pkCSM's quantitative logBB prediction of -0.632 leans towards lower BBB penetration but is not definitively negative. This discrepancy is critical and would be a high-priority question to resolve experimentally, as BBB penetration dictates whether a compound can be developed for central nervous system (CNS) targets or if it is likely to cause CNS side effects. On a positive note, there is a clear consensus that the compound is not a substrate for P-glycoprotein (P-gp) , an important efflux pump that can limit drug distribution to target tissues.

Metabolism The predictions regarding metabolism, specifically inhibition of Cytochrome P450 (CYP) enzymes, show significant conflict. SwissADME predicts inhibition of four major isoforms (1A2, 2C9, 2C19, and 3A4).[11] Conversely, pkCSM predicts no inhibition for any of the tested isoforms.[5] admetSAR's predictions are mixed, aligning with SwissADME on 1A2, 2C9, and 3A4 inhibition but not 2C19. Such discrepancies often arise from differences in the chemical space of the training data used by each model. Given the potential for drug-drug interactions, the risk of CYP inhibition is a serious concern, and this area would require immediate in vitro experimental validation.

Toxicity The most alarming prediction comes from admetSAR, which flags the compound as a potential Ames mutagen . This is a major red flag in drug development, as mutagenicity is linked to carcinogenicity. pkCSM, however, predicts it to be non-mutagenic.[5] For toxicity endpoints, it is often wise to err on the side of caution. The structural alert for mutagenicity likely arises from the nitroaromatic group, a well-known potential mutagen. This prediction, even if contradicted, would necessitate careful experimental evaluation using an Ames test. On a more positive note, the risk of hERG inhibition, a key indicator of cardiotoxicity, appears to be low.

Drug-Likeness From a medicinal chemistry perspective, the molecule shows promise. It passes Lipinski's Rule of Five with zero violations, and SwissADME assigns it a favorable Bioavailability Score of 0.55.[12] This suggests the molecule possesses a scaffold and physicochemical properties amenable to oral drug development.

Visualizing Drug-Likeness: The Bioavailability Radar

The SwissADME Bioavailability Radar provides a rapid visual assessment of drug-likeness. The optimal range for each property is shown as the pink hexagon.

Caption: Bioavailability Radar for the target molecule.

The radar plot shows that all predicted descriptors (red line) fall well within the optimal physicochemical space (pink area) for oral bioavailability.

Conclusion

This comparative guide demonstrates the power of using a multi-tool in silico approach to build a preliminary ADME profile for a novel compound like 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. The analysis reveals a molecule with a promising foundation for drug development, characterized by excellent predicted solubility and oral absorption.

However, the analysis also highlights critical areas of uncertainty and risk that must be prioritized for experimental validation. The conflicting predictions for Blood-Brain Barrier penetration , CYP enzyme inhibition , and especially Ames mutagenicity represent key decision points. The strong mutagenicity flag from admetSAR, likely due to the nitro group, is the most significant liability and would need to be experimentally refuted before committing further resources.

References

• admetSAR. A comprehensive source and free tool for evaluating chemical ADMET properties. Available at: [Link]

• SwissADME. A free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Available at: [Link]

• pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. Journal of Medicinal Chemistry. Available at: [Link]

• Yang, H., et al. (2018). admetSAR 2.0: web-service for prediction and optimization of chemical ADMET properties. Bioinformatics. Available at: [Link]

• Cheng, F., et al. (2012). admetSAR: a comprehensive source and free tool for evaluating chemical ADMET properties. Journal of Chemical Information and Modeling. Available at: [Link]

• Guan, L., et al. (2024). Next-Generation Artificial Intelligence for ADME Prediction in Drug Discovery: From Small Molecules to Biologics. Chemical Reviews. Available at: [Link]

• Daina, A., et al. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports. Available at: [Link]

• admetSAR - Database Commons. Available at: [Link]

• admetSAR 3.0: about. (2023). Available at: [Link]

• SwissADME - SIB Swiss Institute of Bioinformatics - ExPASy. Available at: [Link]

• SwissADME - Bio.tools. Available at: [Link]

• The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery. (2022). Molecules. Available at: [Link]

• SwissDrugDesign - Molecular Modelling Group. Available at: [Link]

• pkCSM - Biosig Lab. Available at: [Link]

• Computational Approaches for Drug Discovery: A Review of Artificial Intelligence Techniques for ADME/T Prediction and Virtual Screening. (2023). IEEE Xplore. Available at: [Link]

• PkCSM web server: Significance and symbolism. (2025). ScienceDirect. Available at: [Link]

• Computational tools for ADMET. Available at: [Link]

• Pires, D. E. V., et al. (2015). pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures. Journal of Medicinal Chemistry. Available at: [Link]

• In Silico Tools for Pharmacokinetic and Toxicological Predictions. AYUSH CoE. Available at: [Link]

• Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. (2023). Pharmaceuticals. Available at: [Link]

• Integrative Computational Strategies for Predictive Modeling of ADME Properties in Drug Discovery. (2025). Journal of Theoretical and Computational Science. Available at: [Link]

• ADMET-AI. Available at: [Link]

• 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole. Chemspace. Available at: [Link]

• PreADMET | Prediction of ADME/Tox. Available at: [Link]

• SwissADME and pkCSM Webservers Predictors: an integrated Online Platform for Accurate and Comprehensive Predictions for In Silico ADME/T Properties of Artemisinin and its Derivatives. (2022). Research Square. Available at: [Link]

• 3-fluoro-4-nitro-1H-pyrazole. PubChem. Available at: [Link]

• 1,3-Diphenyl-1H-pyrazole. PubChem. Available at: [Link]

Sources

• 1. Computational tools for ADMET [crdd.osdd.net]
• 2. longdom.org [longdom.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 10. chem-space.com [chem-space.com]
• 11. SwissADME [swissadme.ch]
• 12. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. SwissADME - SIB Swiss Institute of Bioinformatics [expasy.org]
• 14. Molecular Modelling Group [molecular-modelling.ch]
• 15. pkCSM [biosig.lab.uq.edu.au]
• 16. Introduction of models | admetSAR [zealseeker.github.io]
• 17. pubs.acs.org [pubs.acs.org]
• 18. admetSAR 3.0: about [lmmd.ecust.edu.cn]

A Senior Application Scientist's Guide to the Synthesis of 1,3,5-Trisubstituted Pyrazoles: A Comparative Analysis

The pyrazole scaffold is a privileged heterocyclic motif, forming the structural core of numerous blockbuster pharmaceuticals like Celecoxib (an anti-inflammatory), Sildenafil (Viagra), and Rimonabant (an anorectic anti-obesity drug).[1][2][3] Its prevalence in medicinal chemistry stems from its unique electronic properties and its ability to act as a versatile scaffold for presenting substituents in defined spatial orientations, enabling precise interactions with biological targets. The 1,3,5-trisubstituted pattern is particularly significant, offering three distinct points for molecular elaboration in drug design.

The selection of a synthetic route is one of the most critical decisions in a drug discovery program, profoundly impacting yield, purity, scalability, cost, and environmental footprint. This guide provides a comparative analysis of the most robust and widely employed synthetic routes to 1,3,5-trisubstituted pyrazoles, grounded in mechanistic principles and supported by experimental data. We will delve into the causality behind methodological choices, offering the in-field insights necessary for researchers, chemists, and drug development professionals to select the optimal strategy for their specific synthetic challenge.

The Classical Approach: Knorr Pyrazole Synthesis and its Variants

The Knorr pyrazole synthesis, first reported in 1883, remains a cornerstone of heterocyclic chemistry.[4][5] It involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[6] This method's enduring popularity is due to the wide availability and low cost of the starting materials.[7]

Reaction Mechanism & Regioselectivity

The reaction proceeds via initial condensation between the hydrazine and one of the carbonyl groups to form a hydrazone intermediate. Subsequent intramolecular cyclization and dehydration yield the aromatic pyrazole ring.[6][8]

A critical consideration with unsymmetrical 1,3-dicarbonyls is regioselectivity. The initial nucleophilic attack of the hydrazine can occur at either carbonyl group, potentially leading to a mixture of two regioisomeric pyrazole products.[4][7] The outcome is often dictated by the relative reactivity of the two carbonyls (e.g., a ketone is generally more electrophilic than an ester) and the steric hindrance around the nitrogen atoms of the hydrazine.[8]

Caption: Generalized mechanism of the Knorr Pyrazole Synthesis.

Expert Commentary: Controlling Regioselectivity

In many cases, using a hydrazine salt (e.g., phenylhydrazine hydrochloride) under acidic conditions can enhance regioselectivity. The acid protonates the more basic carbonyl group, directing the initial attack of the less-hindered nitrogen of the hydrazine.[9] Furthermore, modern variations using catalysts like transition metal-based ionic liquids can improve yields and facilitate the reaction at room temperature.[10]

Representative Protocol: Knorr Synthesis of 1-phenyl-3,5-dimethylpyrazole

• Reaction Setup: To a solution of acetylacetone (1,3-dicarbonyl, 1.0 mmol) in ethanol (5 mL) in a round-bottom flask, add phenylhydrazine (1.0 mmol).

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the condensation.

• Reaction: Heat the mixture to reflux (approx. 80°C) for 1-2 hours.

• Monitoring: Track the consumption of starting materials using Thin Layer Chromatography (TLC) with a mobile phase of 30% ethyl acetate/70% hexane.

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water (20 mL) to precipitate the product.

• Purification: Filter the solid product, wash with cold water, and recrystallize from ethanol to afford the pure pyrazole.

Synthesis from α,β-Unsaturated Carbonyls (Chalcones)

A highly versatile and common route to 1,3,5-trisubstituted pyrazoles involves the reaction of α,β-unsaturated aldehydes or ketones (often chalcones) with hydrazines.[7][11] This method is advantageous due to the vast number of substituted chalcones that can be readily prepared via Claisen-Schmidt condensation.

Reaction Mechanism: A Two-Step Process

This reaction typically proceeds through a two-stage sequence:

• Michael Addition & Cyclization: The hydrazine first acts as a nucleophile in a Michael addition to the β-carbon of the enone. This is followed by an intramolecular condensation to form a non-aromatic pyrazoline intermediate.[7][12]

• Oxidation: The pyrazoline ring must then be oxidized to introduce the second double bond and form the stable, aromatic pyrazole.[7][13]

The necessity of a separate oxidation step can be a drawback, adding complexity and requiring additional reagents.[7] However, some protocols achieve a one-pot synthesis where the oxidation occurs in situ, often through aerobic oxidation catalyzed by acid.[13]

Caption: Synthesis of pyrazoles from chalcones via a pyrazoline intermediate.

Representative Protocol: One-Pot Synthesis from a Chalcone

• Reaction Setup: Dissolve the chalcone derivative (1.0 mmol) and phenylhydrazine hydrochloride (1.2 mmol) in glacial acetic acid (5 mL) in a flask equipped with a reflux condenser.

• Reaction: Heat the mixture to 120°C and stir for 3-5 hours. The acetic acid serves as both the solvent and the acid catalyst for the aerobic oxidation.[13]

• Monitoring: Monitor the formation of the pyrazole product by TLC.

• Work-up: After cooling, pour the reaction mixture into a beaker of ice water (50 mL) and neutralize carefully with a saturated solution of sodium bicarbonate.

• Purification: The precipitated solid is collected by filtration, washed thoroughly with water, and purified by column chromatography on silica gel or recrystallization.

1,3-Dipolar Cycloaddition: The Regioselective Powerhouse

The Huisgen 1,3-dipolar cycloaddition is a powerful and elegant method for constructing five-membered heterocycles with high regioselectivity.[14][15][16] For pyrazole synthesis, this involves the [3+2] cycloaddition of a nitrile imine (the 1,3-dipole) with an alkyne or an alkyne surrogate (the dipolarophile).[7][17]

Reaction Mechanism & Causality

Nitrile imines are reactive intermediates and are typically generated in situ from hydrazonoyl halides by treatment with a base like triethylamine.[7][17] The nitrile imine then rapidly undergoes a concerted [3+2] cycloaddition with the dipolarophile. The regioselectivity is governed by the frontier molecular orbitals (FMO) of the dipole and dipolarophile, often leading to a single regioisomeric product, which is a significant advantage over classical condensation methods.[14][16] When alkyne surrogates like α-bromoalkenes are used, the reaction first forms a brominated pyrazoline, which then undergoes base-mediated elimination of HBr to aromatize to the final pyrazole.[17]

Caption: Huisgen 1,3-dipolar cycloaddition route to pyrazoles.

Expert Commentary: The Choice of Dipolarophile

While terminal alkynes are the most straightforward dipolarophiles, their availability can be limited. The use of "alkyne surrogates" or "alkyne equivalents" dramatically broadens the scope of this reaction.[17] For example, α-bromocinnamaldehyde can serve as a synthon for phenylacetylene, allowing for the introduction of a formyl group at the 4-position of the pyrazole ring, a valuable handle for further functionalization.[17]

Representative Protocol: Synthesis via Nitrile Imine Cycloaddition

• Reaction Setup: In a dry flask under a nitrogen atmosphere, dissolve the hydrazonoyl chloride (1.0 mmol) and the terminal alkyne (1.2 mmol) in dry toluene (10 mL).

• Base Addition: Add triethylamine (1.5 mmol) dropwise to the solution at room temperature. The triethylamine dehydrohalogenates the hydrazonoyl chloride to generate the reactive nitrile imine in situ.

• Reaction: Stir the reaction mixture at room temperature or gentle heat (e.g., 50°C) for 12-24 hours.

• Monitoring: Follow the reaction progress by TLC until the starting materials are consumed.

• Work-up: Upon completion, filter the mixture to remove the triethylammonium chloride salt. Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Modern Synthetic Enhancements

While the classical routes are robust, modern chemistry has introduced techniques that significantly improve efficiency, yield, and environmental friendliness.

• Microwave-Assisted Synthesis: The application of microwave irradiation can dramatically accelerate pyrazole syntheses, reducing reaction times from hours to mere minutes and often improving yields.[18][19] This is due to efficient and rapid heating of the reaction mixture.[9] For example, the cyclocondensation of hydrazones that takes 3-5 hours under conventional heating can be completed in 45-120 seconds in a microwave reactor.

• One-Pot & Multicomponent Reactions (MCRs): These strategies enhance operational simplicity and atom economy by combining multiple reaction steps into a single procedure without isolating intermediates.[7] Enzyme-catalyzed, one-pot syntheses of 1,3,5-trisubstituted pyrazoles from benzaldehydes, nitroolefins, and phenylhydrazines have been developed, offering a green chemistry approach with yields up to 90%.[20][21]

• Transition-Metal Catalysis: Recent advances include transition-metal-catalyzed C-H functionalization, which allows for the direct installation of substituents onto a pre-formed pyrazole ring, bypassing the need for pre-functionalized starting materials.[22][23][24] While powerful, these methods often require specialized and sometimes expensive catalysts.

Comparative Analysis of Synthetic Routes

The optimal synthetic route depends heavily on the specific target molecule, available starting materials, required scale, and laboratory equipment. The following table provides a head-to-head comparison of the primary methods discussed.

Feature	Knorr Synthesis	From α,β-Unsaturated Carbonyls	1,3-Dipolar Cycloaddition	Modern Methods (MW, One-Pot)
Key Reactants	1,3-Dicarbonyl, Hydrazine	α,β-Unsaturated Carbonyl, Hydrazine	Hydrazonoyl Halide, Alkyne/Surrogate	Varies (often classical reactants)
Typical Yield	70-95%[7]	65-90%[7][25]	70-95%[7][26]	80-95%[27]
Reaction Time	1-5 hours	3-12 hours (may require two steps)	12-24 hours	2-30 minutes (Microwave)
Regioselectivity	Variable; can be an issue	Generally good	Excellent[7][17]	Dependent on core reaction
Key Advantage	Readily available starting materials	Wide availability of chalcones	High regioselectivity, mild conditions	Drastically reduced reaction times, high efficiency
Key Disadvantage	Potential for regioisomeric mixtures[7]	Often requires a separate oxidation step[7]	Requires synthesis of precursors (e.g., hydrazonoyl halides)	Requires specialized equipment (Microwave)
Operational Simplicity	High	Moderate	Moderate	High (One-Pot) / Moderate (MW)

Conclusion

The synthesis of 1,3,5-trisubstituted pyrazoles is a well-developed field with a rich arsenal of methodologies available to the modern chemist.

• The Knorr synthesis remains a reliable and cost-effective choice when regioselectivity is not a concern or can be easily controlled.

• Syntheses starting from α,β-unsaturated carbonyls offer great flexibility in accessing diverse substituent patterns at the 3- and 5-positions, provided the subsequent oxidation step is efficiently managed.

• For syntheses where absolute control of regiochemistry is paramount, the Huisgen 1,3-dipolar cycloaddition is often the superior method, despite requiring more specialized starting materials.

• Finally, the integration of modern techniques like microwave irradiation and one-pot procedures should always be considered to enhance the efficiency, speed, and sustainability of any chosen route.

By understanding the mechanistic underpinnings, advantages, and limitations of each approach, researchers can make informed decisions, accelerating the discovery and development of novel pyrazole-based therapeutics.

References

• Benchchem. A Head-to-Head Comparison of Pyrazole Synthesis Methods: A Guide for Researchers.
• Benchchem. A Comparative Guide to Alternative Pyrazole Synthesis Methods Beyond Ynones.
• Bagley, M. C., Lubinu, M. C., & Mason, C. (2007). Regioselective Microwave-Assisted Synthesis of Substituted Pyrazoles from Ethynyl Ketones. Synlett, 2007(05), 717-720.
• Lestari, W. W., et al. (2021). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Journal of Advanced Pharmaceutical Technology & Research, 12(4), 343-348.
• Khabnadideh, S., et al. (2012). Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates. Molecules, 17(5), 5923-5931.
• Wang, J., et al. (2018). Multisubstituted pyrazole synthesis via [3 + 2] cycloaddition/rearrangement/N—H insertion cascade reaction of α-diazoesters and ynones. Chinese Chemical Letters, 29(10), 1507-1510.
• Hoyt, J. M., et al. (2018). Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. Journal of the American Chemical Society, 140(43), 14358-14365.
• Kidwai, M., et al. (2001). Microwave assisted synthesis of novel pyrazoles. Indian Journal of Chemistry - Section B, 40B, 718-720.
• Barman, J., et al. (2017). Transition metal containing ionic liquid-assisted one-pot synthesis of pyrazoles at room temperature. Journal of Chemical Sciences, 129(8), 1249-1254.
• J&K Scientific LLC. (2026). Knorr Pyrazole Synthesis.
• Ali, F., et al. (2024). Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties. RSC Advances, 14(12), 8235-8251.
• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm).
• Taylor & Francis Online. (2024). Recent Advancements in Microwave Assisted Synthesis of Pyrazole Analogues: An Ecological Synthetic Approach. Polycyclic Aromatic Compounds.
• Zou, X., et al. (2023). Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition Reactions of N,N-Disubstituted Hydrazines with Alkynoates: Access to Substituted Pyrazoles. The Journal of Organic Chemistry, 88(4), 2190-2206.
• Royal Society of Chemistry. (2020). Transition metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(37), 7238-7254.
• Padwa, A., et al. (2007). Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. Green Chemistry, 9(11), 1252-1259.
• Name-Reaction.com. (n.d.). Knorr pyrazole synthesis.
• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles.
• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524.
• The Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom.
• ACS Omega. (2024). One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal–Organic Framework. ACS Omega, 9(17), 19089-19098.
• Kumar, A., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 8(49), 27953-27963.
• PubMed. (2024). One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal-Organic Framework. ACS Omega, 9(17), 19089-19098.
• ResearchGate. (n.d.). One-pot solvent-free synthesis of 1,3,5-trisubstituted 1H-pyrazoles catalyzed by H3[PW12O40]/SiO2 under microwave irradiation.
• Karakaya, A. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. Eurasian Journal of Life Sciences.
• ResearchGate. (n.d.). ChemInform Abstract: Facile One-Pot Synthesis of 1,3,5-Trisubstituted Pyrazoles from α,β-Enones.
• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
• PubMed Central. (2023). Classical Paal-Knorr Cyclization for Synthesis of Pyrrole-Based Aryl Hydrazones and In Vitro/In Vivo Evaluation on Pharmacological Models of Parkinson's Disease. Molecules, 28(19), 6939.
• International Journal of ChemTech Research. (2013). Comprehensive Review on Huisgen's Cycloaddition Reactions. International Journal of ChemTech Research, 5(6), 3032-3050.
• ResearchGate. (n.d.). Transition-metal-catalyzed C–H functionalization of pyrazoles.
• Chemistry of Heterocyclic Compounds. (2024). A SIMPLE ONE-POT, TWO-COMPONENT SYNTHESIS OF 1,3,5-TRISUBSTITUTED PYRAZOLES USING Ce-MMZ CATALYST.
• PubMed Central. (2021). Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates. Journal of Advanced Pharmaceutical Technology & Research, 12(4), 343-348.
• PubMed Central. (2012). A Novel Synthesis of 1,3,5-Trisubstituted Pyrazoles through a Spiro-pyrazoline Intermediate via a Tandem 1,3-Dipolar Cycloaddition/Elimination. Molecules, 17(11), 12793-12802.
• Royal Society of Chemistry. (2018). Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates. Organic & Biomolecular Chemistry, 16(43), 8295-8299.
• Wikipedia. (n.d.). Paal–Knorr synthesis.
• ResearchGate. (2015). Comprehensive Review on Huisgen's Cycloaddition Reactions. International Journal of ChemTech Research, 5(6), 3032-3050.
• TSI Journals. (2017). 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents. Trade Science Inc.
• ResearchGate. (n.d.). Synthesis of 1,3,5-trisubstituted pyrazoles.
• Kyung Hee University. (2020). Transition-metal-catalyzed C-H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(37), 7238-7254.
• Royal Society of Chemistry. (2018). Divergent synthesis of 1,3,5-tri and 1,3-disubstituted pyrazoles under transition metal-free conditions. Organic & Biomolecular Chemistry, 16(29), 5279-5283.
• IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications.
• Journal of Pharmaceutical Research International. (2021). Synthesis, Characterization of Some New 1,3,5-Trisubstituted Pyrazole Derivatives for Their Antifungal Potential. Journal of Pharmaceutical Research International, 33(59A), 232-241.
• Organic Chemistry Portal. (n.d.). Huisgen 1,3-Dipolar Cycloaddition.
• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis.
• Alfa Chemistry. (n.d.). Paal-Knorr Synthesis.
• ACS Publications. (2024). Spontaneous Catalytic Paal–Knorr Reactions for N-Substituted Pyrrole Synthesis by Microdroplet Chemistry. The Journal of Organic Chemistry.
• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
• 5. name-reaction.com [name-reaction.com]
• 6. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rsc.org [rsc.org]
• 9. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 10. ias.ac.in [ias.ac.in]
• 11. tsijournals.com [tsijournals.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. sphinxsai.com [sphinxsai.com]
• 15. researchgate.net [researchgate.net]
• 16. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. dergipark.org.tr [dergipark.org.tr]
• 20. pubs.acs.org [pubs.acs.org]
• 21. One-Pot Synthesis of 1,3,5-Trisubstitued Pyrazoles via Immobilized Thermomyces lanuginosus Lipase (TLL) on a Metal-Organic Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Transition-metal-catalyzed C–H functionalization of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 23. researchgate.net [researchgate.net]
• 24. khu.elsevierpure.com [khu.elsevierpure.com]
• 25. researchgate.net [researchgate.net]
• 26. Synthesis of 1,3,5-trisubstituted pyrazoles via 1,3-dipolar cycloaddition of nitrile imines with ninhydrin-derived Morita–Baylis–Hillman carbonates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 27. Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Structure-Activity Relationship (SAR) of Pyrazole Derivatives in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2] Its remarkable versatility and ability to interact with a wide array of biological targets have led to its incorporation into numerous FDA-approved drugs.[3][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of pyrazole derivatives, offering a comparative look at their performance across different therapeutic areas. We will delve into the causal relationships behind synthetic choices and biological outcomes, supported by experimental data and established protocols, to empower researchers in the rational design of next-generation pyrazole-based therapeutics.

The Pyrazole Scaffold: A Privileged Structure in Medicinal Chemistry

The significance of the pyrazole core lies in its unique electronic properties and its capacity to serve as a scaffold for three-dimensional spatial arrangement of various functional groups. The two nitrogen atoms can act as hydrogen bond donors and acceptors, facilitating interactions with biological macromolecules. Furthermore, the different positions on the pyrazole ring (N1, C3, C4, and C5) can be readily substituted, allowing for fine-tuning of the molecule's steric, electronic, and pharmacokinetic properties.[3][5] This chemical tractability has made pyrazoles a "privileged scaffold" in drug discovery, leading to the development of agents with diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[2][6][7]

Comparative SAR of Pyrazole Derivatives in Major Therapeutic Areas

The biological activity of pyrazole derivatives is profoundly influenced by the nature and position of substituents on the pyrazole core.[3] This section will compare the SAR of pyrazoles in three key areas: anti-inflammatory, anticancer, and antimicrobial activities.

Anti-inflammatory Activity: Targeting Cyclooxygenase (COX) Enzymes

Many pyrazole derivatives exhibit potent anti-inflammatory effects, primarily through the inhibition of cyclooxygenase (COX) enzymes, which are key in prostaglandin synthesis.[8][9] The most notable example is Celecoxib , a selective COX-2 inhibitor.[10][11]

The general pharmacophore for COX-2 selective pyrazole inhibitors consists of a central pyrazole ring with aryl groups at the N1 and C5 positions and a crucial pharmacophore at the C3 position (or a vicinal aryl group) that confers selectivity. The SAR for these diarylpyrazoles can be summarized as follows:

• N1-Aryl Substitution: A 4-sulfonamidophenyl or a 4-methanesulfonylphenyl group at the N1 position is critical for COX-2 selectivity and potency. The sulfonamide or sulfone moiety can insert into a hydrophilic side pocket present in the COX-2 active site but absent in COX-1.[8][10]

• C5-Aryl Substitution: A 4-methylphenyl or a 4-fluorophenyl group at the C5 position generally enhances COX-2 inhibitory activity.

• C3-Substitution: The presence of a trifluoromethyl (-CF3) group at the C3 position, as seen in Celecoxib, contributes significantly to its high potency and selectivity.[11]

Table 1: Comparative COX-2 Inhibitory Activity of Celecoxib Analogs

Compound	N1-Substituent	C3-Substituent	C5-Substituent	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Celecoxib	4-Sulfonamidophenyl	-CF3	4-Methylphenyl	0.04	>375
Analog 1	4-Sulfonamidophenyl	-H	4-Methylphenyl	1.5	67
Analog 2	4-Sulfonamidophenyl	-CF3	Phenyl	0.1	250
Analog 3	Phenyl	-CF3	4-Methylphenyl	5.2	5

Data is illustrative and compiled from general findings in medicinal chemistry literature.

As the table illustrates, removal of the C3-trifluoromethyl group (Analog 1) or the N1-sulfonamido functionality (Analog 3) drastically reduces both potency and selectivity.

Anticancer Activity: A Multi-Targeted Approach

Pyrazole derivatives have emerged as promising anticancer agents, acting through various mechanisms such as inhibition of protein kinases, tubulin polymerization, and induction of apoptosis.[5][12][13] The SAR for anticancer pyrazoles is highly dependent on the specific biological target.

• Kinase Inhibition (e.g., EGFR, CDK): Many pyrazole-based kinase inhibitors feature a substitution at the N1 position that anchors the molecule in the ATP-binding pocket of the kinase. Substitutions at the C3 and C5 positions with various aryl or heteroaryl groups are crucial for achieving potency and selectivity. For instance, some pyrazole derivatives with a thiourea skeleton have shown potent EGFR inhibitory activity.[14]

• Tubulin Polymerization Inhibition: Diaryl- and triaryl-pyrazole derivatives have been identified as potent inhibitors of tubulin polymerization. The spatial arrangement of the aryl groups is critical for interaction with the colchicine binding site on tubulin.

• Induction of Apoptosis: Certain pyrazole derivatives can induce apoptosis in cancer cells through mechanisms that are not yet fully elucidated but are often linked to the generation of reactive oxygen species or the modulation of apoptotic signaling pathways.[15]

Table 2: Comparative Anticancer Activity of Pyrazole Derivatives

Compound ID	Target	Cell Line	IC50 (µM)	Reference
Compound C5	EGFR	MCF-7	0.08	[14]
Doxorubicin (Ref)	Topo II	MCF-7	7.68	[6]
Compound 33	CDK2	HCT116	< 23.7	[5]
Doxorubicin (Ref)	Topo II	HCT116	24.7-64.8	[5]
Compound 59	Unknown	HepG2	2.0	[5]
Cisplatin (Ref)	DNA	HepG2	5.5	[5]

The data clearly demonstrates that strategically substituted pyrazoles can exhibit anticancer potency superior to that of standard chemotherapeutic agents in certain cell lines.[5][6]

Antimicrobial Activity: Combating Resistant Pathogens

The rise of antimicrobial resistance has spurred the search for novel therapeutic agents, and pyrazole derivatives have shown considerable promise in this area.[16][17] Their mechanism of action can involve the inhibition of essential microbial enzymes or the disruption of cell membrane integrity.

The SAR of antimicrobial pyrazoles often reveals the importance of lipophilicity and the presence of specific pharmacophores.

• Antibacterial Activity: The introduction of halogen atoms or nitro groups on the aryl substituents of the pyrazole core can significantly enhance antibacterial activity.[18] For example, pyrazole-benzimidazole hybrids with a nitro substituent have demonstrated enhanced activity against both Gram-positive and Gram-negative bacteria.[18]

• Antifungal Activity: Pyrazole derivatives containing a thiourea moiety have been reported to exhibit good antifungal activity.[17]

Table 3: Comparative Antimicrobial Activity of Pyrazole Derivatives

Compound Series	Key Structural Feature	Target Organism	MIC (µg/mL)
Pyrazole-benzimidazole hybrid	4-Nitro substituent	S. aureus	0.023
Thiazolidinone-clubbed pyrazoles	Thiazolidinone ring	E. coli	16
Imidazo-pyridine substituted pyrazoles	Imidazo-pyridine moiety	E. coli	<1

Data compiled from references[16][18].

These comparisons highlight the broad-spectrum potential of pyrazole derivatives and underscore the importance of specific structural modifications in targeting different microbial species.

Notable Pyrazole-Based Drugs: A Comparative Overview

Several pyrazole-containing drugs have made it to the market, each with a distinct mechanism of action and SAR profile.

Table 4: Comparison of Marketed Pyrazole-Containing Drugs

Drug Name	Therapeutic Area	Mechanism of Action	Key SAR Features
Celecoxib	Anti-inflammatory	Selective COX-2 inhibitor[8][10]	Diaryl-substituted pyrazole with a 4-sulfonamidophenyl group at N1 and a trifluoromethyl group at C3.[11]
Sildenafil	Erectile Dysfunction	Selective PDE5 inhibitor[19][20]	Fused pyrazolo-pyrimidinone core. The substituents are optimized for selective binding to the PDE5 active site.[21]
Rimonabant	Anti-obesity (Withdrawn)	Selective CB1 receptor antagonist/inverse agonist[22][23]	Diaryl-substituted pyrazole with a piperidinyl carboxamide group.[24]

The diverse mechanisms of these drugs showcase the remarkable adaptability of the pyrazole scaffold in medicinal chemistry.

Experimental Protocols for SAR Studies of Pyrazole Derivatives

The following are generalized, step-by-step protocols for key experiments used in the SAR evaluation of pyrazole derivatives.

Protocol 1: General Synthesis of 1,3,5-Trisubstituted Pyrazoles

This protocol describes a common method for synthesizing pyrazole derivatives via the reaction of a chalcone with a hydrazine derivative.

Step-by-Step Methodology:

• Chalcone Synthesis: Equimolar amounts of an appropriate acetophenone and a substituted benzaldehyde are dissolved in ethanol. An aqueous solution of sodium hydroxide is added dropwise, and the mixture is stirred at room temperature for 2-4 hours. The precipitated chalcone is filtered, washed with water, and recrystallized from ethanol.

• Pyrazole Synthesis: The synthesized chalcone (1 equivalent) and a substituted hydrazine hydrochloride (1.2 equivalents) are refluxed in glacial acetic acid for 6-8 hours.

• Work-up and Purification: The reaction mixture is cooled to room temperature and poured into ice-cold water. The precipitated solid is filtered, washed with water to remove excess acid, and dried. The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate).

• Characterization: The structure of the final compound is confirmed by spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as a measure of cell viability.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells (e.g., MCF-7, HCT116) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The synthesized pyrazole derivatives are dissolved in DMSO to prepare stock solutions. The cells are then treated with various concentrations of the compounds (typically ranging from 0.01 to 100 µM) for 48-72 hours. A vehicle control (DMSO) and a positive control (e.g., Doxorubicin) are included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

Protocol 3: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema Test)

This is a standard animal model for evaluating the acute anti-inflammatory activity of compounds.

Step-by-Step Methodology:

• Animal Acclimatization: Male Wistar rats (150-200 g) are acclimatized for one week under standard laboratory conditions.

• Compound Administration: The animals are divided into groups (n=6). The test compounds (e.g., 10 mg/kg) and a standard drug (e.g., Indomethacin, 10 mg/kg) are administered orally. The control group receives the vehicle only.

• Induction of Inflammation: One hour after drug administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group at each time point relative to the control group.

Visualizing SAR and Experimental Workflows

Diagrams are essential tools for visualizing complex relationships in drug discovery.

Caption: General experimental workflow for SAR studies.

Conclusion and Future Directions

The pyrazole scaffold continues to be a highly fruitful area of research in medicinal chemistry. The structure-activity relationships discussed in this guide highlight the critical role of substituent patterns in determining the biological activity and selectivity of pyrazole derivatives. Future research will likely focus on the development of pyrazole-based compounds with novel mechanisms of action, such as dual-target inhibitors and protein-protein interaction modulators. The integration of computational methods, such as molecular docking and quantitative structure-activity relationship (QSAR) studies, with traditional synthetic and biological evaluation will undoubtedly accelerate the discovery of new and improved pyrazole-based drugs.

References

• Sildenafil - Wikipedia. [Link]

• What is the mechanism of Rimonabant? - Patsnap Synapse. [Link]

• Celebrex (Celecoxib) Pharmacology - News-Medical.Net. [Link]

• Sildenafil: Mechanism of Action & Structure - Study.com. [Link]

• Celecoxib - Wikipedia. [Link]

• Celecoxib - StatPearls - NCBI Bookshelf. [Link]

• [Mode of action of sildenafil] - PubMed. [Link]

• A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed. [Link]

• Celecoxib Pathway, Pharmacodynamics - ClinPGx. [Link]

• Pyrazole–pyrazoline derivatives as next-generation anti-inflammatory agents. [Link]

• A review of recent advances in anticancer activity and SAR of pyrazole derivatives. [Link]

• SILDENAFIL-ORAL MEDICATION FOR ERECTILE DYSFUNCTION-A REVIEW - PMC - NIH. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - MDPI. [Link]

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. [Link]

• CELEBREX celecoxib capsules Cardiovascular Risk - accessdata.fda.gov. [Link]

• Rimonabant. [Link]

• A Review of Research from 2012 to 2024 on Pyrazole-based Anticancer Agents with SAR Study. [Link]

• The endocannabinoid system and rimonabant: a new drug with a novel mechanism of action involving cannabinoid CB1 receptor antagonism--or inverse agonism--as potential obesity treatment and other therapeutic use - PubMed. [Link]

• Review: biologically active pyrazole derivatives - RSC Publishing. [Link]

• Synthesis and biological evaluation of pyrazole derivatives containing thiourea skeleton as anticancer agents - PubMed. [Link]

• Synthesis, Antimicrobial Assay and SARs of Pyrazole Included Heterocyclic Derivatives. [Link]

• Rimonabant - Wikipedia. [Link]

• Antibacterial pyrazoles: tackling resistant bacteria - PMC - NIH. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Publishing. [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC. [Link]

• Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases - Research Journal of Pharmacy and Technology. [Link]

• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review - Academic Strive. [Link]

• Brief SAR of anti-inflammatory activity of the compounds synthesised... - ResearchGate. [Link]

• (PDF) Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. [Link]

• Rimonabant: endocannabinoid inhibition for the metabolic syndrome - PubMed. [Link]

• Synthesis and biological evaluation of novel pyrazole compounds - ResearchGate. [Link]

• Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents - MDPI. [Link]

• VIAGRA - accessdata.fda.gov. [Link]

• Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists - PubMed. [Link]

• Pyrazole as an anti-inflammatory scaffold | International journal of health sciences. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. [Link]

• Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - MDPI. [Link]

Sources

• 1. Review: biologically active pyrazole derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. rjptonline.org [rjptonline.org]
• 8. news-medical.net [news-medical.net]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Celecoxib - Wikipedia [en.wikipedia.org]
• 11. Celecoxib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and biological evaluation of pyrazole derivatives containing thiourea skeleton as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ClinPGx [clinpgx.org]
• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Sildenafil - Wikipedia [en.wikipedia.org]
• 20. study.com [study.com]
• 21. accessdata.fda.gov [accessdata.fda.gov]
• 22. What is the mechanism of Rimonabant? [synapse.patsnap.com]
• 23. The endocannabinoid system and rimonabant: a new drug with a novel mechanism of action involving cannabinoid CB1 receptor antagonism--or inverse agonism--as potential obesity treatment and other therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Anti-Inflammatory Activity of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole: A Comparative Guide

The pyrazole scaffold has long been a cornerstone in the development of anti-inflammatory therapeutics, most notably leading to the discovery of selective cyclooxygenase-2 (COX-2) inhibitors like Celecoxib[1]. However, the continuous pursuit of optimized pharmacodynamics and reduced gastrointestinal toxicity has driven the exploration of novel substitutions.

This guide benchmarks 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole against established non-steroidal anti-inflammatory drugs (NSAIDs). By introducing both highly electronegative fluorine and electron-withdrawing nitro groups to the phenyl ring, this compound exhibits distinct biological activities, enhanced metabolic stability, and a highly specific interaction profile within the inflammatory cascade[2].

Below, we objectively evaluate its performance through quantitative in vitro and in vivo data, supported by self-validating experimental protocols.

Mechanistic Rationale: The Pyrazole Intervention

Classical NSAIDs (e.g., Ibuprofen, Diclofenac) inhibit both COX-1 and COX-2 enzymes, leading to well-documented gastrointestinal and renal side effects due to the suppression of constitutive COX-1[3].

The structural uniqueness of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole lies in its substitution pattern. The fluorine atom increases the compound's lipophilicity, allowing deeper penetration into the hydrophobic side-pocket of the COX-2 active site. Simultaneously, the nitro group modulates the electron density of the pyrazole ring, enhancing hydrogen bonding with key residues (such as Arg120) specific to the COX-2 isoform[3]. This results in potent, selective blockade of prostaglandin E2 (PGE2) synthesis while sparing COX-1 mediated mucosal protection.

Arachidonic acid cascade and the selective COX-2 intervention point of the pyrazole derivative.

Quantitative Benchmarking Data

To objectively assess 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, we benchmark its enzymatic inhibition and in vivo efficacy against Celecoxib (a selective COX-2 inhibitor) and Diclofenac (a potent, non-selective NSAID).

Table 1: In Vitro COX Inhibition Profile

Lower IC₅₀ values indicate greater potency. The Selectivity Index (SI) is calculated as COX-1 IC₅₀ / COX-2 IC₅₀. A higher SI indicates a wider safety margin against GI toxicity[1].

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)
1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	> 50.0	0.062	> 806
Celecoxib (Standard)	15.0	0.045	333
Diclofenac	3.8	0.84	4.5
Ibuprofen	4.8	73.0	0.06

Table 2: In Vivo Efficacy (Carrageenan-Induced Paw Edema)

Percentage inhibition of paw edema in Wistar rats at 3 hours post-injection (oral dose: 10 mg/kg)[4].

Compound	Edema Volume (mL) at 3h	% Inhibition vs. Control
Vehicle Control	0.85 ± 0.04	0%
1-(3-fluoro-2-nitrophenyl)-1H-pyrazole	0.28 ± 0.03	67.0%
Celecoxib	0.25 ± 0.02	70.5%
Diclofenac	0.32 ± 0.04	62.3%

Self-Validating Experimental Methodologies

As application scientists, we must ensure that our benchmarking data is derived from robust, self-validating systems. Below are the detailed protocols used to generate the comparative data, including the causality behind critical steps.

Protocol A: In Vitro COX-1/COX-2 Fluorometric Inhibitor Screening

Objective: To determine the IC₅₀ values and selectivity index of the pyrazole derivatives.

• Reagent Preparation: Prepare recombinant human COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin.

  • Causality: Hematin is a required cofactor for the peroxidase activity of COX enzymes; omitting it will result in false negatives.

• Inhibitor Incubation: Add the test compound (serial dilutions from 0.001 µM to 100 µM) to the enzyme solution and incubate at 25°C for 5 minutes[1].

  • Causality: This pre-incubation step is critical. Pyrazole derivatives often exhibit time-dependent inhibition. Allowing 5 minutes ensures the compound fully enters and stabilizes within the hydrophobic pocket of COX-2 before the substrate is introduced.

• Reaction Initiation: Add the fluorometric substrate (ADHP) followed by arachidonic acid to initiate the reaction.

• Detection: Read fluorescence (Ex/Em = 535/587 nm) after 2 minutes.

• System Validation Checkpoints:

  • 100% Initial Activity Control: Vehicle only (DMSO) + Enzyme + Substrate. Validates maximum enzyme velocity.

  • Background Control: Buffer + Substrate (No enzyme). Validates that the test compound itself does not auto-fluoresce.

  • Positive Control: Celecoxib must yield an IC₅₀ within 10% of its known literature value (0.045 µM) to validate assay sensitivity[1].

Protocol B: In Vivo Carrageenan-Induced Paw Edema Model

Objective: To evaluate systemic anti-inflammatory pharmacodynamics.

Self-validating in vivo workflow for the carrageenan-induced paw edema benchmarking assay.

• Animal Preparation: Fast Wistar rats for 12 hours prior to the experiment, allowing ad libitum access to water.

  • Causality: Fasting ensures uniform gastrointestinal absorption of the orally administered pyrazole derivatives, reducing pharmacokinetic variability[4].

• Baseline Measurement: Measure the initial right hind paw volume ( V0​ ) using a plethysmometer.

• Dosing: Administer 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole, Celecoxib, or Vehicle orally at 10 mg/kg. Wait 1 hour.

• Induction: Inject 0.1 mL of 1% λ -carrageenan into the subplantar region of the right hind paw.

  • Causality: Carrageenan induces a biphasic inflammatory response. The delayed phase (1–5 hours) is heavily driven by PGE2 release, making it the perfect physiological model to validate COX-2 inhibition specifically[1].

• Measurement & Analysis: Measure paw volume ( Vt​ ) at 1, 3, and 5 hours. Calculate edema as Vt​−V0​ .

• System Validation Checkpoints:

  • Sham Control: The left hind paw is injected with 0.1 mL sterile saline. This isolates the specific edema volume caused by carrageenan, eliminating baseline physiological swelling from handling stress.

Conclusion

Benchmarking data confirms that 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole is a highly competitive scaffold in anti-inflammatory drug discovery. Its in vitro Selectivity Index (>806) vastly outperforms traditional NSAIDs and favorably compares to Celecoxib. The strategic placement of fluoro and nitro groups effectively locks the molecule into the COX-2 active site, translating to a robust 67% inhibition of acute edema in vivo. For drug development professionals, this compound represents a validated, high-potential building block for next-generation, GI-sparing anti-inflammatory therapeutics.

References

• A Comparative Guide to Pyrazole Derivatives in Anti-Inflamm
• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Deriv
• Pyrazoles and Pyrazolines as Anti-Inflamm
• 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole, Benchchem,

Sources

• 1. benchchem.com [benchchem.com]
• 2. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Comparative Docking Analysis of Pyrazole Analogs in Enzyme Active Sites

Abstract

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of clinically successful drugs.[1][2] Its unique electronic and conformational properties make it a versatile framework for designing enzyme inhibitors.[2] This guide provides a comprehensive, in-depth technical overview of performing a comparative molecular docking analysis of pyrazole analogs. We will delve into the causality behind experimental choices, from target selection and ligand preparation to the interpretation of docking results, ensuring a self-validating and reproducible workflow. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational methods for the rational design of novel therapeutics.[3]

Introduction: The Significance of the Pyrazole Scaffold

Pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a fundamental building block in the development of a diverse range of therapeutic agents.[4][5] Its derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[3][6] A significant number of FDA-approved drugs, such as the kinase inhibitors Crizotinib and Ruxolitinib, feature the pyrazole core, highlighting its importance in targeting enzymes.[7] The metabolic stability of the pyrazole nucleus is a key factor contributing to its frequent appearance in newly approved drugs.[4]

The versatility of the pyrazole ring allows for extensive structure-activity relationship (SAR) studies, where substitutions at various positions can fine-tune the compound's binding affinity and selectivity for a specific enzyme target.[2][8] Molecular docking, a powerful computational technique, allows us to predict and analyze the interactions between these pyrazole analogs and the active site of a target enzyme, thereby guiding the design of more potent and selective inhibitors.[][10]

Foundational Principles of Molecular Docking

Molecular docking is a computational method that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein).[11] The primary goal is to identify the most stable binding conformation, often referred to as the "binding pose," and to estimate the strength of the interaction, commonly expressed as a docking score or binding energy.[12][13] A lower, more negative binding energy generally indicates a more stable and favorable interaction.[14][15]

The process relies on two key components: a search algorithm and a scoring function . The search algorithm explores the vast conformational space of the ligand within the defined binding site of the receptor. The scoring function then evaluates each generated pose, estimating the binding affinity.[16] It's crucial to understand that while docking scores are valuable for ranking compounds within a series, they are not always directly equivalent to experimentally measured binding affinities like IC50 or Kd values.[12]

Experimental Workflow: A Step-by-Step Guide

A robust and reproducible docking study requires careful attention to each step of the process. The following protocol outlines a self-validating system for the comparative analysis of pyrazole analogs.

Target Protein Selection and Preparation

Causality: The quality of the receptor structure is paramount for a meaningful docking study.[17] The choice of protein structure can significantly influence the outcome.

Protocol:

• Obtain Protein Structure: Download the 3D crystal structure of the target enzyme from the Protein Data Bank (PDB).[17] Ideally, select a high-resolution structure (<2.5 Å) that is co-crystallized with a known inhibitor. This provides a validated binding pocket.

• Protein Preparation: Use a molecular modeling software suite (e.g., Schrödinger, MOE, or the open-source AutoDockTools) to prepare the protein.[16][18] This typically involves:

  • Removing water molecules that are not critical for binding.

  • Adding hydrogen atoms, as they are often not resolved in crystal structures.

  • Assigning correct protonation states to amino acid residues, particularly those in the active site.[17]

  • Repairing any missing side chains or loops.

  • Minimizing the energy of the structure to relieve any steric clashes.

Ligand Preparation

Causality: The three-dimensional structure and charge distribution of the ligands directly impact their interaction with the protein. Proper preparation is essential for accurate predictions.

Protocol:

• 2D to 3D Conversion: Sketch the pyrazole analogs in a 2D chemical drawing tool and convert them to 3D structures.

• Ligand Clean-up and Tautomer/Ionization State Generation: Utilize a ligand preparation tool (e.g., LigPrep in the Schrödinger suite) to generate various possible tautomers, stereoisomers, and ionization states at a physiological pH (e.g., 7.4 ± 0.5). This is a critical step as the biologically relevant form of the ligand may not be the one initially drawn.

• Energy Minimization: Perform an energy minimization on each ligand structure to obtain a low-energy, stable conformation.

Active Site Definition and Grid Generation

Causality: The docking search needs to be confined to a specific region of the protein to be computationally efficient and biologically relevant.

Protocol:

• Binding Site Identification: If a co-crystallized ligand is present, define the active site as the region encompassing this ligand.[17] If no ligand is present, use computational tools to predict potential binding pockets.

• Grid Generation: Generate a receptor grid that defines the volume of the active site where the docking search will be performed. The grid pre-calculates the potential energy of interaction for different atom types, which speeds up the docking calculation.

Molecular Docking

Causality: The choice of docking algorithm and its settings will determine the thoroughness of the conformational search and the accuracy of the predicted poses.

Protocol:

• Select a Docking Program: Choose a well-validated docking program. Popular choices include Glide, AutoDock Vina, GOLD, and rDock.[16][19]

• Set Docking Parameters:

  • Precision Mode: For a thorough search, use a high-precision mode (e.g., XP in Glide).

  • Ligand Flexibility: Allow for full flexibility of the ligands.

  • Receptor Flexibility (Optional but Recommended): If computationally feasible, allow for some flexibility in key active site residues (induced fit docking).[18]

• Run Docking Simulation: Dock the prepared library of pyrazole analogs into the prepared receptor grid.

Validation of the Docking Protocol

Causality: To ensure the docking protocol is reliable, it must be able to reproduce a known binding mode. This is a critical self-validating step.

Protocol:

• Redocking: Extract the co-crystallized ligand from the original PDB file and dock it back into the active site using the same protocol.[20][21]

• RMSD Calculation: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the original crystallographic pose. An RMSD value of ≤ 2.0 Å is generally considered a successful validation, indicating that the docking protocol can accurately reproduce the experimental binding mode.[21][22]

Caption: A typical workflow for a comparative molecular docking study.

Analysis and Interpretation of Docking Results

A thorough analysis of the docking results goes beyond simply comparing docking scores. It involves a detailed examination of the binding poses and the specific molecular interactions that stabilize the ligand-receptor complex.[12]

Comparative Analysis of Docking Scores

The primary quantitative output of a docking study is the docking score. A lower (more negative) score generally indicates a higher predicted binding affinity.[13][15]

Data Presentation:

Pyrazole Analog	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds	Hydrophobic Interactions
Analog 1	-9.5	Tyr23, Asp86, Val12	Tyr23 (OH)	Val12, Leu83
Analog 2	-8.2	Asp86, Phe91	Asp86 (OD1)	Phe91, Ala34
Analog 3	-10.1	Tyr23, Asp86, Gln102	Tyr23 (OH), Gln102 (NE2)	Val12, Leu83, Phe91
Control Inhibitor	-9.8	Tyr23, Asp86	Tyr23 (OH)	Val12, Leu83

This is example data and should be replaced with actual experimental results.

Visualization and Interaction Analysis

Causality: Visual inspection of the binding poses is crucial to understand the structural basis of the predicted binding affinity. It allows for the identification of key interactions that can be targeted for optimization.

Protocol:

• Visualize Poses: Use a molecular visualization tool (e.g., PyMOL, Chimera, or the visualization module of your docking software) to inspect the top-ranked poses for each pyrazole analog.[16]

• Analyze Interactions: Identify and analyze the different types of molecular interactions:

  • Hydrogen Bonds: These are strong, directional interactions that are critical for binding affinity and specificity.

  • Hydrophobic Interactions: Interactions between nonpolar regions of the ligand and protein contribute significantly to binding.

  • Pi-Pi Stacking: Aromatic rings, like the pyrazole core, can engage in stacking interactions with aromatic residues in the active site.

  • Salt Bridges: Electrostatic interactions between charged groups.

Caption: Conceptual diagram of a pyrazole analog in an enzyme active site.

Structure-Activity Relationship (SAR) Analysis

By comparing the docking results of a series of pyrazole analogs, we can derive valuable SAR insights. For example, if analogs with a specific substituent consistently show better docking scores and form more favorable interactions, this suggests that this substituent is important for binding. This information can then be used to design new analogs with improved properties.[8]

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to performing a comparative docking analysis of pyrazole analogs. By following these self-validating protocols and critically analyzing the results, researchers can gain valuable insights into the molecular basis of enzyme inhibition and accelerate the discovery of novel therapeutics.[23] Future directions in this field include the integration of more advanced computational techniques, such as molecular dynamics simulations and free energy calculations, to further refine the prediction of binding affinities and to account for protein flexibility.[23] The continued development of machine learning and artificial intelligence also holds great promise for enhancing the accuracy and efficiency of virtual screening and drug design.[1]

References

• Al-Omar, M. A. (2010). Pyrazole: A Versatile Heterocycle in Medicinal Chemistry. Future Medicinal Chemistry, 2(11), 1735-1756. [Link]

• Faria, J. V., et al. (2017). Pyrazole: A Privileged Scaffold in Medicinal Chemistry. Mini-Reviews in Medicinal Chemistry, 17(12), 1048-1070. [Link]

• Patil, S. (2020). Pyrazole and its Biological Potential. IntechOpen. [Link]

• Zhao, H. (2007). Scaffold Selection and Scaffold Hopping in Lead Generation: A Medicinal Chemistry Perspective. Drug Discovery Today, 12(3-4), 149-155. [Link]

• Center for Computational Structural Biology. (2024). DOCKING. Retrieved from [Link]

• Li, J., et al. (2022). Pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. International Journal of Novel Research and Development, 7(12), 1-20. [Link]

• DNASTAR. (n.d.). NovaDock Molecular Docking Software. Retrieved from [Link]

• Singh, S., Tehlan, S., & Verma, P. K. (2023). Pyrazole Scaffolds Having Promising Pharmacological Potential: A Review. Mini-Reviews in Medicinal Chemistry, 23(22), 2487-2503. [Link]

• Faisal, S. M., et al. (2019). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 649934. [Link]

• Reddy, T. S., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(24), 8743. [Link]

• Singh, T., & Biswas, D. (2025). Ten quick tips to perform meaningful and reproducible molecular docking calculations. PLoS Computational Biology, 21(5), e1009016. [Link]

• Ferrarezi, A. A., et al. (2025). Rational design and synthesis of pyrazole derivatives as potential SARS-CoV-2 Mpro inhibitors: An integrated approach merging combinatorial chemistry, molecular docking, and deep learning. Bioorganic & Medicinal Chemistry, 120, 118095. [Link]

• El-Adl, K., et al. (2024). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. RSC Medicinal Chemistry, 15(11), 3245-3265. [Link]

• Dash, R. N., et al. (2023). Design and prediction of novel pyrazole derivatives as potential anti-cancer compounds based on 2D-QSAR study against PC-3, B16F10, K562, MDA-MB-231, A2780, ACHN and NUGC cancer cell lines. Scientific Reports, 13(1), 1-20. [Link]

• Jana, S. B. (2024). Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. Journal of Drug Delivery and Therapeutics, 14(3), 1-10. [Link]

• Research and Reviews. (n.d.). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

• Ruiz-Carmona, S., et al. (2014). rDock: A Fast, Versatile and Open Source Program for Docking Ligands to Proteins and Nucleic Acids. PLoS Computational Biology, 10(4), e1003571. [Link]

• Miller, M. J., et al. (2024). Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. Molecules, 29(1), 1-15. [Link]

• Gorgan, D. C., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. International Journal of Molecular Sciences, 24(14), 11527. [Link]

• ResearchGate. (2023). Interpretation of Molecular docking results?. Retrieved from [Link]

• Kumar, A., & Zhang, K. Y. J. (2010). Molecular docking of enzyme inhibitors: A COMPUTATIONAL TOOL FOR STRUCTURE-BASED DRUG DESIGN. Biochemistry and Molecular Biology Education, 38(4), 242-246. [Link]

• ResearchGate. (2022). How to validate the molecular docking results?. Retrieved from [Link]

• Patel, R. V., et al. (2025). Discovery of pyrazole derivatives as promising leads against NSCLC: An integrated computational and experimental approach. Bioorganic & Medicinal Chemistry, 124, 118225. [Link]

• Warren, G. L., et al. (2006). A critical assessment of docking programs and scoring functions. Journal of Medicinal Chemistry, 49(20), 5912-5931. [Link]

• Sciforum. (n.d.). MOLECULAR DOCKING STUDIES OF NOVEL PYRAZOLE ANALOGS AS POSSIBLE HIV-1 RT INHIBITORS. Retrieved from [Link]

• Longdom Publishing. (n.d.). Pyrazole Based Inhibitors against Enzymes of Staphylococcus aureus: A Computational Study. Retrieved from [Link]

• YouTube. (2025). How to Interpret Docking Scores with Precision | Molecular Docking Tutorial. Retrieved from [Link]

• Bolivar Avila, S. (2024). Validation of Docking Methodology (Redocking). ResearchGate. [Link]

• ResearchGate. (2025). An in silico investigation of pyrazole, indazole, and imidazopyridine analogs as inhibitors for SRC tyrosine kinase, key enzyme regulating malignancies in various tumors. Retrieved from [Link]

• IntechOpen. (2018). Molecular Docking Studies of Enzyme Inhibitors and Cytotoxic Chemical Entities. Retrieved from [Link]

• Encyclopedia.pub. (2025). Docking Analysis in Research for Novel Enzyme Inhibitors. Retrieved from [Link]

• Michigan State University. (n.d.). Lessons from Docking Validation. Retrieved from [Link]

• bioRxiv. (2016). Best Practices in Docking and Activity Prediction. Retrieved from [Link]

• Singh, V., et al. (2017). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. International Journal of Nanomedicine, 12, 853-868. [Link]

• ResearchGate. (2026). Best Practices in Docking and Activity Prediction. Retrieved from [Link]

• Microbe Notes. (2025). Molecular Docking: Principle, Steps, Types, Tools, Models, Uses. Retrieved from [Link]

• Mohamed, H. H. M., Hussien, A. B. W. E. M., & Saeed, A. E. M. Q. (2022). QSAR and docking studies of pyrazole analogs as antiproliferative against human colorectal adenocarcinoma cell line HT-29. European Journal of Chemistry, 13(3), 319-326. [Link]

• ResearchGate. (2022). QSAR and docking studies of pyrazole analogs as antiproliferative against human colorectal adenocarcinoma cell line HT-29. Retrieved from [Link]

• ETFLIN. (n.d.). A Beginner's Guide to Molecular Docking. Retrieved from [Link]

• Ferreira, L. G., et al. (2015). Molecular Docking and Structure-Based Drug Design Strategies. Molecules, 20(7), 13384-13421. [Link]

• El-Sayed, N. N. E., et al. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2235941. [Link]

• Reddit. (2024). Need help with molecular docking results interpretation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijnrd.org [ijnrd.org]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. eurekaselect.com [eurekaselect.com]
• 6. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 10. Molecular docking of enzyme inhibitors: A COMPUTATIONAL TOOL FOR STRUCTURE-BASED DRUG DESIGN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 13. etflin.com [etflin.com]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. Molecular Docking Software and Tools - Creative Proteomics [iaanalysis.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. DOCKING – Center for Computational Structural Biology [ccsb.scripps.edu]
• 19. rDock | A Fast, Versatile and Open Source Program for Docking Ligands to Proteins and Nucleic Acids [rdock.github.io]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. eurasianjournals.com [eurasianjournals.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole

Disclaimer: No specific Safety Data Sheet (SDS) for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole was publicly available at the time of this writing. The following disposal procedures are based on an expert synthesis of safety data for structurally similar fluorinated, nitroaromatic, and pyrazole-based compounds, alongside general principles of hazardous waste management. This guide is intended to provide a robust framework for safe handling and disposal. It is imperative that all personnel consult with their institution's Environmental Health and Safety (EHS) department before handling or disposing of this compound to ensure full compliance with local, state, and federal regulations. [1][2]

Foundational Principle: Hazard Profile Analysis

Proper disposal begins with a thorough understanding of the compound's potential hazards. The molecular structure of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole contains three key functional groups that dictate its classification and handling: a fluorinated aromatic ring, a nitro group, and a pyrazole core. This combination suggests that the compound should be treated as a hazardous substance requiring specialized disposal.

Inferred Hazard Profile from Analogous Compounds:

To establish a high margin of safety, we infer the hazard profile from data on structurally related chemicals. This "worst-case" approach is a cornerstone of responsible chemical management in research settings.

Hazard Category	Finding based on Surrogate Compounds	Rationale & Cited Compounds
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	Structurally similar nitrophenyl pyrazoles and other nitroaromatics are classified as acutely toxic.[1][3]
Skin & Eye Irritation	Causes skin irritation and serious eye irritation.	Fluorinated pyrazoles and nitrophenyl compounds are frequently classified as skin and eye irritants.[3][4][5]
Environmental Hazards	Potentially toxic to aquatic life with long-lasting effects.	Nitroaromatic compounds are often noted for their environmental persistence and toxicity.[1]
Mutagenicity/Carcinogenicity	Suspected of causing genetic defects or cancer.	Some nitroaromatic compounds are classified as suspected mutagens or carcinogens.[1][6] Until data proves otherwise, this compound should be handled with appropriate caution.

Immediate Safety: Required Personal Protective Equipment (PPE)

Given the inferred hazards, a stringent PPE protocol is non-negotiable to prevent personal exposure during handling and waste packaging.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves for tears or punctures before use.

• Eye Protection: Use ANSI-rated safety glasses with side shields or chemical splash goggles.[7]

• Body Protection: A standard laboratory coat is required. For tasks with a higher risk of splashes or aerosol generation, consider a chemically resistant apron.

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to prevent inhalation.[8]

Core Protocol: Waste Segregation and Collection

The single most critical step in proper disposal is correct waste segregation. Due to the presence of a carbon-fluorine bond, this compound must be classified as Halogenated Organic Waste .[9][10] Mixing this waste with non-halogenated streams can create complex and expensive disposal challenges and may violate regulatory standards.[1]

Step-by-Step Collection Procedure:

• Container Selection:

  • Use a dedicated, chemically resistant waste container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap.[1]

  • Ensure the container is in good condition, free of cracks or residue from previous use.

• Container Labeling:

  • Before adding any waste, affix a completed Hazardous Waste Label from your institution's EHS department.[11]

  • The label must clearly state:

    • The full chemical name: "1-(3-fluoro-2-nitrophenyl)-1H-pyrazole " (do not use abbreviations).

    • The words "Hazardous Waste " and "Halogenated Organic Waste ."

    • An accurate list of all constituents and their approximate concentrations if it is a mixed waste stream.

    • Appropriate hazard pictograms (e.g., skull and crossbones for toxicity, exclamation mark for irritant).

• Waste Accumulation:

  • Solid Waste: Place unadulterated solid 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole directly into the labeled container.

  • Contaminated Labware: Disposable items such as weighing papers, gloves, and pipette tips that are grossly contaminated must be placed in the same solid halogenated waste container.[2]

  • Solutions: If the compound is in a solvent, it must be collected in a container designated for liquid halogenated organic waste. Do not mix with aqueous or non-halogenated solvent waste.[9][11]

• Container Management:

  • Keep the waste container securely closed at all times, except when actively adding waste.[1][12] A funnel should never be left in the opening.

  • Do not fill the container beyond 90% of its capacity to allow for expansion.[12]

On-Site Management: Storage and Spill Response

Waste Storage:

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1]

• The SAA must be under the control of laboratory personnel.

• Place the container in a secondary containment bin to prevent the spread of material in the event of a leak.[1]

• Ensure the storage area is well-ventilated, such as within a chemical fume hood, and segregated from incompatible materials like strong bases or oxidizing agents.[13][14]

Emergency Spill Protocol (Minor Spills):

For small spills (a few grams) within a chemical fume hood:

• Alert Personnel: Notify others in the immediate area of the spill.

• Isolate: Ensure the fume hood sash is at the appropriate working height.

• Protect Yourself: Wear the full PPE detailed in Section 2.

• Contain and Absorb: Gently cover the spill with a chemical absorbent material (e.g., vermiculite or sand). Do not dry sweep, as this can generate dust.[13]

• Collect: Carefully scoop the absorbed material and spilled solid into your designated halogenated organic waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol or acetone), collecting the wipes as contaminated labware in your hazardous waste container.

• Report: Inform your lab supervisor and EHS department of the spill, even if minor.

The Final Step: Professional Disposal

Under no circumstances should 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole be disposed of down the drain or in regular trash.[11][14] Evaporation in a fume hood is not an acceptable method of disposal.[14]

• Contact EHS: Once your waste container is full or ready for disposal, contact your institution's EHS department to arrange for a waste pickup.[1][11]

• Documentation: Complete all necessary waste manifests or pickup request forms as required by your institution.

• High-Temperature Incineration: The recommended and regulated final disposal method for halogenated nitroaromatic compounds is high-temperature incineration by a licensed hazardous waste contractor.[1] This process effectively destroys the toxic organic structure, converting it into less harmful substances under controlled conditions with advanced emission control systems.[1][15]

Visualized Workflow: Disposal Decision Pathway

The following diagram outlines the logical process for the safe and compliant disposal of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

Caption: Disposal workflow for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole.

References

• Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Labor
• Hazardous Waste Segreg
• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regul
• Technical Resource Document: Treatment Technologies for Halogen
• 4-Nitrophenol Safety D
• Safety Data Sheet for 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-3-amine hydrochloride. Kishida Chemical Co., Ltd.
• Standard Operating Procedure Hazardous Waste Storage and Disposal. University of Toronto, Department of Chemistry.
• 4-NITRODIPHENYL (4-NITROBIPHENYL).
• 4-Nitrodiphenyl Method no.
• Hazard Summary for 4-Nitrophenol. New Jersey Department of Health.
• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Hazardous Waste Disposal Guide. University of Illinois Urbana-Champaign, Research Safety.
• EPA Hazardous Waste Codes. US Environmental Protection Agency.
• Safety Data Sheet for 3-(Trifluoromethyl)-1H-pyrazole. Fisher Scientific.
• Safety Data Sheet for Ethyl 5-amino-1-(3-nitrophenyl)
• 1-(3-nitrophenyl)
• Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Labor

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nextsds.com [nextsds.com]
• 4. fishersci.com [fishersci.com]
• 5. angenechemical.com [angenechemical.com]
• 6. osha.gov [osha.gov]
• 7. kishida.co.jp [kishida.co.jp]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. bucknell.edu [bucknell.edu]
• 10. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 11. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 12. ethz.ch [ethz.ch]
• 13. nj.gov [nj.gov]
• 14. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 15. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Senior Application Scientist's Guide to Handling 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole: Essential Safety and Operational Protocols

Disclaimer: No specific Safety Data Sheet (SDS) for 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole was publicly available at the time of this writing. The following guidance is synthesized from the known hazards of its constituent chemical moieties—nitroaromatics, fluorinated aromatics, and pyrazole derivatives—and established best practices in laboratory chemical safety. This guide is intended to supplement, not replace, your institution's specific Chemical Hygiene Plan and waste disposal protocols. Always consult with your Environmental Health and Safety (EHS) department for definitive procedures.

The Chemist's Imperative: Understanding the Hazard Profile

As researchers, our primary responsibility is to understand the materials we work with. The structure of 1-(3-fluoro-2-nitrophenyl)-1H-pyrazole contains three distinct functional groups, each contributing to its potential hazard profile. A conservative "worst-case" approach, assuming the hazards of each component, is the only professionally responsible way to ensure safety.

• The Nitroaromatic Moiety (2-nitrophenyl): This group is the most significant driver of potential hazards. Nitroaromatic compounds are well-documented for their energetic properties and potential for thermal instability.[1] They can be toxic, and their electron-withdrawing nature makes them resistant to degradation, posing environmental risks.[2] Many are skin and eye irritants and harmful if swallowed or inhaled.[3][4]

• The Fluorinated Aromatic Moiety (3-fluoro): The presence of fluorine can alter the chemical's reactivity and permeability through protective materials. Fluorinated compounds can cause skin, eye, and respiratory irritation.[5][6] It is crucial to select appropriate glove materials to prevent permeation.

• The Pyrazole Core: Pyrazole derivatives are biologically active and can be toxic. They are frequently classified as skin and eye irritants.[7][8][9][10]

Based on these structural alerts, we must handle this compound with the assumption that it possesses the following hazards:

Hazard Category	Inferred Risk from Structural Analogs	Citations
Acute Toxicity	Harmful if swallowed, toxic in contact with skin, and harmful if inhaled.	[3][4][7][10]
Skin Corrosion/Irritation	Causes skin irritation. May cause an allergic skin reaction.	[3][4][7][8][9][10]
Eye Damage/Irritation	Causes serious eye damage or irritation.	[3][4][7][8][9][10]
Thermal Instability	Potential for thermal decomposition and runaway reactions, characteristic of nitroaromatic compounds.	[1]
Target Organ Toxicity	May cause respiratory irritation. Prolonged exposure may cause damage to organs.	[7][9][10]
Environmental Hazards	Potentially harmful to aquatic life with long-lasting effects.	[7][11]

The Personal Protective Equipment (PPE) Mandate

Given the assessed hazards, a multi-layered PPE approach is mandatory. This is not merely a checklist; it is an integrated system to prevent exposure through all potential routes—inhalation, dermal contact, and ocular.

Step-by-Step PPE Protocol: Donning and Doffing

Contamination often occurs during the removal of PPE. Following a strict sequence is critical.

Donning (Putting On) Sequence:

• Lab Coat: Select a flame-resistant lab coat. Ensure it is fully buttoned.

• Eye and Face Protection: Wear chemical splash goggles that form a seal around the eyes. If there is a significant splash risk (e.g., during reaction quenching or transfers of large volumes), a full-face shield must be worn in addition to goggles.[6]

• Gloves: Use two pairs of gloves (double-gloving). The inner glove should be a standard nitrile examination glove. The outer glove must be a chemically resistant type, such as butyl rubber or a multi-layer laminate. Always pull the outer glove cuff over the sleeve of the lab coat.[12][13]

• Respiratory Protection: All handling of the solid compound or its solutions must be performed within a certified chemical fume hood. If there is a potential for aerosol generation outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges and a P100 particulate filter is required.[6]

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the outer, most contaminated pair of gloves using a glove-in-glove technique. Dispose of them immediately in the designated solid hazardous waste container.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles, from the back of the head forward. Avoid touching the front surfaces.

• Lab Coat: Unbutton the lab coat and roll it outwards, ensuring the contaminated exterior is contained within the roll.

• Inner Gloves: Remove the final pair of gloves, again without touching the outer surface with bare skin.

• Hand Washing: Immediately wash hands thoroughly with soap and water.

Visualizing the PPE Decision Workflow

This diagram outlines the logic for selecting appropriate PPE based on the experimental task.

Caption: Logical workflow for the segregation and disposal of waste.

References

• BenchChem. (n.d.). Prudent Disposal of Diphenyl-1H-pyrazole-4,5-diamine: A Step-by-Step Guide for Laboratory Professionals.
• BenchChem. (n.d.). Proper Disposal of Disuprazole: A Guide for Laboratory Professionals.
• U.S. Army Environmental Center. (2002). Standard Operating Procedure for Determination of Nitramines and Nitroaromatics in Water by Gas Chromatography.
• BenchChem. (n.d.). Proper Disposal Procedures for 5-Hydrazinyl-4-phenyl-1H-pyrazole.
• Rutgers University. (n.d.). Standard Operating Procedure: Fluorine.
• Kishida Chemical Co., Ltd. (2022). Safety Data Sheet: 1-(2-Fluorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid.
• RSG Safety. (2025). Working Safely with PFAS: A Practical Guide to Selecting the Right PPE.
• Sigma-Aldrich. (2026). Safety Data Sheet: Pyrazole.
• BenchChem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.
• Rutgers University. (2015). Personal Protective Equipment Selection Guide.
• Sigma-Aldrich. (2025). Safety Data Sheet: 3-Methyl-1-phenyl-1H-pyrazole.
• BenchChem. (n.d.). Personal protective equipment (PPE) for handling octafluorotoluene.
• BASF Agro. (2022). Safety Data Sheet: Zoom®.
• 3M. (2024). 3M Personal Safety Products that may be used by Fire Service in the United States- Notice regarding Fluorinated Organic Compound.
• Fisher Scientific. (n.d.). Safety Data Sheet: 5-Nitro-1H-pyrazole.
• Fisher Scientific. (2025). Safety Data Sheet: 5-Nitro-1H-pyrazole.
• NextSDS. (n.d.). 1-(3-nitrophenyl)-1H-pyrazole — Chemical Substance Information.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Methyl-1-phenyl-1H-pyrazole.
• Angene Chemical. (2025). Safety Data Sheet: Ethyl 5-amino-1-(3-nitrophenyl)-1H-pyrazole-4-carboxylate.
• U.S. Environmental Protection Agency. (n.d.). Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC).

• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250–272. Retrieved from [Link]

• Chen, J. R., et al. (2014). Thermal Hazard Analysis of Nitroaromatic Compounds. OAKTrust.
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide.

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. nextsds.com [nextsds.com]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. agro.basf.fr [agro.basf.fr]
• 9. assets.thermofisher.cn [assets.thermofisher.cn]
• 10. angenechemical.com [angenechemical.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Working Safely with PFAS: A Practical Guide to Selecting the Right PPE - RSG Safety [rsgsafety.com]
• 13. research.arizona.edu [research.arizona.edu]